2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Core Science & Biosynthesis

Strategic Synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Executive Summary & Structural Analysis

The target molecule, 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol , represents a classic

-amino alcohol scaffold featuring a strained azetidine ring.[1] This structural motif is increasingly privileged in drug discovery (e.g., S1P1 receptor modulators, monoamine reuptake inhibitors) due to the azetidine ring's ability to lower lipophilicity ( ) and alter metabolic clearance profiles compared to its pyrrolidine or piperidine analogs.[2]

This guide details a robust, two-step synthesis designed for scalability and high regiochemical fidelity.[1] Unlike generic protocols, this workflow prioritizes the handling of the volatile and strained azetidine moiety to prevent polymerization or ring-opening side reactions.

Structural Parameters[1][3][4][5][6][7][8]

• Core:

  -Amino alcohol (Benzylic alcohol).[1]

• Pharmacophore: 3-Methylphenyl (m-Tolyl) group providing lipophilic bulk; Azetidine nitrogen serving as a basic center (

  for conjugate acid).[1]

• Key Challenge: Controlling the nucleophilic substitution to prevent bis-alkylation and preserving the strained ring during workup.

Retrosynthetic Logic & Pathway Selection[1]

To ensure high yields and operational simplicity, we utilize the

-Haloketone Reduction Pathway . While direct epoxide opening of 3-methylstyrene oxide is a viable alternative, the haloketone route offers superior cost-efficiency and easier purification of intermediates.

Pathway Visualization

Caption: Retrosynthetic disconnection revealing the

-aminoketone intermediate derived from SN2 displacement.

Detailed Experimental Protocol

Phase 1: Nucleophilic Displacement (Synthesis of the -Aminoketone)

Objective: Install the azetidine ring onto the phenacyl bromide backbone. Critical Constraint: Azetidine is nucleophilic but sterically less hindered than larger rings, leading to potential over-alkylation (bis-alkylation).

Materials:

• 2-Bromo-1-(3-methylphenyl)ethan-1-one (1.0 equiv)[1]

• Azetidine Hydrochloride (1.1 equiv) [Note: Salt is preferred over free base for stability][2]

• Potassium Carbonate (

  , 2.5 equiv) or Diisopropylethylamine (DIPEA, 2.5 equiv)[2]

• Solvent: Acetonitrile (MeCN) or THF (

  concentration)[2]

Procedure:

• Preparation: Charge a round-bottom flask with 2-Bromo-1-(3-methylphenyl)ethan-1-one dissolved in anhydrous MeCN. Cool to

  in an ice bath.

• Base Activation: In a separate vial, mix Azetidine HCl with the base (

  or DIPEA) in MeCN and stir for 10 minutes to liberate the free amine in situ.

• Addition: Dropwise add the azetidine suspension to the cooled bromide solution over 20 minutes.

  • Why? Slow addition at low temperature favors mono-alkylation over bis-alkylation.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The starting bromide (

    ) should disappear, replaced by a lower amine spot.[2]

• Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo at

  .

  • Caution: Azetidine derivatives can be volatile. Do not apply high vacuum for extended periods.

  • Purification: If the crude is dark, pass through a short silica plug eluting with DCM/MeOH (95:5).[2]

Phase 2: Carbonyl Reduction (Target Generation)

Objective: Chemoselective reduction of the ketone to the benzylic alcohol without ring opening.

Materials:

• Crude

  -aminoketone from Phase 1 (1.0 equiv)

• Sodium Borohydride (

  , 1.2 equiv)[2]

• Solvent: Methanol (MeOH) or Ethanol (EtOH)[2][3]

Procedure:

• Dissolution: Dissolve the intermediate ketone in MeOH (

  ) and cool to .

• Reduction: Add

  portion-wise over 10 minutes. Gas evolution ( ) will occur.[2][4]

• Completion: Stir at

  for 30 minutes, then warm to RT for 1 hour.

  • Mechanism:[1][2][5][3][6][7][8][9] The hydride attacks the carbonyl carbon. The adjacent azetidine nitrogen may coordinate with Boron, accelerating the reaction (neighboring group participation).[2]

• Quench: Carefully add saturated aqueous

  to destroy excess hydride.

• Extraction: Evaporate MeOH. Extract the aqueous residue with DCM (

  ).

• Isolation: Dry organics over

  , filter, and concentrate.

• Final Purification: Recrystallization from Hexane/Ether or column chromatography (DCM/MeOH/NH4OH 90:10:1).

Process Control & Analytical Validation

To ensure the protocol is self-validating, compare your results against these expected parameters.

Parameter	Expected Result	Troubleshooting
TLC (Phase 1)	Disappearance of Bromide ( ); Appearance of Amine ( )	If Bromide remains, add 0.1 eq KI (Finkelstein catalyst) to accelerate substitution.[1][2]
1H NMR (Target)	Benzylic proton (CH-OH) appears as dd or t at 4.6–4.8 ppm.[1]	If signal is >5.0 ppm, ketone was not fully reduced.[2]
Azetidine Ring	4 protons (N-CH2) at 3.2–3.5 ppm; 2 protons (middle CH2) at 2.1–2.4 ppm.[1]	Broadening indicates salt formation; wash with dilute NaOH.
Mass Spec		Signals at or suggest methylation impurities.

Workflow Logic & Safety

The following diagram illustrates the operational flow, highlighting critical safety decision points regarding azetidine handling.

Caption: Operational workflow emphasizing the handling of Azetidine salts to mitigate toxicity and volatility risks.

References

• Nucleophilic Substitution of Azetidines: Quinodoz, P., et al. "Diversely substituted N-aryl-2-cyanoazetidines can be prepared in high yields from β-amino alcohols."[1][10] J. Org.[10] Chem., 2016, 81, 2899-2910.[2][10] Link

• General Synthesis of Azetidines: Hillier, M. C., Chen, C.-Y.[2][10] "A straightforward synthesis of various 1,3-disubstituted azetidines." J. Org.[10] Chem., 2006, 71, 7885-7887.[2][10] Link[2]

• Reduction of

  -Amino Ketones: Master Organic Chemistry. "Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones." Link

• Regioselective Ring Opening (Alternative Route): Ghorai, M. K., et al. "Regioselective ring opening of azetidines with arenes."[2][8] Org.[3][8][10][11] Biomol. Chem., 2018.[2][8] Link

• Azetidine Properties & Handling: Bott, T. M., West, F. G.[2] "Preparation and Synthetic Applications of Azetidines." Heterocycles, 2011.[12] Link

Sources

• 1. 2-Bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone | C6H9BrFNO | CID 89861522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Reductions of aldehydes and ketones with a readily available N-heterocyclic carbene borane and acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. research.aston.ac.uk [research.aston.ac.uk]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Regioselective ring opening of aziridine for synthesizing azaheterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Azetidine synthesis [organic-chemistry.org]
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• 12. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Physicochemical Profiling & Characterization Guide: 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

The following technical guide is structured to serve as an authoritative reference for the physicochemical characterization and synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol .

This guide deviates from standard templates to focus on the specific "Structure-Property-Function" triad relevant to azetidine-containing amino alcohols, a class of compounds increasingly valued in CNS drug discovery for their favorable metabolic stability and rigidified vector alignment compared to acyclic amines.

Executive Technical Summary

2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol represents a specific subclass of

-amino alcohols incorporating a strained four-membered azetidine ring. Unlike their piperidine or pyrrolidine analogs, azetidine derivatives offer a lower lipophilicity profile while maintaining high metabolic stability, making them attractive scaffolds for blood-brain barrier (BBB) penetration.

This molecule functions as a conformationally constrained phenethylamine analog. The presence of the 3-methyl group on the phenyl ring introduces asymmetry and lipophilic bulk, potentially enhancing selectivity for hydrophobic pockets in target receptors (e.g., monoamine transporters or adrenergic receptors).

Key Identifiers

Descriptor	Value
IUPAC Name	2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol
Formula
Molecular Weight	191.27 g/mol
Element Analysis	C, 75.35; H, 8.96; N, 7.32; O, 8.36
Chirality	One stereocenter at C1 (exists as (R) and (S) enantiomers)
SMILES	Cc1cccc(c1)C(O)CN2CCC2

Physicochemical Core Properties

Understanding the electronic and steric environment of this molecule is critical for formulation and assay development.

Electronic Profile (pKa & Ionization)

The azetidine nitrogen is the sole ionizable center.

• Predicted pKa (Conjugate Acid): 9.2 ± 0.5

• Mechanism: Typical tertiary amines exhibit pKa values ~10.0–10.5. However, the

  -hydroxyl group in this molecule exerts an electron-withdrawing inductive effect (-I), slightly reducing electron density on the nitrogen and lowering the pKa by approximately 1.0 log unit.

• Physiological State: At physiological pH (7.4), the molecule will exist predominantly (>98%) in its cationic (protonated) form. This is crucial for electrostatic interactions with receptor binding sites (e.g., Aspartate residues in GPCRs).

Lipophilicity (LogP vs. LogD)

• Calculated LogP (Neutral): ~2.1

  • Contribution: The 3-methylphenyl moiety adds significant lipophilicity (+2.5), while the polar hydroxyl (-0.7) and azetidine ring (+0.[1][2]3) modulate the overall value.

• LogD (pH 7.4): ~0.8 – 1.1

  • Significance: Because the molecule is ionized at pH 7.4, the effective distribution coefficient (LogD) is lower than the LogP. This range (LogD ~1) is considered ideal for CNS penetration , balancing passive diffusion with reduced non-specific binding.

Solubility Profile

Solvent	Solubility Rating	Mechanistic Note
Water (pH 7)	Moderate (1–5 mg/mL)	Solubilized by the protonated ammonium center.
0.1M HCl	High (>50 mg/mL)	Complete protonation ensures high aqueous solubility.
Dichloromethane	High	The lipophilic toluene tail drives organic solubility.
DMSO	High (>100 mM)	Standard stock solvent for bioassays.

Synthesis & Reaction Protocol

The most atom-economical and reliable route for synthesizing this scaffold is the regioselective ring-opening of epoxides . This method avoids the harsh reducing agents required for amide reduction and allows for the introduction of chirality if a chiral epoxide is used.

Experimental Workflow (Epoxide Route)

Reaction: 2-(3-methylphenyl)oxirane + Azetidine

Product

Step-by-Step Protocol

• Reagent Preparation:

  • Dissolve 3-methylstyrene oxide (1.0 eq) in anhydrous Ethanol or Acetonitrile (0.5 M concentration).

  • Note: If the specific epoxide is unavailable, it can be generated in situ from 3-methylbenzaldehyde via Corey-Chaykovsky reaction (trimethylsulfonium iodide + NaH).

• Nucleophilic Addition:

  • Add Azetidine (1.2 eq) to the solution.

  • Catalyst (Optional): If reaction is sluggish, add 10 mol%

    (Lithium Perchlorate) to activate the epoxide oxygen.

• Reflux:

  • Heat the mixture to 60–80°C in a sealed pressure vial (azetidine b.p. is 61°C; sealing prevents loss).

  • Monitor via TLC (Mobile phase: 5% MeOH in DCM). Reaction typically completes in 4–6 hours.

• Workup:

  • Concentrate the solvent under reduced pressure.

  • Redissolve residue in Ethyl Acetate and wash with saturated

    (to remove acidic impurities) and Brine.

• Purification:

  • The crude oil is often pure enough for use. If not, purify via Flash Column Chromatography on Silica Gel.

  • Eluent: Gradient of 0%

    5% Methanol in Dichloromethane (with 1% additive to prevent tailing of the amine).

Synthesis Logic Diagram

The following Graphviz diagram illustrates the synthesis pathway and the critical decision points for quality control.

Caption: Synthetic pathway via epoxide ring-opening, highlighting the regioselective attack of azetidine at the less hindered carbon.

Analytical Fingerprint

To validate the identity of the synthesized compound, compare spectral data against these expected signals.

Proton NMR ( -NMR, 400 MHz, )

• Aromatic Region (6.9 – 7.3 ppm): Multiplet corresponding to the 4 protons of the 3-substituted benzene ring. Look for the specific pattern of a meta-substituted system (singlet-like peak for H2, doublets for H4/H6).

• Benzylic Methine (4.6 – 4.8 ppm): A dd (doublet of doublets) representing the

  proton.

• Azetidine Ring (3.1 – 3.4 ppm): The protons adjacent to nitrogen (

  ) appear as complex multiplets due to ring strain and conformation.

• Azetidine Ring (2.0 – 2.2 ppm): The central methylene protons (

  ) of the azetidine ring appear as a quintet. This is the diagnostic peak distinguishing azetidine from pyrrolidine (which has 4 central protons).

• Methyl Group (2.35 ppm): Strong singlet (

  ).

Mass Spectrometry (ESI-MS)

• Molecular Ion:

• Fragmentation Pattern: Expect a characteristic cleavage alpha to the hydroxyl group, generating a fragment corresponding to the azetidinium ion (

  ) and the tropylium ion derivative ( ).

Stability & Handling

• Thermal Stability: Azetidines are strained rings. While stable at room temperature, they can undergo ring-opening polymerization or hydrolysis under strongly acidic conditions at high heat . Avoid prolonged reflux in concentrated HCl.

• Storage: Store as the hydrochloride salt (solid) for maximum shelf life. The free base (oil) is prone to oxidation at the benzylic position over months; store under Nitrogen at -20°C.

References

• Synthesis of Azetidine Scaffolds: Lowe, M. A., et al. "Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries." Journal of Organic Chemistry, 2012.

• Epoxide Ring Opening Mechanism: Couty, F., et al. "Azetidines: New tools for the synthesis of nitrogen heterocycles." Heterocycles, 2012.[3]

• Physicochemical Properties of Amino Alcohols: PubChem Compound Summary for 1-Phenylethanol (Analogous Core).

• Azetidine Basicity & pKa: Williams, R. "pKa Data Compiled."[1] Evans Group, Harvard University. (General reference for cyclic amine pKa shifts).

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• 3. sciencescholar.us [sciencescholar.us]

A Guide to the Structural Elucidation of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol utilizing ¹H and ¹³C NMR Spectroscopy

This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for the novel compound 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who are engaged in the synthesis and characterization of new chemical entities. The guide will delve into the theoretical underpinnings of NMR spectroscopy as applied to this specific molecule, detail the experimental protocols for data acquisition, and provide a comprehensive interpretation of the spectral data.

Introduction

The compound 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol is a substituted ethanolamine derivative featuring a chiral center and an azetidine moiety. The precise determination of its chemical structure is paramount for understanding its potential pharmacological activity and for ensuring the quality and reproducibility of its synthesis.[1][2] NMR spectroscopy stands as the most powerful technique for the unambiguous structural elucidation of organic molecules in solution.[3] This guide will illustrate the application of ¹H and ¹³C NMR to confirm the connectivity and chemical environment of every atom in the target molecule.

Core Principles of NMR Spectroscopy

Nuclear Magnetic Resonance spectroscopy is a phenomenon based on the quantum mechanical property of atomic nuclei known as spin. When placed in a strong magnetic field, nuclei with a non-zero spin, such as ¹H and ¹³C, can absorb electromagnetic radiation at specific frequencies. This absorption frequency, or chemical shift (δ), is highly sensitive to the local electronic environment of the nucleus, providing a unique fingerprint of its position within a molecule.[4][5]

In ¹H NMR, the integration of the signal is proportional to the number of protons giving rise to that signal. Furthermore, spin-spin coupling between neighboring protons results in the splitting of signals into multiplets, providing valuable information about the connectivity of protons in the molecule.[4]

¹³C NMR, while less sensitive due to the low natural abundance of the ¹³C isotope (1.1%), offers a much wider range of chemical shifts, often allowing for the resolution of every unique carbon atom in a molecule.[6] Proton-decoupled ¹³C NMR spectra typically show each unique carbon as a single sharp line, simplifying the spectrum and aiding in structural assignment.[6]

Experimental Protocols

The acquisition of high-quality NMR data is contingent upon meticulous sample preparation and the appropriate selection of experimental parameters.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for its excellent solubilizing properties for a wide range of organic compounds and its single deuterium lock signal.

• Concentration: A sample concentration of 5-10 mg in 0.5-0.7 mL of deuterated solvent is typically sufficient for routine ¹H and ¹³C NMR analysis.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shift scale to 0 ppm.[5]

¹H NMR Data Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm

  • Acquisition Time: ~3-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16

¹³C NMR Data Acquisition

• Spectrometer: A 100 MHz or higher field NMR spectrometer.

• Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more, depending on the sample concentration.

Data Analysis and Interpretation

The following sections provide a detailed assignment of the ¹H and ¹³C NMR spectra of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol based on established chemical shift principles and data from analogous structures.

Molecular Structure

Caption: Molecular structure of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol.

¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.25-7.05	m	4H	Ar-H
~4.80	dd	1H	CH-OH
~3.60	t	2H	N-CH₂ (Azetidine)
~2.80-2.60	m	2H	N-CH₂ (Ethanol)
~2.35	s	3H	Ar-CH₃
~2.30	p	2H	CH₂ (Azetidine)
~2.00	br s	1H	OH

Analysis of ¹H NMR Spectrum:

• Aromatic Region (δ 7.25-7.05 ppm): The complex multiplet integrating to four protons is characteristic of the protons on the 3-methylphenyl ring. The substitution pattern leads to overlapping signals.

• Methine Proton (δ ~4.80 ppm): The doublet of doublets corresponds to the proton attached to the carbon bearing the hydroxyl group (CH-OH). It is coupled to the two diastereotopic protons of the adjacent methylene group.

• Azetidine Protons (δ ~3.60 and ~2.30 ppm): The azetidine ring protons exhibit characteristic chemical shifts. The two protons adjacent to the nitrogen (N-CH₂) are expected to be deshielded and appear as a triplet around 3.60 ppm.[7] The central methylene group (CH₂) of the azetidine ring will appear as a pentet around 2.30 ppm due to coupling with the four adjacent protons.

• Methylene Protons (δ ~2.80-2.60 ppm): The two protons of the methylene group adjacent to the nitrogen (N-CH₂) of the ethanol backbone are diastereotopic due to the adjacent chiral center. They will appear as a complex multiplet.

• Methyl Protons (δ ~2.35 ppm): The sharp singlet integrating to three protons is characteristic of the methyl group attached to the aromatic ring.

• Hydroxyl Proton (δ ~2.00 ppm): The hydroxyl proton typically appears as a broad singlet. Its chemical shift is concentration and solvent dependent and it may exchange with residual water in the solvent, leading to further broadening or disappearance.[8]

¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~144.0	Ar-C (quaternary)
~138.0	Ar-C (quaternary)
~129.0	Ar-CH
~128.5	Ar-CH
~126.0	Ar-CH
~123.0	Ar-CH
~70.0	CH-OH
~58.0	N-CH₂ (Ethanol)
~54.0	N-CH₂ (Azetidine)
~21.5	Ar-CH₃
~17.0	CH₂ (Azetidine)

Analysis of ¹³C NMR Spectrum:

• Aromatic Carbons (δ ~123.0-144.0 ppm): Six signals are expected in the aromatic region. Two of these will be quaternary carbons (C-Ar and C-Ar-CH₃) and will typically have lower intensities.[9] The other four signals correspond to the protonated aromatic carbons.

• Methine Carbon (δ ~70.0 ppm): The carbon attached to the hydroxyl group (CH-OH) is expected to resonate around 70.0 ppm.

• Methylene Carbons (δ ~58.0 and ~54.0 ppm): The two methylene carbons attached to the nitrogen atom are deshielded and will appear in the range of 50-60 ppm. The methylene carbon of the ethanol backbone is expected at a slightly higher chemical shift than the azetidine methylene carbons.

• Methyl Carbon (δ ~21.5 ppm): The carbon of the aromatic methyl group will give a signal in the aliphatic region, typically around 21.5 ppm.

• Azetidine Methylene Carbon (δ ~17.0 ppm): The central methylene carbon of the azetidine ring is the most shielded carbon and will appear at the lowest chemical shift.

Workflow for Structural Confirmation

Caption: A typical workflow for structural elucidation using NMR spectroscopy.

Conclusion

The comprehensive analysis of the ¹H and ¹³C NMR spectra provides a robust and self-validating system for the structural confirmation of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. The predicted chemical shifts, multiplicities, and integration values are consistent with the proposed molecular architecture. For more complex derivatives or in cases of ambiguity, advanced 2D NMR techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to definitively establish proton-proton and proton-carbon correlations, respectively.

References

• ResearchGate. ¹³C NMR chemical shifts of C(2) of enamines derived from α-methyl azetidine (3a′). Available at: [Link]

• Ahmed, S.E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154.

• The Royal Society of Chemistry. Supporting information for - The Royal Society of Chemistry. Available at: [Link]

• Yoda, H., et al. (2011). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 9, 742658.
• Couty, F., et al. (2014). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Organic & Biomolecular Chemistry, 12(4), 631-639.
• Rocha, L.C., et al. (2013). Chemoenzymatic Resolution of β-Azidophenylethanols by Candida antarctica Lipase B. Journal of the Brazilian Chemical Society, 24(9), 1451-1458.
• El-Apasery, M.A., et al. (2022). DFT calculations of 1H- and 13C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl). Scientific Reports, 12(1), 17743.

• ResearchGate. 1 H-NMR data for the prepared 2-Azetidinone compounds (4a-j). Available at: [Link]

• ACS Publications. Investigating the Performance of Ethanolamine and Benzylamine Blends as Promising Sorbents for Postcombustion CO2 Capture through 13C NMR Speciation and Heat of CO2 Absorption Analysis. Available at: [Link]

• University of Arizona. 13 Carbon NMR. Available at: [Link]

• ResearchGate. NMR Spectra of (A) 1 H-NMR; (B) 13 C-NMR and (C) DEPT 135 for the Produced Organic Compound from the CO2 Saturated 0.1M Ethanolamine…. Available at: [Link]

• ResearchGate. (PDF) DFT calculations of H- and C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine in solution. Available at: [Link]

• University of Wisconsin-Platteville. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available at: [Link]

• NP-MRD. 13C NMR Spectrum (1D, 252 MHz, D2O, predicted) (NP0000545). Available at: [Link]

• National Center for Biotechnology Information. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Available at: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available at: [Link]

• Michigan State University. Proton NMR Table. Available at: [Link]

• Oregon State University. 1H NMR Chemical Shift. Available at: [Link]

• ACS Publications. Examining the Reactions of Ethanolamine's Thermal Degradation Compounds in Carbon Capture through 1H NMR and 13C NMR. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. Synthesis, characterization and biological aspects of novel azetidinone derivatives. Available at: [Link]

• Impact Factor. Synthesis, Characterization and Antimicrobial Activity of Novel 2-Azetidinones Compounds. Available at: [Link]

• International Journal of Chemical and Physical Sciences. Synthesis and Characterization of Some 2-Azetidinones. Available at: [Link]

• Google Patents. WO2018108954A1 - Process for the preparation of 2-(3-(fluoromethyl)azetidin-1-yl)ethan-1-ol.

• Scholars@UK. Examining the Reactions of Ethanolamine's Thermal Degradation Compounds in Carbon Capture through >1>H NMR and >13>C NMR. Available at: [Link]

• Scribd. C-13 NMR Chemical Shift Table | PDF. Available at: [Link]

• PubMed. Spectroscopic characterization of the 1-substituted 3,3-diphenyl-4-(2'-hydroxyphenyl)azetidin-2-ones: application of (13)C NMR, (1)H-(13)C COSY NMR and mass spectroscopy. Available at: [Link]

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• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

• Impact Factor. One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. Available at: [Link]

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Technical Analysis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol: Mass Spectrometry & Structural Elucidation

Executive Summary

2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol represents a specific structural class of amino-alcohol derivatives, often encountered in forensic toxicology and pharmaceutical research as a reduced metabolite of azetidine-containing synthetic cathinones (e.g., 3-methyl-azetidine analogues). As New Psychoactive Substances (NPS) evolve, the shift from pyrrolidine to azetidine rings in designer drugs necessitates precise analytical protocols.

This technical guide provides a definitive mass spectrometry (MS) workflow for the detection, characterization, and quantification of this compound. It synthesizes electrospray ionization (ESI) fragmentation logic with chromatographic retention strategies to distinguish this analyte from isobaric regioisomers (e.g., 4-methylphenyl analogues).

Part 1: Physicochemical & Mass Spectrometric Profile

Understanding the core physicochemical properties is the first step in designing a self-validating analytical method. The presence of a tertiary amine (azetidine ring) and a secondary alcohol dictates the ionization behavior.

Parameter	Value / Description
Chemical Formula	C₁₂H₁₇NO
Molecular Weight	191.27 g/mol
Monoisotopic Mass	191.1310 Da
Protonated Ion [M+H]⁺	192.1383 m/z
pKa (Calculated)	~9.5 (Tertiary amine), ~14 (Alcohol)
LogP (Predicted)	2.1 – 2.5 (Moderately lipophilic)
Key Functional Groups	Azetidine (4-membered N-heterocycle), 3-Methylphenyl (m-Tolyl), Secondary Alcohol

Part 2: LC-MS/MS Method Development

Chromatographic Separation (LC)

Expert Insight: The separation of the meta (3-methyl) isomer from the para (4-methyl) and ortho (2-methyl) isomers is critical. Standard C18 columns may show co-elution. A Biphenyl or PFP (Pentafluorophenyl) stationary phase is recommended due to enhanced pi-pi interactions with the aromatic ring, offering superior selectivity for positional isomers.

Protocol:

• Column: Kinetex Biphenyl (100 x 2.1 mm, 2.6 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid + 5mM Ammonium Formate in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to elute salts)

  • 1-8 min: 5% → 95% B (Linear gradient)

  • 8-10 min: 95% B (Wash)

  • 10.1 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Ionization Source Parameters (ESI+)

The tertiary amine in the azetidine ring readily protonates. Positive mode ESI is the standard.

• Source Voltage: 3500 V

• Sheath Gas: 40 arb units

• Aux Gas: 10 arb units

• Capillary Temp: 320°C

Part 3: Fragmentation Mechanism & Interpretation

ESI-MS/MS Fragmentation Pathway

The fragmentation of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol follows a predictable pathway governed by charge retention on the nitrogen and inductive effects.

• Precursor Ion: m/z 192 [M+H]⁺

• Primary Loss (Water): The secondary alcohol undergoes dehydration, typically driven by the acidic proton on the neighboring amine or simple thermal elimination in the source.

  • Transition: 192 → 174 (Loss of H₂O, -18 Da).

• Alpha-Cleavage (Dominant): The bond between the alpha-carbon (with the hydroxyl group) and the beta-carbon (attached to the nitrogen) cleaves.

  • Pathway A (Nitrogen Charge Retention): Formation of the azetidinium ion derivative (CH₂=N-Azetidine ring).

    • Fragment Mass: C₄H₈N⁺ = m/z 70 .

    • Diagnostic Value: This is the Quantifier Ion (Base Peak). It confirms the presence of the azetidine-ethyl moiety.

  • Pathway B (Benzyl Charge Retention): Less common in ESI but possible if internal energy is high. Formation of the 3-methyl-hydroxybenzyl cation.

    • Fragment Mass: C₈H₉O⁺ = m/z 121 .

• Tropylium Formation: From the m/z 174 fragment (alkene), loss of the azetidine ring leads to a methyl-tropylium ion.

  • Fragment Mass: C₈H₉⁺ = m/z 105 .

Visualization of Fragmentation

The following diagram illustrates the mechanistic breakdown of the molecule under Collision-Induced Dissociation (CID).

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol.

MRM Transitions for Quantification

For triple quadrupole (QqQ) analysis, use the following transitions:

Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Purpose
Quantifier	192.1	70.1	20 - 25	High intensity, specific to azetidine chain
Qualifier 1	192.1	174.1	10 - 15	Confirms hydroxyl group (water loss)
Qualifier 2	192.1	105.1	30 - 35	Confirms 3-methylphenyl structure

Part 4: GC-MS Considerations

While LC-MS/MS is preferred for polar metabolites, GC-MS is a viable alternative if derivatization is employed.

• Native Analysis: Not recommended. The hydroxyl group and amine can lead to tailing and thermal degradation.

• Derivatization Protocol: Silylation using MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).

  • Reaction: The secondary alcohol reacts to form a TMS ether. The tertiary azetidine nitrogen does not react.

  • Derivative MW: 191 + 72 (TMS) = 263 Da.

  • EI Fragmentation:

    • m/z 70: Base peak (Alpha cleavage, CH₂=N-Azetidine).

    • m/z 193: Loss of Azetidine-CH₂ (Alpha cleavage on the other side).

    • m/z 73: TMS fragment.

References

• Meyer, M. R., & Maurer, H. H. (2010). Metabolism of designer drugs of abuse: an updated review. Current Drug Metabolism, 11(5), 468-482.

• Mardal, M., & Meyer, M. R. (2014). Studies on the metabolism of the novel psychoactive substance 3-methyl-N-ethylcathinone (3-MEC) in human urine using GC-MS and LC-HR-MS/MS techniques. Journal of Mass Spectrometry, 49(10), 1033-1042.

• Wagmann, L., et al. (2023). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Frontiers in Pharmacology.

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for Alpha-Cleavage rules).

Infrared spectroscopy of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

An In-Depth Technical Guide to the Infrared Spectroscopy of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the infrared (IR) spectroscopy of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. As a molecule incorporating a secondary alcohol, a tertiary amine within an azetidine ring, and a substituted aromatic system, its IR spectrum presents a unique fingerprint rich with structural information. This document delineates the theoretical underpinnings of IR spectroscopy, predicts the characteristic vibrational frequencies of the molecule's key functional groups, and offers a detailed, field-proven experimental protocol for acquiring a high-fidelity Fourier Transform Infrared (FTIR) spectrum. Furthermore, it provides an expert-level guide to spectral interpretation, enabling researchers to use IR spectroscopy as a robust tool for structural verification and quality control in synthetic and medicinal chemistry applications.

Introduction

In the landscape of drug discovery and development, the unambiguous characterization of novel chemical entities is paramount. 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol is a compound of interest that features several key functional groups: a hydroxyl group, a strained four-membered tertiary amine ring (azetidine), and a meta-substituted aromatic ring. Infrared (IR) spectroscopy is a powerful and accessible analytical technique that probes the vibrational modes of molecules.[1][2] By irradiating a sample with infrared light, specific frequencies are absorbed that correspond to the energy required to excite bonds into higher vibrational states.[3] This absorption pattern produces a spectrum that serves as a unique molecular "fingerprint," revealing the presence or absence of specific functional groups.[1]

Chapter 1: Foundational Principles of IR Spectroscopy

Infrared spectroscopy is based on the principle that molecules absorb specific frequencies of infrared radiation that correspond to their natural vibrational frequencies.[1] These vibrations can be categorized into two primary types: stretching (a change in inter-atomic distance along the bond axis) and bending (a change in the angle between two bonds). The mid-infrared region, typically spanning 4000–400 cm⁻¹, is the most informative for organic chemistry.[4]

The spectrum is typically plotted as transmittance on the y-axis versus wavenumber (cm⁻¹) on the x-axis. A 100% transmittance means all light passed through the sample, whereas a dip, or peak, indicates absorption at that specific wavenumber.[1] The spectrum is broadly divided into two key areas:

• Functional Group Region (4000–1500 cm⁻¹): This region contains absorptions for most key functional groups, such as O-H, N-H, and C=O bonds.[5] The peaks here are generally well-defined and allow for the identification of the primary functionalities within a molecule.

• Fingerprint Region (1500–500 cm⁻¹): This area contains a complex pattern of peaks resulting from the stretching and bending vibrations of the molecule as a whole.[1] While individual peak assignment can be difficult, the overall pattern is unique to a specific compound, making it invaluable for confirming identity by comparison with a reference spectrum.[1][6]

Chapter 2: Molecular Structure and Predicted Spectral Features

The structure of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol dictates its infrared spectrum. By dissecting the molecule into its constituent functional groups, we can predict the locations of its most significant absorption bands.

Caption: Molecular structure of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol with key functional groups highlighted.

Predicted IR Absorption Bands

The expected vibrational frequencies for the molecule are summarized below. This predictive analysis is crucial for guiding the subsequent spectral interpretation.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Rationale & Causality
Alcohol (-OH)	O-H Stretch	3500 - 3200	Strong, Broad	The broadness is a direct result of intermolecular hydrogen bonding, which creates a continuum of bond strengths and thus a wide range of absorption frequencies. This is often the most recognizable peak in the spectrum.[7][8]
C-O Stretch	1260 - 1050	Strong to Medium	This vibration corresponds to the stretching of the carbon-oxygen single bond. Its position can help distinguish between primary, secondary, and tertiary alcohols.[7][8]
Aromatic Ring	Aromatic C-H Stretch	3100 - 3000	Medium to Weak	The C-H bonds on sp²-hybridized carbons are stronger and vibrate at a slightly higher frequency than those on sp³-hybridized carbons. Their presence confirms an aromatic or alkene structure.[9][10]
C=C Ring Stretch	1600 - 1400	Medium, Sharp (multiple bands)	The conjugated π-system of the aromatic ring gives rise to several distinct, sharp peaks from the stretching of the carbon-carbon double bonds within the ring.[9][10][11]
C-H Out-of-Plane Bend	900 - 675	Strong	These strong absorptions are highly diagnostic of the substitution pattern on the benzene ring.[10][11] For a meta-substituted ring, specific patterns are expected.
Aliphatic Groups	Aliphatic C-H Stretch	3000 - 2850	Strong to Medium	These peaks arise from C-H bonds on sp³-hybridized carbons (azetidine ring, ethyl chain, methyl group) and appear just to the right of the 3000 cm⁻¹ mark.[11][12]
Tertiary Amine	C-N Stretch	1250 - 1020	Weak to Medium	Tertiary amines lack an N-H bond, so they do not show the characteristic N-H stretching peak around 3300 cm⁻¹.[13][14][15] The C-N stretch is often weak and falls within the complex fingerprint region, making it difficult to assign definitively.[4][14][15]

Chapter 3: Experimental Protocol for FTIR Analysis

A self-validating protocol is essential for generating reproducible and trustworthy data. The choice of sample preparation and instrument parameters directly impacts spectral quality.

Caption: Recommended workflow for FTIR analysis using the Attenuated Total Reflectance (ATR) technique.

Sample Preparation: The ATR Advantage

For a compound like 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, which is likely a viscous liquid or a low-melting solid, Attenuated Total Reflectance (ATR) is the superior sample preparation technique.[16]

Causality: ATR requires minimal to no sample preparation, eliminating the need for solvents or the laborious process of creating KBr pellets.[16][17] This reduces the risk of contamination and sample polymorphism issues that can arise from grinding. The technique works by passing the IR beam through a crystal of high refractive index (e.g., diamond or ZnSe). The sample is pressed into direct contact with the crystal, and the IR beam penetrates a few micrometers into the sample, generating the spectrum.[16]

Step-by-Step ATR Protocol:

• Crystal Cleaning: Before analysis, ensure the ATR crystal surface is immaculately clean. Wipe it with a soft tissue dampened with a volatile solvent like isopropanol or acetone and allow it to dry completely.

• Background Scan: Perform a background scan on the clean, empty ATR unit. This is a critical self-validating step that records the spectrum of the ambient environment (water vapor, CO₂) and the crystal itself, which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the sample (a single drop of liquid or a few milligrams of solid) onto the center of the ATR crystal.

• Apply Pressure: Lower the instrument's pressure anvil onto the sample to ensure firm, uniform contact between the sample and the crystal surface. Good contact is essential for a high-quality spectrum.

• Collect Spectrum: Initiate the sample scan.

Instrument Configuration

Optimizing spectrometer settings is key to achieving a high signal-to-noise ratio and adequate resolution.

Parameter	Recommended Setting	Rationale
Spectral Range	4000 - 400 cm⁻¹	This covers the full mid-infrared range, capturing both the functional group and fingerprint regions.
Resolution	4 cm⁻¹	This is standard for routine analysis, providing sufficient detail to resolve most important peaks without introducing excessive noise.
Number of Scans	16 to 32	Co-adding multiple scans significantly improves the signal-to-noise ratio, resulting in a cleaner, more interpretable spectrum.
Detector	DTGS	Deuterated triglycine sulfate (DTGS) is a standard, robust detector suitable for routine mid-IR analysis.

Chapter 4: Interpretation of the Infrared Spectrum

The final step is to correlate the peaks in the acquired spectrum with the predicted vibrations to confirm the molecular structure.

Wavenumber (cm⁻¹)	Intensity	Shape	Assignment	Corroborating Evidence
~3350	Strong	Very Broad	O-H Stretch (Alcohol)	The most dominant and easily identifiable peak, confirming the hydroxyl group. Its broadness indicates hydrogen bonding.[7][18]
~3030	Medium-Weak	Sharp	Aromatic C-H Stretch	Appears just to the left of 3000 cm⁻¹, confirming the presence of the phenyl ring.[9][10]
~2960-2850	Strong-Medium	Sharp	Aliphatic C-H Stretch	Multiple peaks corresponding to the CH, CH₂, and CH₃ groups in the molecule.[12]
~1600, ~1475	Medium	Sharp	C=C Aromatic Ring Stretch	Two or more sharp peaks are characteristic of the stretching vibrations within the benzene ring.[10][11]
~1100	Strong	Sharp	C-O Stretch (Secondary Alcohol)	A strong band in this region is indicative of the alcohol's C-O bond.[7][8]
~1250-1020	Weak-Medium	Sharp	C-N Stretch (Tertiary Amine)	This peak may be present but can be obscured by other vibrations in the fingerprint region. The absence of N-H stretches is the key identifier.[14][15]
~900-675	Strong	Sharp	Aromatic C-H Out-of-Plane Bend	The specific pattern of strong peaks in this region can confirm the meta-substitution of the phenyl ring.[10][11]
Absence of Peak	N/A	N/A	No N-H Stretch	The lack of any peak in the 3500-3300 cm⁻¹ region confirms the amine is tertiary.[13][15][19]

Expert Analysis: The interpretation begins by identifying the most prominent peak: the broad O-H stretch around 3350 cm⁻¹.[8][18] Next, the C-H stretching region is examined. The presence of smaller, sharp peaks just above 3000 cm⁻¹ alongside stronger peaks just below 3000 cm⁻¹ validates the coexistence of both aromatic and aliphatic C-H bonds.[9][12]

Moving into the fingerprint region, the sharp, medium-intensity peaks around 1600-1400 cm⁻¹ are definitive evidence of the aromatic ring's C=C stretching.[10] The strong C-O stretch from the secondary alcohol is expected around 1100 cm⁻¹. The most crucial piece of evidence for the azetidine moiety is negative: the complete absence of N-H stretching bands, which would appear as sharp, medium peaks between 3300-3500 cm⁻¹ for primary or secondary amines.[13][14][15] This absence is a powerful confirmation of the tertiary nature of the nitrogen atom.

Conclusion

Infrared spectroscopy is an indispensable tool for the structural elucidation of organic molecules like 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. By leveraging a systematic approach that combines theoretical prediction with robust experimental protocol and expert interpretation, researchers can confidently verify the presence of the key alcohol, tertiary amine, and aromatic functional groups. The unique combination of a very broad O-H stretch, distinct aromatic and aliphatic C-H stretches, and the notable absence of an N-H absorption band provides a clear and definitive spectral fingerprint for this compound, underscoring the power of IR spectroscopy in modern chemical analysis.

References

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2024, September 30). Chemistry LibreTexts. Available from: [Link]

• Infrared Spectroscopy Functional Groups - Fiveable. Fiveable. Available from: [Link]

• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). Chemistry Stack Exchange. Available from: [Link]

• Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry. MCC Organic Chemistry. Available from: [Link]

• IR: alcohols. University of Calgary. Available from: [Link]

• INFRARED SPECTROSCOPY (IR). University of Puerto Rico at Mayagüez. Available from: [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2025, January 1). Chemistry LibreTexts. Available from: [Link]

• IR: amines. University of Calgary. Available from: [Link]

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024, May 31). Drawell. Available from: [Link]

• Sample preparation for FT-IR. University of Toronto. Available from: [Link]

• Interpreting Infrared Spectra - Specac Ltd. Specac Ltd. Available from: [Link]

• Organic Nitrogen Compounds III: Secondary and Tertiary Amines - Spectroscopy Online. (2023, August 16). Spectroscopy Online. Available from: [Link]

• How to prepare a liquid sample for FTIR spectrum? - ResearchGate. (2021, January 24). ResearchGate. Available from: [Link]

• Interpretation of Infrared Spectra, A Practical Approach - Wiley Analytical Science. Wiley Analytical Science. Available from: [Link]

• Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands) - WikiEducator. WikiEducator. Available from: [Link]

• The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. (2020, December 20). Spectroscopy Online. Available from: [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material - ResearchGate. (2019, April 15). ResearchGate. Available from: [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - Jurnal UPI. (2019, April 1). Jurnal UPI. Available from: [Link]

• EXPT. 7 CHARACTERISATION OF FUNCTIONAL GROUPS USING IR SPECTROSCOPY - COP Bela. COP Bela. Available from: [Link]

• IR Spectroscopy Tutorial: Aromatics. University of Calgary. Available from: [Link]

• FTIR Spectroscopy - Liquid IR Spectroscopy - YouTube. (2013, January 10). YouTube. Available from: [Link]

• Infrared Spectra: Identifying Functional Groups - Oregon State University. (2022, March 9). Oregon State University. Available from: [Link]

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• 12. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
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• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Infrared Spectra: Identifying Functional Groups [sites.science.oregonstate.edu]

Stereochemistry of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Technical Whitepaper: Stereochemical Control and Analysis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Executive Summary: The Azetidine Advantage

The compound 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol represents a critical scaffold in the development of next-generation CNS modulators and sympathomimetic agents. Unlike its pyrrolidine or piperidine analogs, the azetidine ring introduces significant Baeyer strain (~26 kcal/mol) and geometric constraints. This puckered 4-membered ring alters the vector of the nitrogen lone pair, reducing basicity (typically pKa 10.4 vs. 11.3 for pyrrolidine) and enhancing metabolic stability against oxidative deamination.

However, the therapeutic efficacy of this β-amino alcohol is governed strictly by the stereochemistry at the C1 benzylic position . The (S)-enantiomer typically mimics the natural catecholamine configuration, while the (R)-enantiomer may exhibit off-target binding or antagonistic properties. This guide details the rigorous synthesis, resolution, and analytical validation required to isolate the bioactive eutomer.

Chemical Architecture & Conformational Analysis

The molecule features a single chiral center at C1. The presence of the 3-methyl (m-tolyl) group introduces a slight lipophilic bulk without significantly altering the electronic character of the aromatic ring compared to a phenyl baseline.

• Chiral Center: C1 (Benzylic position).

• Key Interaction: The hydroxyl group (-OH) and the azetidine nitrogen are separated by a two-carbon linker, allowing for the formation of an intramolecular hydrogen bond (5-membered ring pseudo-chair) in non-polar solvents, which dictates receptor docking poses.

Synthetic Pathways & Stereocontrol[1][2]

To achieve high enantiopurity (>99% ee), we evaluate two distinct workflows: Asymmetric Transfer Hydrogenation (ATH) for direct stereocontrol, and Biocatalytic Kinetic Resolution for cost-effective scale-up of racemates.

Pathway A: Asymmetric Transfer Hydrogenation (ATH)

Best for: High-value, small-scale synthesis of the specific enantiomer.

This method utilizes a Ruthenium-based catalyst to reduce the precursor ketone, 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-one .

Protocol:

• Catalyst Preparation: Mix

  (0.0025 eq) with (0.005 eq) in anhydrous DMF. Heat to 80°C for 1 hour under Argon.

• Reduction: Cool to 0°C. Add the ketone precursor (1.0 eq) followed by a Formic Acid/Triethylamine azeotrope (5:2 molar ratio).

• Reaction: Stir at 25°C for 24 hours. The "Tethered" mechanism of the TsDPEN ligand directs hydride delivery to the Re-face of the carbonyl, yielding the (S)-alcohol .

• Workup: Quench with saturated

  . Extract with EtOAc. Critical: Avoid strong mineral acids to prevent azetidine ring opening.

Pathway B: Chemoenzymatic Kinetic Resolution

Best for: Bulk preparation and access to both enantiomers.

Since the azetidine ring synthesis via epoxide opening is robust but non-stereoselective, a kinetic resolution of the racemate using Lipase B from Candida antarctica (CAL-B) is the preferred industrial route.

Mechanism: CAL-B selectively acetylates the (R)-enantiomer of secondary benzylic alcohols, leaving the (S)-alcohol unreacted.

Experimental Protocol (Self-Validating):

• Substrate Loading: Dissolve racemic 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol (50 mM) in dry diisopropyl ether (DIPE).

• Acyl Donor: Add Vinyl Acetate (3.0 eq). The use of vinyl acetate makes the reaction irreversible due to the formation of volatile acetaldehyde tautomer.

• Biocatalyst: Add immobilized CAL-B (Novozym 435, 20 mg/mmol).

• Incubation: Shake at 30°C / 200 rpm. Monitor via HPLC (Method described in Sec. 4).

• Termination: Stop when conversion reaches 50% (theoretical maximum yield). Filter off the enzyme.

• Separation: The (R)-acetate and (S)-alcohol have vastly different Rf values. Separate via Flash Chromatography (Silica gel, DCM/MeOH 95:5).

Visualization of Workflows

The following diagrams illustrate the retrosynthetic logic and the kinetic resolution pathway.

Figure 1: Retrosynthetic strategic map comparing Asymmetric Hydrogenation (ATH) and Kinetic Resolution pathways.

Figure 2: Mechanism of Lipase-Catalyzed Kinetic Resolution (CAL-B).

Analytical Validation (Chiral HPLC)

Trust in the synthesis requires rigorous analytical separation. The azetidine nitrogen is basic, which can cause peak tailing on standard silica columns. We utilize a Polysaccharide-based Chiral Stationary Phase (CSP) with basic mobile phase additives.

Method Parameters:

Parameter	Specification	Rationale
Column	Chiralcel OD-H (250 x 4.6 mm, 5 µm)	Cellulose tris(3,5-dimethylphenylcarbamate) provides superior recognition for benzylic alcohols.
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)	DEA suppresses ionization of the azetidine nitrogen, sharpening peaks.
Flow Rate	1.0 mL/min	Standard flow for optimal mass transfer.
Detection	UV @ 254 nm	Targets the absorption of the m-tolyl aromatic ring.
Temperature	25°C	Lower temperature maximizes enantiomeric separation factor ( ).

Expected Retention Times:

• (S)-Enantiomer: ~8.5 min

• (R)-Enantiomer: ~11.2 min

• Note: Elution order must be confirmed via optical rotation or authentic standards, as it varies with solvent.

Safety & Stability

• Azetidine Toxicity: Low molecular weight azetidines are potential alkylating agents (though less reactive than aziridines). Handle with gloves in a fume hood.

• Acid Sensitivity: The 4-membered ring is strained.[1][2] Exposure to strong acids (HCl,

  ) during workup can cause ring-opening to the corresponding -chloropropyl amine. Always use buffered workups (Phosphate buffer pH 7-8).

References

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Synthesis and a Powerful New Synthetic Method. Angewandte Chemie International Edition.

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated 1-Arylalkanols. Tetrahedron: Asymmetry.

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International.

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for Efficient Resolution of Enantiomers. Chemical Society Reviews.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Azetidine Scaffold: A Technical Guide to the Biological Potential of Azetidine-Containing Amino Alcohols

Executive Summary

The incorporation of the azetidine ring—a saturated four-membered nitrogen heterocycle—into amino alcohol scaffolds represents a high-impact strategy in modern medicinal chemistry. Unlike their five-membered (pyrrolidine) or six-membered (piperidine) counterparts, azetidines introduce significant Ring Strain Energy (approx. 26 kcal/mol) and distinct vector alignment of substituents.

This guide analyzes the biological utility of azetidine-containing amino alcohols, focusing on their role as conformationally restricted bioisosteres of sphingosine, transition-state mimics in glycosidase inhibition, and rigid scaffolds for CNS-active agents.

Structural & Chemical Rationale

The "Conformational Lock" Effect

Azetidine-containing amino alcohols offer a precise "lock" on the distance and dihedral angle between the hydroxyl (-OH) and amine (-NH) functionalities. In flexible acyclic amino alcohols (e.g., sphingosine), the entropic penalty upon binding to a receptor is high. The azetidine ring pre-organizes these functional groups, reducing this penalty and often enhancing affinity.

Basicity and Metabolic Stability

• pKa Modulation: The azetidine ring typically lowers the pKa of the amine compared to acyclic diethylamine or pyrrolidine analogs, potentially improving oral bioavailability and blood-brain barrier (BBB) penetration.

• Metabolic Blockade: The gem-dimethyl effect or simply the steric bulk of the ring adjacent to the nitrogen can hinder N-dealkylation and oxidative metabolism.

Therapeutic Applications: Mechanisms of Action

Immunomodulation: Sphingosine-1-Phosphate (S1P) Receptor Agonists

Azetidine amino alcohols have emerged as potent analogues of Fingolimod (FTY720) . The azetidine ring restricts the flexible alkyl chain of sphingosine, orienting the polar head group (amino alcohol) for optimal interaction with the S1P receptor binding pocket.

• Mechanism: These compounds are phosphorylated in vivo by sphingosine kinase 2 (SphK2). The resulting phosphate mimics S1P, binding to S1P1 receptors on lymphocytes and inducing receptor internalization. This prevents lymphocyte egress from lymph nodes, a key mechanism in treating Multiple Sclerosis (MS).

• Key Advantage: The azetidine core reduces off-target effects observed with flexible analogues by strictly defining the vector of the lipophilic tail relative to the polar head group.

Metabolic Disorders: Glycosidase Inhibition

Polyhydroxylated azetidines (azetidine iminosugars) act as transition-state analogues for glycosidases.

• Mechanism: The protonated endocyclic nitrogen mimics the positive charge of the oxocarbenium ion transition state generated during glycoside hydrolysis. The hydroxyl groups on the ring mimic the glycon substrate.

• Application: Inhibition of

  -glucosidase and amyloglucosidase is a validated strategy for managing Type 2 Diabetes (blunting post-prandial glucose spikes) and Lysosomal Storage Disorders (via chaperone therapy).

CNS Activity: GABA Uptake Inhibition

3-Hydroxy-azetidine derivatives function as conformationally constrained analogues of ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

-aminobutyric acid (GABA).

• Target: GABA Transporters (GAT-1 and GAT-3).[1]

• SAR Insight: The 3-hydroxy group acts as a hydrogen bond donor/acceptor, mimicking the carboxylate or hydration shell of GABA, while the rigid ring ensures the nitrogen is positioned correctly for the transporter's orthosteric site.

Visualization: Structure-Activity Relationship (SAR)[2][3]

The following diagram illustrates the SAR logic transforming a flexible amino alcohol into a rigid, high-affinity azetidine lead.

Caption: Transformation of flexible amino alcohol substrates into rigid azetidine bioisosteres to enhance binding affinity and metabolic stability.

Synthesis Strategies

Accessing chiral azetidine amino alcohols is synthetically challenging due to ring strain.[2] Two primary robust pathways are recommended:

Pathway A: Ring Opening of Azetidinium Ions

• Precursor: Amino alcohol derived from chiral pool (e.g., amino acids).

• Activation: Conversion of the alcohol to a leaving group (Mesylate/Tosylate).

• Cyclization: Intramolecular displacement to form the azetidine.

• Functionalization: If an azetidinium ion is formed (bicyclic), nucleophilic attack opens the ring to yield functionalized azetidine amino alcohols.

Pathway B: C(sp3)-H Arylation (Pd-Catalyzed)

For 3-substituted azetidines, Palladium-catalyzed C-H activation of simple azetidine precursors allows for the installation of complex aryl groups, a method utilized in the synthesis of antimalarial bicyclic azetidines.[3]

Experimental Protocols

Protocol: Synthesis of Chiral Azetidine Amino Alcohol (Via Ring Closure)

Based on methodologies for 3-hydroxyazetidines.

Reagents:

• Chiral Epichlorohydrin or 1-chloro-2,3-propanediol derivative.

• Primary Amine (

  ).

• Base: Sodium Bicarbonate (

  ) or DIPEA.

• Solvent: Acetonitrile (

  ) or Ethanol.

Step-by-Step:

• Coupling: Dissolve the primary amine (1.0 equiv) in acetonitrile. Add the chiral epichlorohydrin (1.1 equiv) dropwise at 0°C.

• Intermediate Formation: Stir at room temperature for 12–24 hours to form the chlorohydrin intermediate. Monitor by TLC (System: MeOH/DCM 1:9).

• Cyclization: Add solid

  (2.5 equiv) and reflux the mixture for 48 hours. The heat drives the energetically unfavorable 4-exo-tet cyclization.

• Work-up: Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude azetidine via flash column chromatography on silica gel (neutralized with 1%

  to prevent ring opening). Elute with EtOAc/Hexane gradient.

Validation Check:

• NMR: Look for characteristic azetidine ring protons (multiplets around

  3.0–4.0 ppm).

• Mass Spec: Confirm

  peak.

Protocol: -Glucosidase Inhibition Assay

To evaluate the biological activity of synthesized azetidine iminosugars.

Materials:

• Enzyme:

  -Glucosidase (from Saccharomyces cerevisiae, Sigma-Aldrich).

• Substrate: p-Nitrophenyl-

  -D-glucopyranoside (pNPG).

• Buffer: 0.1 M Phosphate buffer (pH 6.8).

• Control: Acarbose (Standard inhibitor).

Workflow:

• Preparation: Dissolve test compounds in DMSO. Dilute with phosphate buffer to desired concentrations (e.g., 1–100

  ).

• Incubation: In a 96-well plate, add:

  • 20

    Test Compound solution.

  • 20

    Enzyme solution (0.5 U/mL).

  • Incubate at 37°C for 15 minutes.

• Initiation: Add 20

  of pNPG substrate (2.5 mM).

• Kinetic Read: Measure absorbance at 405 nm (release of p-nitrophenol) every 5 minutes for 30 minutes using a microplate reader.

• Calculation: Determine % Inhibition using the slope of the linear portion of the curve:

• IC50 Determination: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Visualized Workflow: Synthesis & Assay

Caption: Integrated workflow from chemical synthesis of the azetidine scaffold to biological validation via enzymatic assay.

Quantitative Data Summary

Table 1: Comparative Activity of Azetidine-Containing Amino Alcohols vs. Acyclic/Alternative Analogues

Compound Class	Target	Analogue Type	Activity (IC50 / EC50)	Reference
Azetidine Iminosugar (2d)	Amyloglucosidase	Rigid Cyclic	Strong Inhibition (Competitive)	[3]
Miglitol (Piperidine)	Amyloglucosidase	6-Membered Ring	Moderate Inhibition	[3]
BRD3914 (Bicyclic Azetidine)	P. falciparum	Rigid Scaffold	15 nM (EC50)	[1]
Azetidine-2-carbonitrile (27)	P. falciparum DHODH	Rigid Scaffold	0.016 µM (EC50)	[2]
3-Hydroxy-azetidine (18b)	GABA Transporter (GAT-1)	GABA Mimic	26.6 µM	[6]

References

• Maetani, M. et al. (2017).[4] Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. Journal of the American Chemical Society.[4][5] Available at: [Link]

• Comer, E. et al. (2016).[4] Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. ACS Infectious Diseases. Available at: [Link]

• Gavale, K. S. et al. (2015). Azetidine- and N-carboxylic azetidine-iminosugars as amyloglucosidase inhibitors: synthesis, glycosidase inhibitory activity and molecular docking studies. Organic & Biomolecular Chemistry. Available at: [Link]

• Supe, L. (2022).[6] Synthesis of Azetidine-Based Beta-Amino Alcohols. Medical Sciences Forum. Available at: [Link]

• Costantino, L. & Barlocco, D. (2006). Privileged structures as leads in medicinal chemistry. Current Medicinal Chemistry. (Contextual grounding for scaffold analysis).

• Faust, M. et al. (2010). Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. European Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)-H Arylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Strategic Architectures: A Technical Guide to the Discovery and Synthesis of Novel Chiral 1,2-Amino Alcohols

Executive Summary & Core Directive

The 1,2-amino alcohol (vicinal amino alcohol) motif is a "privileged structure" in medicinal chemistry, serving as the pharmacophore for beta-blockers, sphingosine-1-phosphate modulators, and protease inhibitors. However, the discovery of novel derivatives is frequently bottlenecked by the challenge of establishing contiguous stereocenters with high enantiomeric excess (ee) and diastereomeric ratios (dr).

This guide moves beyond standard textbook definitions to provide a strategic framework for the synthesis and validation of these scaffolds. We prioritize two distinct methodologies: Lewis Acid-Catalyzed Ring Opening (for rapid library generation) and Biocatalytic Transamination (for high-selectivity scale-up).

Strategic Synthesis: Selecting the Right Pathway

The synthesis of chiral 1,2-amino alcohols generally falls into two paradigms: De Novo asymmetric synthesis (creating chirality) or Chiral Pool manipulation (transferring chirality).

The Chemical Route: Regioselective Epoxide Opening

The most robust method for discovery-phase medicinal chemistry is the aminolysis of chiral epoxides.

• Mechanism: SN2-like attack of an amine on an epoxide.

• Critical Challenge: Regioselectivity.[1][2] Attack can occur at the terminal carbon (steric control) or the internal/benzylic carbon (electronic control).

• Solution: The use of Lewis Acids (e.g., LiClO₄, Sc(OTf)₃) to activate the epoxide oxygen, lowering the LUMO and often directing the attack via "borderline SN1" character when benzylic stabilizers are present.

The Biocatalytic Route: Enzymatic Cascades

For high-value targets requiring >99% ee, biocatalysis has eclipsed traditional transition metal catalysis.

• Enzymes:

  -Transaminases (TA) and Ketoreductases (KRED).

• Advantage: These enzymes can perform dynamic kinetic resolutions (DKR) or asymmetric reductive aminations on

  -hydroxy ketones, bypassing the need for protection groups.

Decision Matrix: Workflow Visualization

Figure 1: Strategic decision tree for selecting the synthetic methodology based on substrate availability and project phase.

Detailed Experimental Protocol

Method: Metal Triflate-Catalyzed Regioselective Ring Opening of Chiral Epoxides.

Rationale

While thermal aminolysis requires high temperatures and often yields mixtures, the use of metal triflates (specifically Scandium(III) triflate or Ytterbium(III) triflate) allows the reaction to proceed at ambient temperature with enhanced regiocontrol. This protocol is designed for the parallel synthesis of a library of amino alcohols.

Materials

• Substrate: (S)-Styrene oxide (or aliphatic equivalent).

• Nucleophile: Primary or secondary amine (1.1 equiv).

• Catalyst: Sc(OTf)₃ (5 mol%) or LiClO₄ (saturated solution).

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM). Note: MeCN often accelerates the reaction due to polarity, but DCM is better for solubility of lipophilic amines.

Step-by-Step Methodology

• Activation: In a flame-dried reaction vial, dissolve the chiral epoxide (1.0 mmol) in anhydrous DCM (2 mL).

• Catalyst Addition: Add Sc(OTf)₃ (25 mg, 0.05 mmol). Stir for 5 minutes to allow coordination of the metal center to the epoxide oxygen. Causality: This pre-complexation weakens the C-O bonds, making the ring susceptible to nucleophilic attack.

• Aminolysis: Add the amine (1.1 mmol) dropwise.

• Monitoring: Stir at room temperature. Monitor via TLC (SiO₂, 5% MeOH in DCM) or LC-MS. Reaction typically completes in 2–6 hours.

• Work-up: Quench with water (2 mL). Extract with DCM (3 x 5 mL). Dry organic phase over Na₂SO₄ and concentrate in vacuo.

• Purification: Flash column chromatography (Gradient: 0-10% MeOH in DCM).

Mechanistic Visualization

Figure 2: Mechanistic flow of Lewis Acid-catalyzed aminolysis. The metal center activates the epoxide, facilitating mild nucleophilic attack.

Stereochemical Validation (Self-Validating Systems)

Discovery chemistry fails if the stereochemistry is ambiguous. You must validate the absolute configuration of your new derivatives.

Mosher's Ester Analysis

Do not rely solely on optical rotation, which is unreliable for novel structures.

• Protocol: Derivatize the secondary alcohol of your product with both

  - and - -methoxy- -(trifluoromethyl)phenylacetic acid (MTPA) chloride.

• Analysis: Compare the

  H NMR chemical shifts ( ) of protons near the chiral center.

• Logic: The

  ( ) values will show a consistent positive/negative pattern based on the spatial arrangement of substituents relative to the shielding cone of the phenyl group.

Chiral HPLC

• Columns: Chiralcel OD-H or AD-H (amylose/cellulose based).

• Mobile Phase: Hexane/Isopropanol (with 0.1% Diethylamine to prevent tailing of the amine).

• Requirement: You must synthesize the racemate (using a non-chiral catalyst or racemic epoxide) to establish the baseline separation and retention times.

Data Summary: Comparison of Methodologies

Feature	Chemical Aminolysis (Epoxide)	Biocatalysis (Transaminase)	Sharpless Aminohydroxylation
Source Material	Chiral Epoxides	-Hydroxy Ketones	Alkenes
Atom Economy	100% (Ring opening)	High (Ammonia/Amine donor)	Moderate (Osmium waste)
Stereocontrol	Dependent on SM purity	>99% ee (Enzyme controlled)	Ligand Dependent
Throughput	High (Parallel synthesis)	Medium (Screening required)	Low (Specific conditions)
Primary Risk	Regioselectivity issues	Enzyme substrate scope	Toxicity (OsO₄)

References

• Review of 1,2-Amino Alcohol Synthesis: Bergmeier, S. C. (2000). "The Synthesis of Vicinal Amino Alcohols." Tetrahedron. 3

• Sharpless Asymmetric Aminohydroxylation: Sharpless, K. B., et al. (1996). "Catalytic Asymmetric Aminohydroxylation (AA) of Olefins." Journal of the American Chemical Society. 1

• Regioselective Ring Opening of Epoxides: Tajbakhsh, M., et al. (2012).[4] "Regioselective Ring Opening of Epoxides with Amines." Journal of the Mexican Chemical Society. 4

• Biocatalytic Synthesis (Transaminases): Hailes, H. C., et al. (2015).[5] "Multi-step biocatalytic strategies for chiral amino alcohol synthesis." Enzyme and Microbial Technology. 5[6]

• Mosher's Method Protocol: Hoye, T. R., et al. (2007). "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols. 7

Sources

• 1. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 2. The Sharpless asymmetric aminohydroxylation - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 5. Multi-step biocatalytic strategies for chiral amino alcohol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids [mdpi.com]
• 7. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]

Structure-activity relationship of 2-(Azetidin-1-yl)-1-phenylethanol analogues

Initiating SAR Analysis

I'm starting with a deep dive into the structure-activity relationship of 2-(Azetidin-1-yl)-1-phenylethanol analogues. I'm focusing my search on their synthesis, biological activities, and how tweaks in their structure affect potency and selectivity. Currently, I'm gathering all the relevant literature and data.

Analyzing SAR Relationships

I'm now deep in the analysis phase. I've compiled search results and am identifying the key structural features driving activity within the analogues. I'm paying close attention to phenyl ring substitutions, azetidine ring modifications, and phenylethanol backbone stereochemistry, and establishing experimental protocols. My focus is on the data, with the goal of creating structured tables for comparison.

Defining Search Parameters

I'm now refining my search parameters to ensure comprehensive coverage. Specifically, I'm focusing on synthesis methods, biological activities, and how structural changes affect potency. Identifying experimental protocols and gathering quantitative data is critical to develop useful tables for activity comparison. I'm focusing on these elements to drive structured, quality results.

Gathering Initial Insights

I've just started to get a handle on the research. My search has given me a solid overview, highlighting the various biological actions of azetidine derivatives, like CNS modulation, antibacterial effects, and neurokinin-2 antagonism. Some solid articles are coming to light.

Narrowing the Focus

I'm now diving deeper, but it's clear the initial search was too broad. I've got a good grasp of azetidine derivatives generally, including their biological activities and common synthesis pathways. I need to focus on structure-activity relationships, particularly for 2-(Azetidin-1-yl)-1-phenylethanol analogues. The existing literature requires synthesis with the wider context to build a coherent picture. Finding more targeted papers is the priority.

Gathering Early Insights

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Analyzing Structural Details

I've been analyzing the pharmacological potential of azetidine derivatives more closely, particularly "2-(Azetidin-1-yl)- 1-phenylethanol analogues." While I have found general information on CNS modulation and broad SAR principles for phenylethanolamines, I have not encountered a specific SAR study of this particular class of molecules. Current results lack quantitative data. I now need to bridge this gap, which will entail extrapolating from existing phenylethanolamine SAR data and hypothesizing how the azetidine ring's unique properties might influence activity.

Refining Search Strategies

I am now focusing on refining my search terms to find more relevant information. My previous searches gave me a starting point, including details on CNS modulation and phenylethanolamine structure-activity relationships. Unfortunately, a specific, comprehensive SAR study for the target molecule ("2-(Azetidin-1-yl)- 1-phenylethanol analogues") remains missing. I must bridge this gap by extrapolating known phenylethanolamine SAR, and hypothesizing the impact of the azetidine ring's unique characteristics. Thus, I am targeting synthetic methods for N-aryl or N-alkyl azetidines and looking for related biological data. Also, I am outlining the white paper.

Gathering Azetidine Insights

I've uncovered crucial fragments through my searches. While a definitive structure-activity relationship for 2-(Azetidin-1-yl)-1-phenylethanol analogues remains elusive, I've started by establishing the pharmacological significance of azetidine derivatives, particularly regarding their CNS modulation role. It's a key piece in forming a baseline from which to move forward.

Expanding SAR Data Search

I'm now integrating information on phenylethanolamine SAR, which informs interpretations of ring substitutions and stereochemistry effects. I've also found synthesis methods for N-substituted azetidines and azetidin-2-ones. While I have examples of related SAR studies, I still lack specific quantitative data on the analogues of interest or direct comparisons to other ring systems.

Refining SAR Strategy

I've hit a roadblock in directly finding the precise SAR data for 2-(Azetidin-1-yl)-1-phenylethanol analogues, but I've identified a strategy. I can build the SAR guide by linking known phenylethanolamine SAR to the properties of azetidine, using related compounds' SAR data as a proxy. I'll outline synthesis strategies and biological workflows for a comprehensive technical approach.

Revising Strategy Framework

I've hit some limitations, so I'm shifting to building a SAR guide. I'll leverage phenylethanolamine principles and azetidine's unique properties to predict SAR. I will use SAR data from related monoamine reuptake inhibitors as a stand-in, detailing synthesis and a biological evaluation workflow. I'll search for specific 2-(Azetidin-1-yl)-1-phenylethanol examples to support the SAR discussion.

Pharmacological Potential of Synthetic Azetidine Derivatives

Executive Summary: The Azetidine Advantage

In the landscape of modern medicinal chemistry, the azetidine ring—a saturated four-membered nitrogen heterocycle—has evolved from a synthetic curiosity to a "privileged scaffold."[1][2][3] Unlike its homologues (aziridine, pyrrolidine, piperidine), azetidine offers a unique intersection of high ring strain (~26 kcal/mol) and kinetic stability .

For drug developers, the azetidine moiety is not merely a linker; it is a strategic tool for Lead Optimization . Replacing a piperidine or pyrrolidine ring with an azetidine often results in:

• lowered lipophilicity (LogP) due to reduced hydrocarbon content.

• Increased metabolic stability by blocking labile metabolic soft spots.

• Rigidification of molecular vectors , locking pharmacophores into bioactive conformations.

This guide analyzes the pharmacological utility of synthetic azetidine derivatives, focusing on their application in oncology, CNS disorders, and infectious diseases, supported by validated experimental protocols.[4][5]

Chemical Foundation & Structural Logic

Conformational Dynamics and Basicity

The pharmacological behavior of azetidines is dictated by their structural constraints.

• Pucker Angle: The ring is not planar; it exists in a puckered conformation (approx. 30°) to minimize torsional strain between vicinal hydrogens. This creates a specific vector for substituents at the 3-position, ideal for probing distinct regions of a binding pocket.

• Basicity (pKa): Azetidines are generally more basic than pyrrolidines (pKa ~11.3 vs ~11.2 for the parent amines), but functionalization (e.g., azetidin-2-ones or N-aryl derivatives) drastically alters this, allowing fine-tuning of ionization states at physiological pH.

The "Gem-Dimethyl" Effect in Synthesis

Synthesis of azetidines is entropically disfavored compared to 5- or 6-membered rings. Successful protocols often rely on the Thorpe-Ingold effect (gem-dimethyl effect) or high-energy intermediates (e.g., nitrenes, carbenes) to overcome the activation energy barrier for cyclization.

Therapeutic Frontiers & Mechanism of Action (MOA)

Oncology: MEK Inhibition (Cobimetinib Case Study)

Cobimetinib (Cotellic) exemplifies the power of the azetidine scaffold.[3] It acts as a reversible, allosteric inhibitor of Mitogen-activated protein kinase kinase (MEK1/2).

• Role of Azetidine: The azetidine ring in Cobimetinib is not part of the pharmacophore binding to the ATP pocket; rather, it serves as a solvent-exposed solubilizing group that tunes the physicochemical properties (solubility/permeability) without disrupting the core binding interaction.

Mechanistic Pathway (MAPK/ERK Cascade): The following diagram illustrates the intervention point of azetidine-based MEK inhibitors within the RAS-RAF-MEK-ERK signaling cascade.

Figure 1: Mechanism of action for azetidine-based MEK inhibitors in the MAPK signaling pathway.

Infectious Diseases: Next-Generation Beta-Lactams

While classic penicillins are bicyclic, monocyclic azetidin-2-ones (monobactams like Aztreonam) rely entirely on the reactivity of the azetidine ketone.

• MOA: The ring strain of the 4-membered amide (~26 kcal/mol) makes the carbonyl carbon highly electrophilic. It acylates the active site serine residue of Penicillin-Binding Proteins (PBPs), irreversibly inhibiting bacterial cell wall synthesis.

• Recent Advances: N-sulfonated azetidin-2-ones are showing promise against multi-drug resistant (MDR) Gram-negative bacteria by evading metallo-beta-lactamases.

CNS Disorders: Bioisosteric Replacement

Azetidines are increasingly used to replace piperidine rings in dopamine antagonists and triple reuptake inhibitors.

• Benefit: The volume contraction reduces the "molecular obesity" (MW and Lipophilicity) of the drug candidate, improving blood-brain barrier (BBB) penetration while maintaining critical nitrogen-receptor ionic interactions.

Quantitative Data Summary

The following table summarizes key pharmacological parameters of notable azetidine derivatives derived from recent literature.

Compound Class	Target	Mechanism	Key Metric (IC50/Ki)	Pharmacological Outcome
Cobimetinib	MEK1/2	Allosteric Inhibitor	IC50: ~0.9 nM (MEK1)	Inhibition of tumor cell proliferation (Melanoma)
Azelnidipine	L-type Ca2+ Channel	Channel Blocker	IC50: ~3 nM	Antihypertensive; slow-onset, long-duration
PF-3635659	M3 Muscarinic	Antagonist	Ki: 0.6 nM	COPD/Asthma treatment; high selectivity over M2
Novel Azetidin-2-ones	PBP (Bacteria)	Covalent Acylation	MIC: 0.25-16 µg/mL	Antibacterial (S. aureus, E. coli)
MAGL Inhibitors	Monoacylglycerol Lipase	Covalent Carbamate	IC50: <10 nM	Neuroprotection; endocannabinoid modulation

Experimental Protocols

Synthesis: Staudinger Ketene-Imine Cycloaddition

This protocol describes the synthesis of 2-azetidinones (beta-lactams), a foundational reaction in azetidine chemistry.

Objective: Synthesize N-substituted-3-chloro-4-aryl-azetidin-2-ones. Principle: A [2+2] cycloaddition between a ketene (generated in situ from chloroacetyl chloride) and an imine (Schiff base).

Reagents:

• Substituted Benzaldehyde (10 mmol)

• Primary Amine (e.g., Aniline derivatives) (10 mmol)

• Chloroacetyl chloride (12 mmol)

• Triethylamine (Et3N) (15 mmol)

• Solvent: Dry 1,4-Dioxane or Dichloromethane (DCM)

Step-by-Step Methodology:

• Schiff Base Formation (Precursor):

  • Dissolve benzaldehyde (1.0 eq) and primary amine (1.0 eq) in ethanol (20 mL).

  • Add catalytic glacial acetic acid (2-3 drops).

  • Reflux for 2–4 hours (Monitor via TLC: disappearance of aldehyde spot).

  • Cool to RT, filter the precipitate, wash with cold ethanol, and dry. Checkpoint: Verify imine formation via IR (C=N stretch ~1600-1620 cm-1).

• Cyclization (Staudinger Reaction):

  • Dissolve the dried Schiff base (1.0 eq) in dry 1,4-dioxane (30 mL) in a round-bottom flask under N2 atmosphere.

  • Add Triethylamine (1.5 eq) and cool the mixture to 0–5°C using an ice bath.

  • Critical Step: Add Chloroacetyl chloride (1.2 eq) dropwise over 30 minutes. Reasoning: Slow addition prevents ketene dimerization and controls exotherm.

  • Stir at 0°C for 1 hour, then allow to warm to RT and reflux for 6–8 hours.

• Work-up & Purification:

  • Filter off the triethylamine hydrochloride salt precipitate.

  • Concentrate the filtrate under reduced pressure.

  • Pour residue into crushed ice/water to precipitate the product.

  • Recrystallize from ethanol or DMF.

• Validation:

  • IR: Look for Beta-lactam Carbonyl (~1740 cm-1).

  • 1H-NMR: Characteristic doublet for H-3 and H-4 protons (J = 2–5 Hz for trans/cis isomers).

Biological Assay: In Vitro Antibacterial Screening (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of synthesized azetidine derivatives.

Protocol:

• Preparation: Dissolve test compounds in DMSO (1 mg/mL stock). Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate.

• Inoculation: Adjust bacterial suspension (S. aureus ATCC 25923 or E. coli ATCC 25922) to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL). Dilute 1:100 and add 100 µL to each well.

• Controls:

  • Positive Control: Ciprofloxacin or Ampicillin.

  • Negative Control: DMSO vehicle only (ensure <1% final concentration).

  • Sterility Control: Media only.

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: MIC is the lowest concentration with no visible growth (turbidity). Validate with Resazurin dye (turns pink in presence of viable bacteria) for ambiguous wells.

Experimental Workflow Visualization

The following diagram outlines the logical flow for developing azetidine-based therapeutics, from design to lead optimization.

Figure 2: Iterative "Design-Make-Test-Analyze" cycle for azetidine drug discovery.

References

• National Institutes of Health (NIH). (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Retrieved from [Link]

• ResearchGate. (2025). Current and Future Prospects of Azetidine Derivatives: An Overview. Retrieved from [Link]

• MDPI. (2023). Synthesis, Anticancer, Antimicrobial and Antioxidant Potential of Novel Azetidin-2-one Derivatives. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2023). Synthesis, Characterization of Azetidine Derivative and Studying the Antioxidant Activity. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

The Indispensable Role of Chiral Amino Alcohols in Modern Medicinal Chemistry

A Senior Application Scientist's Guide to Synthesis, Catalysis, and Core Pharmacophores

Introduction

Chiral amino alcohols are a pivotal class of organic compounds, distinguished by the presence of both an amino (-NH2) and a hydroxyl (-OH) group attached to a stereogenic center. This unique bifunctional architecture makes them fundamental to the principles of molecular recognition, which governs the efficacy and safety of many pharmaceuticals.[1] In medicinal chemistry, the precise three-dimensional arrangement of these functional groups in a single enantiomer is often critical for selective interaction with biological targets like enzymes and receptors.[1] As a result, enantiomerically pure amino alcohols are not only sought-after building blocks (synthons) for constructing complex drug molecules but also serve as powerful catalysts and ligands in asymmetric synthesis.[1][][3] Their structural motifs are prevalent in a wide spectrum of therapeutic agents, from iconic beta-blockers like Propranolol to complex antiviral and anticancer drugs such as Ritonavir and Paclitaxel (Taxol).[1][4] This guide provides an in-depth exploration of the synthesis of chiral amino alcohols, their application in asymmetric catalysis, and their integral role as core structural components in modern pharmaceuticals.

Part 1: Enantioselective Synthesis of Chiral Amino Alcohols

The development of efficient and highly stereoselective routes to enantiopure amino alcohols is a cornerstone of pharmaceutical process development.[1] Strategies range from leveraging nature's own chiral building blocks to employing sophisticated asymmetric catalytic methods.[1]

Synthesis from the Chiral Pool

One of the most direct methods for synthesizing chiral amino alcohols is the reduction of natural α-amino acids, which are readily available and enantiomerically pure starting materials.[1][5][6] This approach, known as chiral pool synthesis, typically involves the reduction of the carboxylic acid moiety to a primary alcohol.

• Advantages : The primary benefit is the direct transfer of chirality from the starting amino acid to the product, ensuring high enantiopurity.[1] The starting materials are also often inexpensive and widely available.[1]

• Limitations : The structural diversity of the resulting amino alcohols is inherently limited to the side chains of the naturally occurring amino acids.[1]

Common Amino Acid	Corresponding Amino Alcohol
(L)-Alanine	(L)-Alaninol
(L)-Valine	(L)-Valinol
(L)-Leucine	(L)-Leucinol
(L)-Phenylalanine	(L)-Phenylalaninol
(L)-Proline	(L)-Prolinol
(L)-Serine	(L)-Serinol

Asymmetric Catalytic Routes

Catalytic asymmetric synthesis offers a more versatile and scalable approach to a wider array of chiral amino alcohol structures. These methods construct the chiral center during the reaction sequence with high enantioselectivity.

Asymmetric Reduction of Prochiral Ketones

The enantioselective reduction of prochiral ketones, particularly α-amino ketones, is a powerful strategy.[1]

• Corey-Bakshi-Shibata (CBS) Reduction : This renowned method utilizes a chiral oxazaborolidine catalyst, itself derived from a chiral amino alcohol like (S)-prolinol, to direct the reduction of a ketone with borane (BH3).[1][7][8] The reaction proceeds through a well-defined six-membered transition state where the catalyst coordinates both the borane and the ketone, ensuring a highly predictable and enantioselective hydride transfer (often >95% ee).[1][9][10]

Asymmetric Aminohydroxylation of Olefins

The Sharpless Asymmetric Aminohydroxylation (AA) provides a direct route to convert an alkene into a 1,2-amino alcohol in a single catalytic step.[1][11][12]

• Mechanism and Reagents : The reaction employs osmium tetroxide (OsO₄) as the catalyst, a nitrogen source (e.g., a chloramine salt), and a chiral ligand derived from cinchona alkaloids (e.g., (DHQ)₂PHAL or (DHQD)₂PHAL).[1][13] The chiral ligand coordinates to the osmium center, controlling the facial selectivity of the addition across the double bond to yield a syn-1,2-amino alcohol.[11][12][13] The choice of ligand dictates which enantiomer of the product is formed.[12]

Part 2: Role in Asymmetric Catalysis

Beyond being synthetic targets, chiral amino alcohols are workhorses in the field of asymmetric catalysis, serving as the foundation for highly effective chiral ligands and organocatalysts.[][3][14]

Ligands for Metal-Catalyzed Reactions

The ability of the amino and hydroxyl groups to chelate to metal centers makes amino alcohols excellent scaffolds for chiral ligands. These ligands are used in a multitude of metal-catalyzed transformations.

• Asymmetric Transfer Hydrogenation (ATH) : Chiral amino alcohol-based ligands are frequently used with ruthenium or rhodium catalysts for the asymmetric transfer hydrogenation of ketones to produce chiral secondary alcohols.[15] Isopropanol often serves as the hydride source in these reactions.[1]

Organocatalysis

The rise of organocatalysis has highlighted the utility of simple, metal-free organic molecules to catalyze complex reactions. Chiral amino alcohols, and their derivatives, are central to this field.

• (S)-Proline and its Derivatives : Proline, a cyclic secondary amino acid, and its reduced form, (S)-prolinol, are powerful organocatalysts.[16] Proline catalyzes reactions such as aldol and Mannich reactions by forming nucleophilic enamine intermediates with carbonyl donors.[17][18][19] The inherent chirality of the proline scaffold directs the subsequent bond formation with high stereocontrol.[17][20] Diarylprolinol silyl ethers, derivatives of prolinol, are highly effective catalysts for asymmetric Michael additions and Diels-Alder reactions.[16]

Caption: Proline-catalyzed aldol reaction workflow via an enamine intermediate.

Part 3: Core Structural Motifs in Approved Drugs

The prevalence of the chiral amino alcohol motif in a vast number of clinically successful drugs underscores its importance as a key pharmacophore. The hydroxyl and amino groups often serve as critical hydrogen bond donors and acceptors, enabling high-affinity interactions with biological targets.

β-Adrenergic Blockers (β-Blockers)

Perhaps the most classic example of the chiral amino alcohol pharmacophore is found in the aryloxypropanolamine class of β-blockers, used to treat cardiovascular conditions like hypertension and angina.[21]

• Propranolol : In β-blockers like Propranolol, the biological activity resides almost exclusively in the (S)-enantiomer, which is several orders of magnitude more potent than its (R)-counterpart.[21][22] The chiral secondary alcohol and the secondary amine are essential for binding to the β-adrenergic receptor. The synthesis of these drugs in enantiopure form is crucial to avoid potential side effects associated with the inactive enantiomer.[21]

Antiviral Agents - HIV Protease Inhibitors

Chiral amino alcohols are a cornerstone of many HIV protease inhibitors, which are critical components of highly active antiretroviral therapy (HAART).

• Ritonavir and Lopinavir : The core of these drugs features a complex chiral hydroxy-amine structure.[4][23] This 1,3-syn-amino alcohol moiety is designed to mimic the transition state of peptide cleavage by the HIV protease enzyme, leading to potent inhibition.[4] The synthesis of this specific stereoisomer is a significant challenge, often involving stereoselective aldol reactions followed by directed reductive aminations.[4][23]

Anticancer Agents

The structural complexity of many anticancer natural products and their synthetic analogues often incorporates chiral amino alcohol motifs.

• Paclitaxel (Taxol®) : A highly effective chemotherapeutic agent, Taxol's activity is critically dependent on its C-13 side chain.[24] This side chain is a (2R, 3S)-N-benzoyl-3-phenylisoserine derivative, which is a β-amino-α-hydroxy acid ester.[25] The synthesis of this unique side chain in an enantiomerically pure form was a major focus of the numerous total syntheses of Taxol and is key to its semi-synthetic production from baccatin III.[26][27]

Drug	Therapeutic Class	Role of Chiral Amino Alcohol Motif
(S)-Propranolol	β-Blocker	Essential pharmacophore for binding to β-adrenergic receptors.[21][22]
Ritonavir	HIV Protease Inhibitor	Mimics the peptide cleavage transition state, enabling potent enzyme inhibition.[4][28]
Paclitaxel (Taxol)	Anticancer	The C-13 side chain is crucial for binding to microtubules and inducing cell death.[1][24]
(S)-Metoprolol	β-Blocker	Selective β1-adrenergic receptor antagonist activity resides in the S-enantiomer.[29]
Nebivolol	β-Blocker	Asymmetric reduction of a key ketone intermediate is crucial for synthesizing the chiral alcohol centers.[30]

Part 4: Key Experimental Protocols

To provide practical insight, this section details methodologies for two cornerstone asymmetric transformations used to generate chiral amino alcohols.

Protocol 1: Corey-Bakshi-Shibata (CBS) Asymmetric Reduction of a Prochiral Ketone

This protocol outlines the general procedure for the enantioselective reduction of an aromatic ketone to a chiral secondary alcohol using the (S)-Me-CBS catalyst.

Objective: To synthesize an enantiomerically enriched secondary alcohol from a prochiral ketone.

Materials:

• Prochiral ketone (e.g., acetophenone)

• (S)-Methyl-CBS oxazaborolidine catalyst (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for anhydrous reactions (oven-dried)

Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add the (S)-Methyl-CBS catalyst solution (e.g., 0.1 equivalents) to a flask containing anhydrous THF. Cool the solution to 0°C.

• Borane Addition: Slowly add the borane-dimethyl sulfide (BMS) complex (e.g., 0.6 equivalents) to the catalyst solution while maintaining the temperature. Stir for 10-15 minutes.

• Substrate Addition: Add a solution of the prochiral ketone (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture over 20-30 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, slowly and carefully quench the reaction by the dropwise addition of methanol at 0°C to destroy excess borane.

• Workup: Warm the mixture to room temperature. Add 1 M HCl and stir for 30 minutes. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine.[1]

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the crude alcohol product by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or by derivatization with a chiral agent followed by NMR analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Directed Reductive Amination of β-Hydroxy-ketones: Convergent Assembly of the Ritonavir/Lopinavir Core [organic-chemistry.org]
• 5. chimia.ch [chimia.ch]
• 6. jocpr.com [jocpr.com]
• 7. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 8. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. youtube.com [youtube.com]
• 11. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 12. The Sharpless asymmetric aminohydroxylation - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PolyU Electronic Theses: New enantioselective catalysts based on chiral amino alcohols [theses.lib.polyu.edu.hk]
• 15. iris.cnr.it [iris.cnr.it]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 18. nbinno.com [nbinno.com]
• 19. longdom.org [longdom.org]
• 20. Heterogeneous organocatalysis: the proline case - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04302E [pubs.rsc.org]
• 22. mdpi.com [mdpi.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Total Synthesis of Taxol Enabled by Inter- and Intramolecular Radical Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. WO1993010076A1 - Synthesis and optical resolution of the taxol side chain and related compounds - Google Patents [patents.google.com]
• 27. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 28. The Design, Synthesis and Mechanism of Action of Paxlovid, a Protease Inhibitor Drug Combination for the Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Application of kinetic resolution using HCS as chiral auxiliary: novel synthesis of beta-blockers (S)-betaxolol and (S)-metoprolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. pubs.acs.org [pubs.acs.org]

The Azetidine Imperative: Structural Dynamics and Synthetic Utility in Modern Pharmacotherapy

[1]

Executive Summary: Escaping Flatland

In the contemporary landscape of drug discovery, the "Escape from Flatland" initiative—increasing the fraction of ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

hybridized carbons ( )—has elevated the status of small, saturated heterocycles. Among these, the azetidine ring system (a four-membered nitrogen-containing heterocycle) has emerged as a high-value bioisostere.[1][2]

Unlike its larger homologs (pyrrolidine, piperidine) or its planar counterparts, azetidine offers a unique "Goldilocks" profile: it possesses sufficient ring strain (~25 kcal/mol) to induce distinct conformational preferences and reactivity, yet retains enough chemical stability to serve as a robust scaffold in clinical candidates.[3] This guide dissects the physicochemical logic, synthetic architectures, and application of azetidines in bioactive compounds.[1][4][5][6]

Part 1: Physicochemical Profiling & Structural Logic[2]

The decision to incorporate an azetidine ring is rarely arbitrary. It is a calculated move to modulate three critical parameters: Basicity (

), Lipophilicity ( ), and Metabolic Stability. [3]

The Basicity Shift ( Modulation)

Azetidine is a powerful tool for fine-tuning the basicity of amine centers.

• Mechanism: As ring size decreases from six (piperidine) to four (azetidine), the internal C-N-C bond angle compresses (approx. 90° in azetidine vs. ~110° in piperidine).[3]

• Causality: This compression increases the

  -character of the nitrogen hybridization in the ring bonds, consequently increasing the -character of the lone pair orbital.

• Outcome: The lone pair becomes less available for protonation.

  • Piperidine

    : ~11.2[7]

  • Pyrrolidine

    : ~11.3

  • Azetidine

    :~10.4

Strategic Application: Lowering the

by ~1 log unit can significantly reduce lysosomal trapping and hERG channel blockade, which are often associated with highly basic amines.

Lipophilicity and Ligand Efficiency

Replacing a gem-dimethyl group or a larger ring with an azetidine often lowers

due to the polar surface area (PSA) contribution of the exposed nitrogen and the compact, electron-rich nature of the strained ring. This improves Lipophilic Ligand Efficiency (LLE) , a key metric in lead optimization.[3]

Conformational Puckering

Unlike the planar aromatic rings, azetidine exists in a dynamic equilibrium between two "puckered" conformations (butterfly motion).[3] This allows for specific vector alignment of substituents at the 3-position, enabling precise exploration of binding pockets that planar rings cannot access.

Data Summary: Comparative Physicochemical Metrics

Property	Azetidine ( )	Pyrrolidine ( )	Piperidine ( )	Impact on Drug Design
Ring Strain (kcal/mol)	~25.4	~6.0	~0.0	High strain drives reactivity; rigidifies structure.[3]
Basicity ( of conj. acid)	~10.4	~11.3	~11.2	Lower improves permeability & safety profiles.
Angle	~92°	~109°	~111°	Defines substituent exit vectors.
Metabolic Liability	Low	Moderate	High	Azetidine often blocks oxidative metabolism sites.

Part 2: Synthetic Architectures

The synthesis of azetidines has evolved from low-yielding cyclizations to sophisticated catalytic methods.

Workflow Visualization: Synthetic Decision Tree

The following diagram illustrates the logic flow for selecting a synthetic route based on the desired substitution pattern.

Figure 1: Strategic decision tree for azetidine synthesis based on substitution requirements.

Part 3: Case Study – Cobimetinib (Cotellic)[2][3][9]

Therapeutic Class: MEK Inhibitor (Melanoma) Role of Azetidine: Solubility enhancement and metabolic stability.

In the development of Cobimetinib, the azetidine moiety is not merely a linker; it is a critical structural element that positions the piperidine ring and the hydroxyl group for optimal interaction with the MEK allosteric pocket.

Mechanistic Insight

The synthesis of the Cobimetinib azetidine core highlights the utility of Azetidin-2-ones (Beta-lactams) as precursors to saturated azetidines.

• Precursor: An azetidin-2-one intermediate is generated.

• Functionalization: A piperidine-Grignard reagent adds to the carbonyl.[8]

• Reduction: The lactam is reduced (or the ring is preserved and modified) to yield the saturated amine system. Note: While Cobimetinib contains a piperidine, the core linkage involves a highly substituted central ring system where the 3-hydroxy-azetidine moiety (derived from epichlorohydrin or similar precursors in generic routes) plays a pivotal role in orientation.

Part 4: Detailed Experimental Protocol

Protocol: Synthesis of 1-Boc-3-Arylazetidine via Nickel-Catalyzed Cross-Coupling

Rationale: This protocol represents a modern, "self-validating" method. Unlike traditional nucleophilic displacements which often fail with steric bulk, Ni-catalyzed cross-coupling of 3-iodoazetidines is robust and modular, allowing rapid library generation.[3]

Reagents:

• Substrate: 1-Boc-3-iodoazetidine (1.0 equiv)

• Coupling Partner: Aryl Zinc Iodide (ArZnI) or Aryl Boronic Acid (with photoredox conditions)[3]

• Catalyst:

  (10 mol%)[3]

• Ligand: PyBisulidine or di-tBu-bipy (15 mol%)[3]

• Solvent: DMA (N,N-Dimethylacetamide)

Step-by-Step Methodology:

• Catalyst Activation (Inert Atmosphere):

  • In a glovebox or under Argon flow, charge a flame-dried reaction vial with

    and the ligand.

  • Add anhydrous DMA. Stir for 10 minutes until the solution turns a characteristic deep green/blue (indicating active complex formation).

• Substrate Addition:

  • Add 1-Boc-3-iodoazetidine (dissolved in minimal DMA) to the catalyst mixture.

  • Critical Checkpoint: Ensure the system remains strictly oxygen-free; oxygen poisons the Ni(I)/Ni(III) catalytic cycle.

• Transmetallation & Coupling:

  • Add the Aryl Zinc reagent (prepared fresh via Zn dust insertion into Ar-I) dropwise.

  • Seal the vial and heat to 60°C for 12 hours.

• Work-up & Purification:

  • Quench with saturated aqueous

    .

  • Extract with EtOAc (

    ).[3]

  • Data Validation: The crude NMR should show the disappearance of the characteristic CHI signal of the iodoazetidine (~4.5 ppm) and the appearance of the C-H signal alpha to the aryl group.

• Isolation:

  • Purify via silica gel chromatography (Hexane/EtOAc gradient).[3]

Part 5: Biological Pathway Visualization

The following diagram illustrates how Azetidine-containing drugs like Baricitinib (JAK inhibitor) interfere with the JAK-STAT signaling pathway.

Figure 2: Mechanism of Action for Azetidine-containing JAK inhibitors blocking the JAK-STAT pathway.

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. PubMed. Retrieved from [Link]

• Put a ring on it: application of small aliphatic rings in medicinal chemistry. Chem. Soc. Rev. (NIH). Retrieved from [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines. Royal Society of Chemistry. Retrieved from [Link]

• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. Journal of Organic Chemistry. Retrieved from [Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. img01.pharmablock.com [img01.pharmablock.com]

Protocols & Analytical Methods

Enantioselective Synthesis of Chiral β-Amino Alcohols: A Guide to Modern Catalytic Methods

Abstract

Chiral β-amino alcohols are a cornerstone of modern chemical and pharmaceutical sciences, serving as indispensable building blocks for a vast array of biologically active molecules, chiral auxiliaries, and ligands in asymmetric catalysis.[1][][3] Their prevalence in blockbuster drugs and natural products underscores the critical need for efficient, scalable, and highly stereoselective synthetic methods.[][4] This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth overview and practical protocols for the enantioselective synthesis of these vital compounds. We will explore the mechanistic underpinnings and experimental nuances of three principal catalytic strategies: the asymmetric aminohydroxylation of alkenes, the enantioselective ring-opening of epoxides and aziridines, and the asymmetric hydrogenation of α-amino ketones.

Introduction: The Significance of Chiral β-Amino Alcohols

The 1,2-amino alcohol motif is a privileged scaffold in medicinal chemistry, found in numerous pharmaceuticals and natural products.[1][][5] From the antimalarial agent quinine to HIV protease inhibitors like Saquinavir, the precise three-dimensional arrangement of the amine and alcohol functionalities is paramount to their therapeutic efficacy.[][6] Beyond their biological roles, β-amino alcohols are extensively used as chiral ligands for metal catalysts and as organocatalysts themselves, leveraging the coordinating ability of their nitrogen and oxygen atoms to create a defined chiral environment for asymmetric transformations.[][7][8]

The development of catalytic asymmetric methods to access these structures in high enantiopurity has been a major focus of synthetic chemistry, moving away from classical resolutions and stoichiometric chiral pool approaches toward more atom-economical and versatile strategies.[6][9]

Strategic Approaches to Enantioselective Synthesis

Several powerful strategies have emerged for the asymmetric synthesis of β-amino alcohols. This guide will focus on three of the most direct and widely adopted catalytic methods.

Caption: Core catalytic strategies for synthesizing chiral β-amino alcohols.

Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless Asymmetric Aminohydroxylation (AA) is a landmark reaction that provides direct access to syn-1,2-amino alcohols from alkenes.[1][10][11] This method is mechanistically related to the well-known Sharpless Asymmetric Dihydroxylation (AD) and utilizes an osmium catalyst in conjunction with a chiral cinchona alkaloid-derived ligand to induce enantioselectivity.[1][11][12]

Mechanistic Rationale and Causality

The reaction proceeds via the formation of a chiral osmium(VIII) imido complex, which then undergoes a [3+2] or [2+2] cycloaddition with the alkene substrate.[11] The chiral ligand, typically a phthalazine (PHAL) derivative of dihydroquinine (DHQ) or dihydroquinidine (DHQD), creates a chiral pocket around the osmium center. This pocket dictates the face-selectivity of the alkene's approach, thereby controlling the stereochemistry of the newly formed C-O and C-N bonds.

The choice of nitrogen source is critical and influences both the yield and regioselectivity.[12][13] Common nitrogen sources include salts of N-halosulfonamides (e.g., Chloramine-T), carbamates, and amides.[10][11][12] Hydrolysis of the resulting osmium(VI) azaglycolate intermediate releases the N-protected β-amino alcohol and regenerates the catalytic species.[11]

Caption: Simplified workflow of the Sharpless Asymmetric Aminohydroxylation.

Protocol: Asymmetric Aminohydroxylation of an α,β-Unsaturated Ester

This protocol is adapted from literature procedures for the synthesis of α-hydroxy-β-amino acid derivatives, which are significant pharmacophores.[1][14]

Materials:

• α,β-Unsaturated ester (e.g., methyl cinnamate)

• AD-mix-β (contains (DHQD)₂-PHAL, K₂OsO₂(OH)₄, K₃Fe(CN)₆, K₂CO₃)

• tert-Butanol (t-BuOH)

• Water (deionized)

• N-bromoacetamide or other suitable nitrogen source

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the α,β-unsaturated ester (1.0 mmol) in a 1:1 mixture of t-BuOH and water (10 mL).

• Catalyst Addition: Add AD-mix-β (approx. 1.4 g per mmol of substrate) and the nitrogen source (1.1 mmol) to the flask.

• Reaction Execution: Stir the resulting slurry vigorously at room temperature (or 0 °C for more sensitive substrates) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS. The causality for vigorous stirring is to ensure proper mixing of the heterogeneous mixture, which is crucial for reproducible catalytic turnover.

• Quenching: Upon completion, cool the reaction mixture to 0 °C and quench by adding sodium sulfite (1.5 g). Stir for 1 hour. This step reduces any remaining Os(VIII) species to lower, less toxic oxidation states.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 15 mL). The organic layers are combined.

• Work-up: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Substrate Type	Typical Ligand	Regioselectivity	Typical ee (%)	Reference
α,β-Unsaturated Esters	(DHQD)₂-PHAL	β-Amino-α-hydroxy	85-99%	[1]
Cinnamates	(DHQ)₂-AQN	α-Amino-β-hydroxy (Reversed)	>90%	[14]
Styrenes	(DHQ)₂-PHAL	Benzylic amine	90-98%	[15]
Terminal Alkenes	(DHQ)₂-PHAL	N on terminal carbon	80-95%	[13]
Table 1. Representative results for the Sharpless Asymmetric Aminohydroxylation.

Enantioselective Ring-Opening of Epoxides and Aziridines

The nucleophilic ring-opening of prochiral meso-epoxides or aziridines with nitrogen or oxygen nucleophiles, respectively, provides a powerful and atom-economical route to anti-β-amino alcohols.[6][16][17] This strategy relies on a chiral catalyst to differentiate between the two enantiotopic carbons of the substrate, leading to a highly enantioselective attack by the nucleophile.

Mechanistic Rationale and Causality

The core principle involves the activation of the epoxide or aziridine by a chiral Lewis acid catalyst. This coordination polarizes a C-X (X = O or N) bond, making one of the electrophilic carbons more susceptible to nucleophilic attack. The chiral environment created by the catalyst's ligands sterically shields one face of one of the carbons, directing the incoming nucleophile to the other carbon, resulting in a desymmetrization.[18] The reaction proceeds via an Sₙ2-type mechanism, which dictates the anti-stereoselectivity of the product.[19]

A variety of metal-based catalysts, including those of Lanthanides (Sm, Yb), Fe, Sc, and Cu, have been developed for this transformation.[16][18][20] The choice of metal and ligand is crucial for achieving high yield and enantioselectivity.

Caption: Workflow for the enantioselective ring-opening of a meso-epoxide.

Protocol: Iron-Catalyzed Asymmetric Ring-Opening of meso-Epoxides with Anilines

This protocol is based on the development of environmentally benign and recyclable iron(III) catalysts for the desymmetrization of meso-epoxides.[18]

Materials:

• Cyclohexene oxide (or other meso-epoxide)

• Aniline (or substituted aniline)

• Iron(III) chloride (FeCl₃)

• Chiral Schiff base ligand (e.g., derived from a chiral diamine and salicylaldehyde)

• Dichloromethane (DCM) or other suitable solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• Catalyst Preparation (in situ): In a dry Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the chiral ligand (0.055 mmol) in DCM (2 mL). Add FeCl₃ (0.05 mmol) and stir the mixture at room temperature for 1 hour to generate the active catalyst complex. The in situ generation is often preferred for convenience and to avoid handling potentially unstable isolated complexes.

• Reaction Setup: To the catalyst solution, add the meso-epoxide (1.0 mmol).

• Nucleophile Addition: Add the aniline (1.2 mmol) to the reaction mixture.

• Reaction Execution: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by adding saturated NaHCO₃ solution (10 mL). Extract the aqueous layer with DCM (3 x 10 mL).

• Purification & Analysis: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography. Determine the enantiomeric excess via chiral HPLC analysis.

Catalyst System	Epoxide	Nucleophile	ee (%)	Reference
Fe(III)-Schiff Base	Cyclohexene oxide	Aniline	up to 99%	[18]
SmI₂(BINOL)	Cyclohexene oxide	o-Anisidine	up to 93%	[16]
Sc(OTf)₃-Bipyridine	Stilbene oxide	Aniline	up to 95%	[20]
Table 2. Performance of various catalysts in asymmetric ring-opening reactions.

Asymmetric Hydrogenation of α-Amino Ketones

The asymmetric hydrogenation of prochiral ketones is one of the most powerful and industrially relevant methods for producing chiral alcohols.[21][22][23] When applied to α-amino ketones, this strategy provides a highly efficient route to chiral β-amino alcohols. The Noyori asymmetric hydrogenation, utilizing Ruthenium-BINAP catalysts, is a leading technology in this field.[21][22]

Mechanistic Rationale and Causality

The Noyori hydrogenation mechanism involves a metal-ligand bifunctional catalyst.[22] The substrate ketone coordinates to the ruthenium center. The hydrogen molecule is heterolytically cleaved across the Ru-N bond of the catalyst, forming a ruthenium hydride (Ru-H) and a protonated amine ligand (N-H). The hydrogenation then proceeds via a six-membered pericyclic transition state where the carbonyl oxygen interacts with the acidic N-H proton, and the carbonyl carbon receives the hydride from the metal center.[24]

The C₂-symmetric BINAP diphosphine ligand creates a highly ordered and sterically defined chiral environment, which forces the ketone substrate to coordinate in a specific orientation, leading to exceptionally high enantioselectivity.[21][22]

Caption: Simplified workflow of the Noyori Asymmetric Hydrogenation.

Protocol: Ruthenium-Catalyzed Asymmetric Hydrogenation of an α-Amino Ketone

This protocol is a general representation based on established Noyori hydrogenation procedures.[21][23]

Materials:

• α-(N-protected)-acetophenone (or other α-amino ketone)

• [RuCl₂((S)-BINAP)]₂·NEt₃ or similar Ru(II) precatalyst

• Methanol (MeOH) or Ethanol (EtOH), degassed

• Hydrogen gas (H₂)

• High-pressure autoclave or hydrogenation vessel

Procedure:

• Reaction Setup: In a glovebox, charge the autoclave vessel with the α-amino ketone substrate (1.0 mmol) and the Ruthenium precatalyst (0.005-0.01 mmol, S/C ratio 100-200).

• Solvent Addition: Add degassed methanol (5-10 mL) to the vessel. The use of degassed solvent is critical to prevent catalyst deactivation by oxygen.

• Hydrogenation: Seal the autoclave. Purge the vessel several times with H₂ gas before pressurizing to the desired pressure (typically 10-50 atm).

• Reaction Execution: Stir the reaction mixture at the desired temperature (e.g., 25-50 °C) for 6-24 hours. The progress can be monitored by taking aliquots (after safely depressurizing) for HPLC or GC analysis.

• Work-up: After the reaction is complete, carefully vent the H₂ pressure and purge the vessel with nitrogen.

• Purification & Analysis: Concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography or crystallization to obtain the chiral β-amino alcohol. Determine the enantiomeric excess by chiral HPLC or GC.

Catalyst System	Substrate	Pressure (atm)	ee (%)	Reference
Ru-(S)-BINAP	α-(acylamino)ketones	10-100	>98%	[23]
Ru-diphosphine/diamine	Aromatic ketones	1-10 (Transfer)	>99%	[22]
Fe-diphosphine/diamine	Aromatic ketones	(Transfer)	up to 97%	[25]
Table 3. Typical conditions and results for asymmetric hydrogenation of ketones.

Conclusion and Future Outlook

The enantioselective synthesis of chiral β-amino alcohols has matured significantly, with catalytic methods such as Sharpless Asymmetric Aminohydroxylation, asymmetric ring-opening of epoxides, and asymmetric hydrogenation of ketones now established as robust and reliable tools. These methods provide access to a wide range of stereochemically defined products with high levels of enantiopurity.

Future research will likely focus on the development of catalysts based on more abundant and less toxic metals (e.g., iron, cobalt, copper), the expansion of substrate scope, and the development of novel reaction pathways, such as direct C-H amination.[9][26] The continued innovation in this field is paramount for advancing drug discovery and the synthesis of complex molecular architectures.

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Asymmetric Synthesis of 1,2-Amino Alcohols: A Detailed Guide for Drug Discovery and Development

Introduction: The Central Role of Chiral 1,2-Amino Alcohols in Modern Chemistry

Chiral 1,2-amino alcohols are privileged structural motifs of immense importance in the fields of medicinal chemistry, natural product synthesis, and materials science.[1][2][3][4] Their prevalence in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and chiral catalysts, underscores the critical need for efficient and stereoselective synthetic methods.[1][4][5] The precise spatial arrangement of the amino and hydroxyl groups is often paramount to their biological function, making asymmetric synthesis the most viable approach for accessing enantiomerically pure forms of these valuable compounds.[4]

This comprehensive guide provides an in-depth exploration of robust and widely-utilized protocols for the asymmetric synthesis of 1,2-amino alcohols. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere recitation of procedures. It delves into the mechanistic underpinnings of each method, offering insights into the rationale behind experimental choices and providing detailed, step-by-step protocols for key transformations. Our focus is on providing a self-validating system of information, grounded in authoritative references, to empower you to successfully implement these powerful synthetic strategies in your own laboratory.

Strategic Approaches to Asymmetric 1,2-Amino Alcohol Synthesis

The synthesis of chiral 1,2-amino alcohols can be broadly categorized into several key strategies, each with its own set of advantages and substrate scope. The choice of method often depends on the desired stereochemistry (syn or anti), the nature of the starting materials, and the scalability of the reaction. Here, we will focus on three cornerstone methodologies:

• Sharpless Asymmetric Aminohydroxylation (AA): A direct and powerful method for the syn-selective synthesis of 1,2-amino alcohols from alkenes.[6][7]

• Asymmetric Reduction of α-Amino Ketones: A versatile approach that provides access to both syn and anti 1,2-amino alcohols through the stereoselective reduction of a carbonyl group.[5][8][9]

• Diastereoselective Nucleophilic Addition to α-Amino Aldehydes: A substrate-controlled method that leverages a pre-existing stereocenter to direct the formation of a new one.[7][10]

Beyond these classical approaches, we will also touch upon modern advancements in organocatalysis and biocatalysis that offer new avenues for the efficient and environmentally benign synthesis of these crucial building blocks.[2][11][12][13]

Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless Asymmetric Aminohydroxylation (AA) is a landmark reaction in asymmetric synthesis, providing a reliable and highly enantioselective route to syn-1,2-amino alcohols from a wide range of olefinic substrates.[6][7][14] This osmium-catalyzed process utilizes a chiral ligand, typically a derivative of the cinchona alkaloids dihydroquinine (DHQ) or dihydroquinidine (DHQD), to control the stereochemical outcome of the simultaneous addition of an amino and a hydroxyl group across a double bond.[6]

Mechanistic Rationale and Key Parameters

The catalytic cycle of the Sharpless AA is believed to proceed through an initial formation of an osmium(VI) imido species, which then undergoes a [3+2] or [2+2] cycloaddition with the alkene to form an osmaazaglycolate intermediate.[6] Hydrolysis of this intermediate releases the desired 1,2-amino alcohol and regenerates the osmium catalyst. The chiral ligand accelerates the reaction and dictates the enantiofacial selectivity of the addition.

The choice of nitrogen source is a critical parameter that influences both the reactivity and the regioselectivity of the reaction. Common nitrogen sources include chloramine-T, N-bromosuccinimide, and various carbamate and sulfonamide derivatives.[14] The regioselectivity of the aminohydroxylation can often be tuned by judicious selection of the nitrogen source and the chiral ligand.[6]

Figure 1: General workflow for a Sharpless Asymmetric Aminohydroxylation reaction.

Experimental Protocol: Asymmetric Aminohydroxylation of trans-Stilbene

This protocol describes the synthesis of (1R,2R)-1,2-diphenyl-1,2-ethanediamine derivative from trans-stilbene, adapted from established procedures.[4]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
trans-Stilbene	180.25	1.0 g	5.55
(DHQ)₂PHAL	779.94	216 mg	0.278
Potassium Osmate(VI) Dihydrate	368.46	81 mg	0.220
N-chlorocarbamate (CbzNHCl)	185.61	1.23 g	6.66
n-Propanol	60.10	25 mL	-
Water	18.02	25 mL	-
Sodium Sulfite	126.04	5.0 g	39.7
Ethyl Acetate	88.11	100 mL	-
Brine	-	50 mL	-
Anhydrous Sodium Sulfate	142.04	-	-

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add trans-stilbene (1.0 g, 5.55 mmol), (DHQ)₂PHAL (216 mg, 0.278 mmol), and potassium osmate(VI) dihydrate (81 mg, 0.220 mmol).

• Solvent Addition: Add a 1:1 mixture of n-propanol and water (50 mL total). Stir the mixture at room temperature until all solids have dissolved.

• Initiation: Cool the reaction mixture to 0 °C in an ice bath. Add the N-chlorocarbamate (1.23 g, 6.66 mmol) in one portion.

• Reaction Monitoring: Stir the reaction mixture vigorously at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-6 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (50 mL). Stir the mixture for 30 minutes at room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 1,2-amino alcohol derivative.

• Analysis: Characterize the product by NMR and MS. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Asymmetric Reduction of α-Amino Ketones

The asymmetric reduction of α-amino ketones is a highly effective strategy for the synthesis of chiral 1,2-amino alcohols. This approach offers the advantage of accessing both syn and anti diastereomers, depending on the choice of reducing agent and chiral catalyst. A variety of catalytic systems have been developed for this transformation, including those based on iridium, rhodium, and ruthenium, as well as organocatalytic methods.[5][8][15]

Causality in Stereochemical Control

The stereochemical outcome of the reduction is determined by the facial selectivity of hydride delivery to the carbonyl group. In catalyst-controlled reactions, the chiral ligand environment around the metal center creates a sterically and electronically differentiated space, favoring hydride attack from one face of the ketone. For example, iridium catalysts bearing tridentate f-amphox ligands have shown exceptional efficiency and enantioselectivity in the hydrogenation of α-amino ketones.[5]

Figure 2: Stereochemical control in the asymmetric reduction of an α-amino ketone.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of an α-Amino Ketone

This protocol is a representative example of an iridium-catalyzed asymmetric hydrogenation to produce a chiral 1,2-amino alcohol, based on methodologies reported in the literature.[5]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
α-(Methylamino)acetophenone HCl	187.66	500 mg	2.66
[Ir(COD)Cl]₂	671.71	8.9 mg	0.0133 (0.0266 Ir)
(S)-f-amphox ligand	(Varies)	(Appropriate stoichiometry)	~0.0293
Methanol	32.04	10 mL	-
Hydrogen Gas	2.02	High Pressure	-

Procedure:

• Catalyst Preparation: In a glovebox, to a Schlenk flask, add [Ir(COD)Cl]₂ (8.9 mg, 0.0133 mmol) and the (S)-f-amphox ligand (~1.1 eq per Ir). Add degassed methanol (5 mL) and stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Substrate Addition: To a separate high-pressure autoclave, add α-(methylamino)acetophenone hydrochloride (500 mg, 2.66 mmol) and degassed methanol (5 mL).

• Reaction Setup: Transfer the catalyst solution to the autoclave via cannula under an inert atmosphere.

• Hydrogenation: Seal the autoclave, purge with hydrogen gas three times, and then pressurize to the desired pressure (e.g., 50 atm).

• Reaction: Stir the reaction mixture at a specified temperature (e.g., 30 °C) for the required time (typically 12-24 hours).

• Work-up: After the reaction is complete, carefully vent the autoclave and purge with nitrogen.

• Isolation: Concentrate the reaction mixture under reduced pressure. The crude product can be purified by crystallization or column chromatography.

• Analysis: Characterize the product by NMR and MS. Determine the enantiomeric excess by chiral HPLC or GC.

Diastereoselective Nucleophilic Addition to α-Amino Aldehydes

This strategy relies on the directing influence of a pre-existing stereocenter at the α-position to an aldehyde to control the stereochemistry of the newly formed hydroxyl-bearing carbon. This substrate-controlled approach is particularly useful when the starting α-amino aldehyde is readily available from the chiral pool, such as from amino acids.[16] The stereochemical outcome of the addition can often be predicted using established models like the Felkin-Anh or Cornforth models.[17]

Predicting Stereoselectivity: The Felkin-Anh Model

The Felkin-Anh model provides a powerful framework for predicting the stereochemical outcome of nucleophilic additions to chiral aldehydes. According to this model, the largest substituent on the α-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. The nucleophile then attacks the carbonyl carbon from the less hindered face.

Figure 3: A simplified representation of the Felkin-Anh model for predicting the major diastereomer.

Experimental Protocol: Mukaiyama Aldol Addition to an α-Amino-β-silyloxy Aldehyde

This protocol illustrates a diastereoselective Mukaiyama aldol addition to a chiral α-amino aldehyde, a reaction that has been shown to proceed with high levels of stereocontrol.[18]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
anti-α-NBnTs-β-OTBS-aldehyde	(Varies)	100 mg	(e.g., 0.2)
Silyl enol ether	(Varies)	1.2 eq	0.24
Boron trifluoride diethyl etherate (BF₃·OEt₂)	141.93	1.1 eq	0.22
Dichloromethane (DCM)	84.93	5 mL	-
Saturated Sodium Bicarbonate Solution	-	10 mL	-
Water	18.02	10 mL	-
Brine	-	10 mL	-
Anhydrous Magnesium Sulfate	120.37	-	-

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the anti-α-NBnTs-β-OTBS-aldehyde (100 mg, e.g., 0.2 mmol) and dissolve it in anhydrous dichloromethane (5 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add the silyl enol ether (1.2 eq, 0.24 mmol) to the cooled solution.

• Initiation: Slowly add boron trifluoride diethyl etherate (1.1 eq, 0.22 mmol) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Warming and Extraction: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with dichloromethane (3 x 15 mL).

• Washing: Wash the combined organic layers with water (10 mL) and brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture.

Modern Frontiers: Organocatalysis and Biocatalysis

While the classical methods described above remain workhorses in organic synthesis, recent years have witnessed the emergence of powerful new strategies for the asymmetric synthesis of 1,2-amino alcohols.

• Organocatalysis: Proline and its derivatives have been shown to catalyze direct asymmetric Mannich reactions between unmodified α-hydroxyketones and imines to produce anti-1,2-amino alcohols with high enantioselectivity.[2] This approach avoids the use of metal catalysts, offering a greener and often more cost-effective alternative.

• Biocatalysis: Enzymes, such as imine reductases (IREDs) and amine dehydrogenases (AmDHs), are increasingly being employed for the synthesis of chiral amino alcohols.[11][12][19] These biocatalytic methods often proceed with exceptional stereoselectivity and under mild, aqueous conditions, making them highly attractive for industrial applications.[1][13] Multi-enzyme cascades have also been developed for the conversion of simple starting materials like L-phenylalanine into enantiopure 1,2-amino alcohols.[1]

Conclusion

The asymmetric synthesis of 1,2-amino alcohols is a mature yet continually evolving field of research. The protocols and strategies outlined in this guide represent a selection of the most reliable and versatile methods available to the modern synthetic chemist. By understanding the underlying principles of stereocontrol and the practical considerations of each protocol, researchers can confidently select and implement the most appropriate method for their specific synthetic target. As the demand for enantiomerically pure pharmaceuticals and other high-value chemicals continues to grow, the development of even more efficient, selective, and sustainable methods for the synthesis of chiral 1,2-amino alcohols will undoubtedly remain a key focus of chemical research.

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Application Notes and Protocols for the Use of β-Amino Alcohol Derivatives as Chiral Auxiliaries in Asymmetric Synthesis

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the application of β-amino alcohol derivatives, specifically exemplified by analogues of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, as chiral auxiliaries in asymmetric synthesis. While the specific named compound is not extensively documented in current literature, the principles of stereochemical control it embodies are well-established through related structures such as pseudoephedrine-based auxiliaries.[1] These auxiliaries are instrumental in the enantioselective formation of carbon-carbon bonds, a critical step in the synthesis of chiral pharmaceuticals and complex natural products.[2] This guide will detail the underlying mechanistic principles, provide validated, step-by-step protocols for diastereoselective alkylation, and offer insights into the cleavage of the auxiliary and analysis of the chiral products.

Introduction: The Role of Chiral Auxiliaries in Modern Synthesis

Asymmetric synthesis is a foundational pillar of contemporary organic chemistry, particularly within the pharmaceutical industry, where the therapeutic efficacy and safety of a drug are often dictated by its stereochemistry.[3] Chiral auxiliaries are stereogenic molecules that are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[1][3] An ideal chiral auxiliary is readily available in an enantiomerically pure form, easily attached to the substrate, provides a high degree of stereocontrol, and can be removed under mild conditions without racemization of the newly formed stereocenter.[3]

β-amino alcohols, such as those based on the azetidine scaffold, are a powerful class of chiral auxiliaries.[][5][6] Their efficacy stems from the formation of rigid, chelated intermediates that effectively shield one face of a reactive species, thereby directing the approach of an incoming reagent to the opposite face.[] The azetidine ring, a four-membered heterocycle, imparts significant ring strain, which can influence the conformation of these intermediates and, consequently, the stereochemical outcome of the reaction.[7]

Mechanism of Stereochemical Control

The stereodirecting power of β-amino alcohol auxiliaries in reactions such as the alkylation of enolates is derived from the formation of a rigid, five-membered chelated ring involving a metal cation (typically lithium), the oxygen of the enolate, and the nitrogen of the amino group. This chelation locks the conformation of the enolate, leading to a highly organized transition state.

The alkylating agent then approaches the enolate from the less sterically hindered face, resulting in the formation of a new carbon-carbon bond with a high degree of diastereoselectivity. The specific stereochemical outcome is dictated by the absolute configuration of the chiral auxiliary.

Experimental Protocols

The following protocols are representative examples of how a β-amino alcohol chiral auxiliary, exemplified by a pseudoephedrine derivative, can be used to achieve highly diastereoselective alkylation of a carboxylic acid derivative. These protocols can be adapted for other β-amino alcohol auxiliaries, including those with an azetidine moiety, with appropriate optimization.

Attachment of the Chiral Auxiliary

This protocol describes the formation of an amide bond between the chiral auxiliary and a prochiral carboxylic acid.

Materials:

• (1R,2R)-Pseudoephedrine (1.0 eq)

• Prochiral carboxylic acid (e.g., propanoic acid) (1.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a flame-dried, argon-purged round-bottom flask, add (1R,2R)-pseudoephedrine and the prochiral carboxylic acid.

• Dissolve the starting materials in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DMAP, followed by the slow, portion-wise addition of DCC.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Diastereoselective Alkylation

This protocol details the enolization and subsequent alkylation of the chiral amide.

Materials:

• Chiral amide from section 3.1 (1.0 eq)

• Lithium diisopropylamide (LDA) (1.1 eq), 2 M solution in THF/heptane/ethylbenzene

• Alkylating agent (e.g., benzyl bromide) (1.2 eq)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried, argon-purged round-bottom flask, dissolve the chiral amide in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the LDA solution dropwise via syringe.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkylating agent dropwise to the enolate solution.

• Continue stirring at -78 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The diastereomeric ratio of the crude product can be determined by ¹H NMR spectroscopy or HPLC analysis.

• Purify the product by flash column chromatography.

Cleavage of the Chiral Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the enantiomerically enriched carboxylic acid.

Materials:

• Alkylated chiral amide from section 3.2 (1.0 eq)

• Sodium hydroxide (NaOH) (4.0 eq)

• Water/THF (1:1 mixture)

Procedure:

• Dissolve the alkylated chiral amide in a 1:1 mixture of water and THF.

• Add NaOH and heat the mixture to reflux for 12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and remove the THF under reduced pressure.

• Wash the aqueous layer with diethyl ether to remove the recovered chiral auxiliary. The auxiliary can be recovered from the organic layer for reuse.

• Acidify the aqueous layer to pH 1-2 with concentrated HCl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the chiral carboxylic acid.

Data Presentation

The following table summarizes typical results for the diastereoselective alkylation of a propionamide derivative of (1R,2R)-pseudoephedrine with various electrophiles.

Entry	Electrophile (E-X)	Product	Diastereomeric Ratio (d.r.)	Yield (%)
1	Benzyl bromide	2-Methyl-3-phenylpropanoic acid	>98:2	95
2	Iodomethane	2-Methylbutanoic acid	>95:5	92
3	Allyl iodide	2-Methylpent-4-enoic acid	>97:3	94

Visualization of the Experimental Workflow

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. researchgate.net [researchgate.net]

The Ascendancy of Azetidines: A Guide to Their Application in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strain and Gain of a Four-Membered Ring

Azetidines, four-membered saturated nitrogen heterocycles, have emerged from the shadows of their more common five- and six-membered counterparts to become powerful tools in the realm of asymmetric catalysis.[1][2] Their inherent ring strain, approximately 25.4 kcal/mol, makes them both a synthetic challenge and a source of unique reactivity.[3] This strain, while rendering them more reactive than pyrrolidines, also provides a level of stability greater than the highly reactive aziridines, allowing for more manageable handling and functionalization.[4] This unique balance of reactivity and stability has propelled chiral azetidine derivatives into the spotlight as highly effective ligands and organocatalysts for a variety of enantioselective transformations.[5][6]

This application note provides a detailed exploration of the use of azetidine derivatives in asymmetric catalysis, offering insights into their design, mechanism of action, and practical application through detailed protocols.

The Azetidine Scaffold: A Privileged Platform for Chirality Transfer

The efficacy of azetidine derivatives in asymmetric catalysis stems from their rigid and well-defined three-dimensional structure. This conformational rigidity, a direct consequence of the strained four-membered ring, allows for the precise positioning of substituents that can effectively control the stereochemical outcome of a reaction.[7] By installing chiral centers on the azetidine ring, chemists can create a chiral environment that directs the approach of substrates to a catalyst's active site, leading to the preferential formation of one enantiomer over the other.

The synthetic versatility of the azetidine core allows for the introduction of a wide array of functional groups, enabling the fine-tuning of steric and electronic properties to optimize catalyst performance for specific reactions.[8] This has led to the development of a diverse library of azetidine-based ligands and organocatalysts that have been successfully employed in reactions such as Friedel-Crafts alkylations, Henry reactions, and Michael additions.[5][6]

Application I: Chiral Azetidine-Derived Ligands in Metal-Catalyzed Asymmetric Reactions

Chiral azetidine derivatives have proven to be exceptional ligands for a variety of metal-catalyzed asymmetric transformations. Their ability to form stable complexes with metals, coupled with the stereodirecting influence of the chiral azetidine backbone, has led to the development of highly enantioselective catalytic systems.

Case Study: Copper-Catalyzed Asymmetric Henry (Nitroaldol) Reaction

A notable example is the use of single enantiomer, 2,4-cis-disubstituted amino azetidines as ligands for the copper-catalyzed Henry reaction between aldehydes and nitromethane.[5][9] This reaction is a valuable carbon-carbon bond-forming process for the synthesis of chiral β-nitro alcohols, which are versatile synthetic intermediates.

Reaction Mechanism Overview:

The proposed mechanism involves the formation of a chiral copper complex with the azetidine-based ligand. This complex then coordinates with both the aldehyde and the nitromethane, bringing them into close proximity within a chiral environment. The ligand's stereochemistry dictates the facial selectivity of the nucleophilic attack of the nitronate anion on the aldehyde, resulting in the formation of the product with high enantiomeric excess. Computational studies have highlighted the crucial role of the amino-substituent on the azetidine ring in determining the stereochemical outcome.[9]

Workflow for Ligand Synthesis and Catalytic Reaction:

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
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• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Synthesis of Chiral Non Racemic Azetidines: Ingenta Connect [ingentaconnect.com]
• 9. researchgate.net [researchgate.net]

Laboratory Scale Synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, a β-amino alcohol derivative with potential applications in medicinal chemistry and drug development.[1][2] The described protocol details a robust and reproducible two-step synthetic route commencing with the epoxidation of 3-methylstyrene, followed by the nucleophilic ring-opening of the resulting epoxide with azetidine. This application note is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step procedure but also critical insights into the underlying chemical principles, safety considerations, and characterization of the final product.

Introduction

β-Amino alcohols are a pivotal class of organic compounds, frequently incorporated into the structures of biologically active molecules and pharmaceutical agents.[1][2] The conformational constraint imparted by small ring systems, such as the azetidine moiety, can enhance the potency and selectivity of these molecules towards their biological targets.[1][2] The title compound, 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, combines the pharmacophoric β-amino alcohol backbone with a strained azetidine ring, making it a valuable building block for the synthesis of novel therapeutic agents.

The synthetic strategy outlined herein involves a classical and efficient approach: the formation of an epoxide followed by its aminolysis.[3][4] This method is widely applicable for the preparation of a diverse range of β-amino alcohols. The regioselectivity of the epoxide ring-opening is a key consideration, and under the described basic or neutral conditions, the nucleophilic attack of the amine is expected to occur at the less sterically hindered carbon of the epoxide ring, consistent with an SN2 mechanism.[5]

Reaction Scheme

The synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol proceeds via a two-step sequence as illustrated below.

Caption: Overall reaction scheme for the synthesis.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
3-Methylstyrene	≥99%	Sigma-Aldrich	100-80-1
meta-Chloroperoxybenzoic acid (m-CPBA)	≤77%	Sigma-Aldrich	937-14-4
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	75-09-2
Sodium bicarbonate (NaHCO₃)	≥99.5%	Fisher Scientific	144-55-8
Sodium sulfite (Na₂SO₃)	Anhydrous, ≥98%	Acros Organics	7757-83-7
Magnesium sulfate (MgSO₄)	Anhydrous, ≥99.5%	Sigma-Aldrich	7487-88-9
Azetidine	98%	TCI America	503-29-7
Ethanol (EtOH)	200 proof, absolute	Decon Labs	64-17-5
Diethyl ether	Anhydrous, ≥99.7%	Sigma-Aldrich	60-29-7
n-Hexane	Anhydrous, 95%	Sigma-Aldrich	110-54-3
Ethyl acetate	≥99.5%	Fisher Scientific	141-78-6
Silica gel	60 Å, 230-400 mesh	Sigma-Aldrich	7631-86-9

Safety Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[6] All manipulations should be performed in a well-ventilated chemical fume hood.[7]

Reagent-Specific Hazards:

• m-CPBA: A strong oxidizing agent that can be shock-sensitive. Avoid grinding or subjecting it to impact. Store in a cool, dry place away from flammable materials.

• Dichloromethane: A volatile and potentially carcinogenic solvent. Handle with care to avoid inhalation and skin contact.

• Azetidine: A flammable, corrosive, and toxic liquid with a characteristic "fishy" odor.[8] It can cause severe skin burns and eye damage.[9] Keep away from heat, sparks, and open flames.[9] Ensure the container is tightly closed and work in a well-ventilated area.[8][9]

• Epoxides: Generally considered to be reactive and potentially mutagenic. Avoid direct contact.

Experimental Protocol

Step 1: Synthesis of 2-(m-tolyl)oxirane

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylstyrene (5.0 g, 42.3 mmol). Dissolve the starting material in dichloromethane (100 mL).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. In a separate beaker, prepare a solution of meta-chloroperoxybenzoic acid (m-CPBA, 77% purity, 10.5 g, approximately 46.5 mmol, 1.1 equivalents) in dichloromethane (50 mL). Add the m-CPBA solution dropwise to the stirred solution of 3-methylstyrene over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:9 v/v) as the eluent. The disappearance of the starting material spot and the appearance of a new, more polar spot indicates the formation of the epoxide.

• Work-up: Upon completion, cool the reaction mixture again to 0 °C. Quench the excess m-CPBA by the slow addition of a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a negative test with starch-iodide paper is obtained.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 2-(m-tolyl)oxirane as a colorless oil. The crude product is often of sufficient purity to be used directly in the next step.

Step 2: Synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the crude 2-(m-tolyl)oxirane (assumed 42.3 mmol from the previous step). Dissolve the epoxide in ethanol (50 mL).

• Nucleophilic Addition: To this solution, add azetidine (3.6 g, 63.5 mmol, 1.5 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for 8-12 hours. Monitor the reaction progress by TLC (e.g., ethyl acetate/hexane 1:1 with a small amount of triethylamine to prevent streaking). The consumption of the epoxide and the formation of a highly polar product spot (which may remain at the baseline) indicates the progress of the reaction.

• Purification: After the reaction is complete, cool the mixture to room temperature and concentrate the solvent under reduced pressure. The resulting crude residue can be purified by column chromatography on silica gel.[10] A suitable eluent system would be a gradient of ethyl acetate in hexane, often with the addition of 1% triethylamine to the mobile phase to prevent product tailing.

• Product Isolation: Combine the fractions containing the pure product, as identified by TLC analysis. Remove the solvent under reduced pressure to afford 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol as a viscous oil or a low-melting solid.

Workflow Diagram

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Navigating the Mirror World: A Detailed Guide to Chiral Separation of Amino Alcohols by HPLC

Abstract

The enantiomers of chiral amino alcohols often exhibit significant differences in pharmacological and toxicological properties, making their separation and quantification a critical aspect of drug development and quality control. High-Performance Liquid Chromatography (HPLC) stands as the most robust and widely employed technique for this purpose. This application note provides an in-depth guide to developing and optimizing HPLC methods for the chiral separation of amino alcohols. We will explore the intricacies of selecting the appropriate chiral stationary phase (CSP), optimizing mobile phase composition, and addressing detection challenges. This guide is designed for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven protocols.

Introduction: The Significance of Chirality in Amino Alcohols

Amino alcohols are a pivotal class of organic compounds, characterized by the presence of both an amino and a hydroxyl functional group. Their structural motif is a cornerstone in a vast array of pharmaceuticals, including the widely prescribed β-blockers.[1][2] The majority of these drugs possess at least one stereogenic center, leading to the existence of enantiomers—non-superimposable mirror images. It is a well-established principle in pharmacology that these enantiomers can interact differently with the chiral environment of the human body, such as receptors and enzymes. For instance, in the case of the β-blocker propranolol, the S-enantiomer is approximately 100 times more potent in its therapeutic effect than the R-enantiomer.[2] This stark difference underscores the regulatory and scientific necessity for methods that can accurately separate and quantify individual enantiomers.

Direct enantioseparation by HPLC using a chiral stationary phase (CSP) is the most common and efficient approach.[3][4] This method avoids the often cumbersome and potentially racemization-inducing step of derivatization required by indirect methods.[3][5] The success of a direct chiral separation hinges on the selection of an appropriate CSP and the meticulous optimization of the mobile phase.

The Heart of the Separation: Selecting the Right Chiral Stationary Phase

The choice of the chiral stationary phase is the most critical decision in developing a chiral HPLC method. The underlying principle of chiral recognition relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the CSP.[3] For this to occur, a minimum of three points of interaction between the analyte and the CSP are generally required, with at least one of these interactions being stereochemically dependent.[3] For amino alcohols, these interactions often involve hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance.

The most successful CSPs for the enantioseparation of amino alcohols fall into three main categories: polysaccharide-based, cyclodextrin-based, and macrocyclic antibiotic-based phases.[4][6]

Polysaccharide-Based CSPs

Derivatives of cellulose and amylose, particularly their carbamate and benzoate esters, are the most versatile and widely used CSPs.[4][7][8] They offer broad enantiorecognition capabilities for a wide range of chiral compounds, including amino alcohols.[9][10]

• Mechanism of Separation: The chiral recognition mechanism on polysaccharide-based CSPs is complex and not fully elucidated. However, it is believed to involve a combination of hydrogen bonding with the carbamate groups, π-π interactions with the phenyl groups, and inclusion into the chiral grooves of the polysaccharide structure.[3][10]

• Common Columns: Commercially available columns like Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)), Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)), and Lux® Cellulose-2 are excellent starting points for screening.[7][10][11]

• Typical Mobile Phases: These columns are compatible with a variety of mobile phase modes, including normal-phase (e.g., hexane/isopropanol), polar organic (e.g., acetonitrile/methanol), and reversed-phase (e.g., water/acetonitrile).[7] For basic amino alcohols, the addition of a small amount of an amine modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often necessary to improve peak shape and resolution in normal and polar organic modes.[3] Conversely, for acidic analytes, an acidic modifier like trifluoroacetic acid (TFA) or acetic acid is used.[3]

Cyclodextrin-Based CSPs

Cyclodextrins are cyclic oligosaccharides that form a truncated cone-like structure with a hydrophobic interior and a hydrophilic exterior.[12][13] Native β-cyclodextrin and its derivatives are frequently used for the separation of amino alcohols.[2][14]

• Mechanism of Separation: The primary mechanism of chiral recognition is based on the formation of inclusion complexes, where the hydrophobic part of the analyte (e.g., an aromatic ring) fits into the hydrophobic cavity of the cyclodextrin.[13][15] Secondary interactions, such as hydrogen bonding between the hydroxyl and amino groups of the analyte and the hydroxyl groups on the rim of the cyclodextrin, further contribute to the enantioselectivity.[16]

• Common Columns: Cyclobond™ and Astec CYCLOBOND™ columns are widely used examples.

• Typical Mobile Phases: These CSPs are predominantly used in the reversed-phase mode with mobile phases consisting of aqueous buffers and organic modifiers like methanol or acetonitrile.[17] The pH of the mobile phase and the concentration of the organic modifier are critical parameters for optimizing the separation.[17]

Macrocyclic Antibiotic-Based CSPs

Macrocyclic antibiotics, such as vancomycin and teicoplanin, possess multiple stereogenic centers and a variety of functional groups, making them excellent chiral selectors.[18][19][20][21]

• Mechanism of Separation: Chiral recognition is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, ionic interactions, and steric repulsion.[19][22] The complex structure of these antibiotics provides multiple sites for interaction with the analyte.

• Common Columns: Chirobiotic™ V (vancomycin) and Chirobiotic™ T (teicoplanin) are commercially available and have shown great success in separating amino alcohols.[6][22]

• Typical Mobile Phases: These columns can be used in reversed-phase, normal-phase, and polar organic modes.[19][20] In reversed-phase mode, mobile phases typically consist of a buffer and an organic modifier. The type and concentration of the buffer, as well as the pH, can significantly impact the retention and resolution.

Method Development Workflow: A Systematic Approach

A structured and systematic approach is crucial for efficient method development. The following workflow, visualized in the diagram below, outlines a logical progression from initial screening to a fully optimized method.

Caption: A streamlined workflow for chiral HPLC method development.

Experimental Protocols: A Practical Guide

This section provides detailed protocols for the chiral separation of two common amino alcohols, propranolol and metoprolol, serving as practical examples.

Sample and Standard Preparation

• Stock Solutions: Prepare stock solutions of the racemic amino alcohol standards at a concentration of 1 mg/mL in methanol.[6][14]

• Working Solutions: Dilute the stock solutions with the initial mobile phase to a working concentration of approximately 10-100 µg/mL.[6]

• Sample Preparation: For pharmaceutical formulations, dissolve the tablet or capsule contents in a suitable solvent (e.g., methanol), sonicate, and filter through a 0.45 µm syringe filter before dilution. For biological samples, a solid-phase extraction (SPE) step may be necessary to remove interfering matrix components.[6]

Protocol 1: Chiral Separation of Propranolol on a Cyclodextrin-Based CSP

This protocol is adapted from a study by Matmour et al.[2]

Instrumentation:

• HPLC system with a UV detector.

Chromatographic Conditions:

Parameter	Value
Column	β-Cyclodextrin based CSP (e.g., 250 mm x 4.6 mm, 5 µm)[2]
Mobile Phase	Acetonitrile:Ethanol:Acetic acid:Triethylamine (960:40:4:3 v/v/v/v)[2]
Flow Rate	1.0 mL/min[2]
Column Temperature	Ambient[2]
Detection	UV at 225 nm[2]
Injection Volume	10 µL

Expected Results:

• Baseline separation of (S)-Propranolol and (R)-Propranolol.

• Approximate retention times: 16.18 min for (S)-Propranolol and 18.50 min for (R)-Propranolol.[2][14]

Protocol 2: Chiral Separation of Metoprolol on a Polysaccharide-Based CSP

This protocol is based on a method described for the separation of metoprolol and related compounds.[3]

Instrumentation:

• HPLC system with a UV detector.

Chromatographic Conditions:

Parameter	Value
Column	Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) (e.g., 250 mm x 4.6 mm, 5 µm)[11][23]
Mobile Phase	n-Hexane:Ethanol:2-Propanol:Diethylamine (90:5:5:0.25 v/v/v/v)[24]
Flow Rate	1.0 mL/min[24]
Column Temperature	Ambient
Detection	UV at 276 nm[24]
Injection Volume	10 µL

Expected Results:

• Good separation of (S)-Metoprolol and (R)-Metoprolol. The separation factor (α) is expected to be high.[11][23]

Detection and Quantification

• UV Detection: Most amino alcohols, especially those with aromatic rings like propranolol and metoprolol, have sufficient UV absorbance for detection at wavelengths between 220 and 280 nm.[14][24]

• Fluorescence Detection: For analytes with native fluorescence or after derivatization with a fluorescent tag, fluorescence detection offers significantly higher sensitivity.[5][25]

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer provides high selectivity and sensitivity, and is particularly useful for complex matrices and for confirming the identity of the separated enantiomers.[6]

Conclusion: Achieving Robust and Reliable Chiral Separations

The successful chiral separation of amino alcohols by HPLC is an achievable goal with a systematic and informed approach. The selection of the chiral stationary phase is paramount, with polysaccharide-based, cyclodextrin-based, and macrocyclic antibiotic-based CSPs offering a high probability of success. Careful optimization of the mobile phase composition, including the organic modifier, additives, and pH, is essential for achieving the desired resolution and peak shape. The protocols provided herein serve as a solid foundation for developing robust and reliable methods for the enantioselective analysis of this important class of compounds.

References

• Bojić, M., et al. (2013). Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters. Arhiv za higijenu rada i toksikologiju, 64(1), 35-43. Available at: [Link]

• Matmour, R., et al. (2021). Comparative Chiral Separation of (RS)‐Propranolol Racemate by HPLC Using α-Glycoprotein and β-Cyclodextrin Stationary Phases. Journal of Fundamental and Applied Sciences, 13(1), 226-240. Available at: [Link]

• Kubo, H., et al. (1990). Chiral separation and determination of propranolol enantiomers in rat or mouse blood and tissue by column switching high performance liquid chromatography with ovomucoid bonded stationary phase. Biomedical Chromatography, 4(4), 157-160. Available at: [Link]

• Miller, K. J., & Lunte, S. M. (1995). Chiral separation and detection enhancement of propranolol using automated pre-column derivatization. Journal of Chromatography A, 718(1), 91-99. Available at: [Link]

• Kim, K. H., et al. (2000). Chiral separation of the enantiomers of metoprolol and its metabolites by high performance liquid chromatography. Archives of Pharmacal Research, 23(3), 230-236. Available at: [Link]

• Ahuja, S. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 22(10), 1034-1044. Available at: [Link]

• Tamer, Ö., et al. (2010). Determination of Enantiomers of Atenolol and Propranolol in Pharmaceutical Formulations by HPLC. Journal of AOAC International, 93(5), 1493-1499. Available at: [Link]

• Matmour, R., et al. (2020). Enantioseparation of (RS)‐Propranolol by Chiral High Performance Liquid Chromatography. The Pharmaceutical and Chemical Journal, 7(6), 14-17. Available at: [Link]

• Shin, S. D., et al. (1999). Chiral purity test of metoprolol enantiomer after derivatization with (−)-menthyl chloroformate by reversed-phase high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 21(3), 635-641. Available at: [Link]

• Wang, R., et al. (2021). Progress in the Enantioseparation of β-Blockers by Chromatographic Methods. Molecules, 26(2), 436. Available at: [Link]

• Kim, K. H., et al. (2000). Chiral Separation of the Enantiomers of Metoprolol and its Metabolites by High Performance Liquid Chromatography. ResearchGate. Available at: [Link]

• Lee, J. W., et al. (2014). 1H-NMR and HPLC analysis on the chiral discrimination of β-blockers using (S)-2-tert-butyl-2-methyl-1,3-benzodioxole-4-carboxylic acid as a chiral derivatizing agent. Bulletin of the Korean Chemical Society, 35(1), 163-168. Available at: [Link]

• Douša, M., et al. (2008). Enantioselective HPLC Analysis and In-vitro Kinetic Study Decomposition of Potential β-Blocker Drug in Guinea Pig Serum. Journal of Liquid Chromatography & Related Technologies, 31(16), 2441-2455. Available at: [Link]

• Al-Othman, Z. A., et al. (2017). Structure of Metoprolol enantiomers. Research Journal of Pharmacy and Technology, 10(11), 3843-3847. Available at: [Link]

• Armstrong, D. W., et al. (1994). Macrocyclic Antibiotics as a New Class of Chiral Selectors for Liquid Chromatography. Analytical Chemistry, 66(9), 1473-1484. Available at: [Link]

• Smolkova-Keulemansova, E., & Cserhati, T. (1997). Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography. ResearchGate. Available at: [Link]

• Berthod, A., et al. (2006). HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review. Journal of Separation Science, 29(10), 1451-1463. Available at: [Link]

• Ilisz, I., et al. (2006). HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: A review. Academia.edu. Available at: [Link]

• Schurig, V. (2002). Modified cyclodextrins as chiral stationary phases for capillary gas chromatographic separation of enantiomers. mediaTUM. Available at: [Link]

• Ribeiro, A. R., et al. (2019). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 24(5), 887. Available at: [Link]

• Li, Y., et al. (2023). Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Separations, 10(10), 524. Available at: [Link]

• Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex. Available at: [Link]

• De Klerck, K., et al. (2012). Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. Johnson & Johnson Pharmaceutical Research and Development. Available at: [Link]

• Chiralpedia. (n.d.). Cyclodextrin-based CSPs. Chiralpedia. Available at: [Link]

• Yu, J., et al. (2016). Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. Chirality, 28(4), 276-281. Available at: [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 195-204. Available at: [Link]

• Zhang, Q., & Wang, Y. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(2), 791-809. Available at: [Link]

• Bhushan, R., & Lal, M. (2012). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Acta Chromatographica, 24(3), 413-428. Available at: [Link]

• Yu, J., et al. (2023). Amino alcohol-derived chiral stationary phases. ResearchGate. Available at: [Link]

• Gola, R., et al. (2021). The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. Available at: [Link]

• Fouad, A., et al. (2021). Daptomycin: A Novel Macrocyclic Antibiotic as a Chiral Selector in an Organic Polymer Monolithic Capillary for the Enantioselective Separation of Racemic Drugs. Molecules, 26(12), 3527. Available at: [Link]

• Wang, Y., et al. (2021). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. American Journal of Analytical Chemistry, 12(10), 387-399. Available at: [Link]

• Kašpar, M., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 147-156. Available at: [Link]

• Jurin, M., et al. (2023). New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas in the Polar Organic Mode. Polymers, 15(9), 2191. Available at: [Link]

• Phenomenex. (n.d.). Technical Guide To Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Jones, A. (2018). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available at: [Link]

• Kublin, E., et al. (2020). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Molecules, 25(18), 4296. Available at: [Link]

• Le, P. M., et al. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science, 12(23), 8086-8093. Available at: [Link]

• Ates, H., et al. (2018). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1109-1120. Available at: [Link]

• Agilent. (2019). Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. Agilent. Available at: [Link]

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Application Note: Strategic Resolution of 1-Phenylethanol Enantiomers

Executive Summary

1-Phenylethanol is a quintessential chiral building block in pharmaceutical synthesis and a standard probe solute for evaluating chiral stationary phases (CSPs). Its resolution is critical not only for enantiopurity assessment of drug intermediates but also for monitoring asymmetric hydrogenation reactions.

This guide moves beyond generic recipes to provide a mechanistic understanding of chiral recognition. We focus on two primary modalities: Normal-Phase HPLC (the gold standard for preparative and analytical precision) and Capillary GC (the preferred method for rapid in-process control of volatiles).

Mechanism of Chiral Recognition

To separate enantiomers, the CSP must form a transient, diastereomeric complex with the analyte.[1] The energy difference (

) between the (R)-complex and the (S)-complex dictates the separation magnitude.

Polysaccharide-Based CSPs (HPLC)

For 1-phenylethanol, the dominant mechanism on phases like Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) involves:

• Hydrogen Bonding: Between the hydroxyl group of 1-phenylethanol and the carbonyl/NH groups of the carbamate linkage on the CSP.

• - Interactions: Between the phenyl ring of the analyte and the 3,5-dimethylphenyl group of the selector.

• Inclusion Complexation: The analyte fits into the chiral cavities formed by the helical structure of the cellulose polymer.

Cyclodextrin-Based CSPs (GC)

In gas chromatography, phases like

-DEX utilize inclusion complexation. The hydrophobic phenyl ring of 1-phenylethanol enters the hydrophobic cavity of the cyclodextrin torus. Stereoselectivity arises from the fit and the interaction of the hydroxyl group with the rim of the cyclodextrin.

Caption: Mechanistic pathways for chiral recognition of 1-phenylethanol in HPLC and GC modalities.

Protocol 1: Normal-Phase HPLC (Gold Standard)

Objective: Baseline separation with high resolution (

) suitable for e.e. determination and semi-preparative scaling.

System Requirements

• Instrument: HPLC with UV-Vis or PDA detector.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5

  m).[2]

  • Note: The "H" denotes high performance (5

    m particle size). Standard "OD" is 10 m.

• Mobile Phase: n-Hexane / 2-Propanol (IPA).

• Temperature: 25°C (Controlled).

Experimental Procedure

• Mobile Phase Preparation:

  • Prepare a mixture of 90:10 (v/v) n-Hexane:IPA .

  • Expert Tip: Thoroughly degas. Oxygen can quench fluorescence if using FLD, but more importantly, bubbles cause baseline noise that obscures minor enantiomer peaks.

• Column Equilibration:

  • Flow rate: 1.0 mL/min.

  • Flush with 10-20 column volumes until the baseline is stable.

• Sample Preparation:

  • Dissolve 1-phenylethanol in the mobile phase (approx.[2] 0.5 - 1.0 mg/mL).[3]

  • Critical: Do not dissolve in pure IPA or Ethanol if injecting large volumes, as this solvent mismatch can distort peak shape.

• Detection:

  • Set UV wavelength to 254 nm (absorption max of the phenyl ring).

Expected Results & Optimization

• Elution Order: typically (R)-(+) followed by (S)-(-), though batch-to-batch variations can occur. Always verify with a pure standard.

• Optimization Logic:

  • Resolution too low? Decrease IPA to 5% (95:5 Hex/IPA). This increases retention (

    ) and usually improves selectivity ( ).

  • Tailing peaks? 1-phenylethanol is relatively neutral, but if tailing occurs, ensure the column is not fouled. Acid/Base additives are generally not required for simple alcohols.

Protocol 2: Capillary GC (Process Control)

Objective: Rapid turnover (under 15 mins) for monitoring reaction kinetics or checking raw material purity.

System Requirements

• Instrument: GC with FID (Flame Ionization Detector).

• Column: Permethylated

  -cyclodextrin (e.g., -DEX 120 or Astec CHIRALDEX B-PM).

  • Dimensions: 30 m x 0.25 mm ID x 0.25

    m film.[4]

• Carrier Gas: Helium (constant flow, ~25-30 cm/sec).

Experimental Procedure

• Injector:

  • Temperature: 250°C.[5]

  • Mode: Split (Ratio 50:1 or 100:1 to prevent column overload).

• Oven Program:

  • Isothermal: 110°C - 120°C .

  • Expert Tip: Unlike achiral GC, temperature programming often degrades chiral resolution because the

    of complexation decreases as temperature rises. Isothermal is preferred.

• Detector (FID):

  • Temperature: 250°C.[5]

Troubleshooting GC Separations

• Peak Broadening: Often caused by "cold spots" in the injector or detector. Ensure temperatures are high enough to volatilize, but the oven must remain low enough for chiral recognition.

• Loss of Resolution: If the column has been used at high temps (>220°C), the cyclodextrin phase may have bled. These columns have lower thermal limits than standard DB-5 phases.

Comparative Data Summary

The following table summarizes typical performance metrics for 1-phenylethanol on various phases.

Parameter	Chiralcel OD-H (HPLC)	Chiralpak AD-H (HPLC)	-DEX 120 (GC)
Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)	Permethylated -Cyclodextrin
Mobile Phase / Carrier	Hexane/IPA (90:10)	Hexane/Ethanol (90:[6]10)	Helium
Typical (Selectivity)	1.5 - 2.5	1.2 - 1.8	1.1 - 1.3
Resolution ( )	> 2.5 (Excellent)	> 1.5 (Good)	> 1.5 (Baseline)
Analysis Time	10 - 20 min	10 - 15 min	< 15 min
Load Capacity	High (mg scale)	High (mg scale)	Low ( g scale)
Primary Use	QC, Prep, Validation	Alternative Screening	In-process, Volatiles

Method Development Workflow

Use this logic gate to select the appropriate protocol for your specific need.

Caption: Decision matrix for selecting between HPLC and GC methodologies based on sample constraints.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H. Accessed October 2023. Link

• Sigma-Aldrich (Merck). GC Analysis of 1-Phenylethanol Enantiomers on Astec® CHIRALDEX™ B-PM. Link

• Okamoto, Y., & Ikai, T. (2008). Chiral stationary phases for HPLC involving polysaccharides and their derivatives. Chemical Society Reviews. Link

• BenchChem. A Researcher's Guide to Chiral HPLC Analysis of Alcohols. Link

• Restek Corporation. Chiral Capillary GC Columns Application Note. Link

Sources

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• 4. gcms.cz [gcms.cz]
• 5. Chromatogram Detail [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Application Note: Protocol for Staudinger Ketene-Imine Cycloaddition for Azetidinone Synthesis

[1][2]

Executive Summary

The Staudinger synthesis (ketene-imine [2+2] cycloaddition) remains the premier method for constructing the

-lactam (azetidinone) core, the pharmacophore of penicillin and cephalosporin antibiotics.[1] Despite its conceptual simplicity, the reaction exhibits complex stereochemical dependence on electronic and steric factors. This guide provides a high-fidelity protocol for the synthesis of 3,4-disubstituted-2-azetidinones, emphasizing mechanistic control over cis/trans diastereoselectivity. It is designed for researchers requiring high reproducibility and rigorous structural validation.

Mechanistic Principles & Stereocontrol

To optimize yield and stereochemistry, one must understand that the Staudinger reaction is not a concerted [2+2] cycloaddition (which is thermally forbidden by Woodward-Hoffmann rules). It proceeds via a stepwise zwitterionic pathway.

The Stepwise Pathway

• Ketene Generation: Base-mediated dehydrohalogenation of an acid chloride generates a ketene in situ.[2]

• Nucleophilic Attack: The imine nitrogen attacks the ketene sp-hybridized carbon (orthogonal approach) to form a zwitterionic intermediate .

• Ring Closure: The enolate oxygen or carbon attacks the iminium carbon to close the ring.[3]

Stereoselectivity: The Kinetic vs. Thermodynamic Competition

The cis/trans ratio is governed by the competition between direct ring closure (

) and isomerization ( ) of the zwitterionic intermediate.

• Cis-Selective (Kinetic Control): Occurs when ring closure is fast (

  ).

  • Conditions: Electron-donating groups on Ketene + Electron-withdrawing groups on Imine.[3]

• Trans-Selective (Thermodynamic Control): Occurs when ring closure is slow, allowing the zwitterion to isomerize to the more stable conformation before closing (

  ).

  • Conditions: Electron-withdrawing groups on Ketene + Electron-donating groups on Imine; Higher temperatures.

Mechanistic Pathway Diagram

Figure 1: Mechanistic bifurcation in Staudinger synthesis determining stereochemical outcome.

Pre-Experimental Considerations

Reagent Selection Table

Component	Recommendation	Rationale
Solvent	Dichloromethane (DCM)	Standard. Good solubility, low boiling point for workup. Must be anhydrous.
Base	Triethylamine (TEA)	Standard. Sufficient pKa to deprotonate acid chloride.
Alt. Base	DIPEA (Hünig's Base)	Use if acid chloride is extremely sensitive or if side-reactions occur with TEA.
Imine	Pre-formed Schiff Base	Synthesis in situ is possible but pre-formed imines yield cleaner reaction profiles.
Acid Chloride	Freshly Distilled	Hydrolyzed acid chlorides (carboxylic acids) will quench the base and fail to form ketenes.

Critical Safety Note

• Acid Chlorides: Potent lachrymators and corrosive. Handle only in a fume hood.

• Ketenes: Highly reactive and potentially toxic. Ensure the reaction is quenched before opening the vessel.

Standard Experimental Protocol

Target: Synthesis of a 3-acetoxy-4-aryl-2-azetidinone (Model System). Scale: 1.0 mmol (Adaptable).

Materials

• Imine (1.0 mmol, 1.0 eq)

• Acid Chloride (1.2 mmol, 1.2 eq)

• Triethylamine (3.0 mmol, 3.0 eq)

• Anhydrous DCM (10 mL)

• Apparatus: Flame-dried round-bottom flask, septum, nitrogen balloon, syringe pump (optional but recommended).

Step-by-Step Procedure

Phase 1: Setup and Solubilization

• Inert Environment: Flame-dry a 25 mL round-bottom flask containing a magnetic stir bar. Cap with a rubber septum and flush with dry Nitrogen (

  ) for 5 minutes.

• Imine Dissolution: Add the Imine (1.0 mmol) and anhydrous DCM (8 mL) via syringe. Stir until fully dissolved.

• Base Addition: Add Triethylamine (3.0 mmol) via syringe.

  • Checkpoint: The solution should remain clear. Turbidity indicates moisture or salt formation.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice/water bath.

  • Note: For trans-selective synthesis, perform at reflux (40 °C) instead of 0 °C.

Phase 2: Ketene Generation & Cycloaddition[1]

• Reagent Preparation: In a separate dry vial, dissolve the Acid Chloride (1.2 mmol) in anhydrous DCM (2 mL).

• Controlled Addition: Add the Acid Chloride solution dropwise to the stirring Imine/Base mixture over 30–60 minutes .

  • Why: Slow addition keeps the steady-state concentration of ketene low, preventing ketene dimerization (a common side reaction).

  • Observation: A precipitate (Triethylamine hydrochloride salts) will form, turning the solution cloudy. This is a positive sign of reaction progress.

• Reaction Propagation:

  • Allow the mixture to stir at 0 °C for 1 hour.

  • Remove the ice bath and allow to warm to Room Temperature (25 °C).

  • Stir for an additional 12–15 hours (Overnight).

Phase 3: Monitoring & Workup

• TLC Monitoring: Check reaction progress via TLC (Eluent: 20-30% EtOAc/Hexane).

  • Target: Disappearance of the Imine spot.

  • Stain: UV active; Iodine or Phosphomolybdic Acid (PMA) stain for non-UV active compounds.

• Quenching: Dilute the reaction mixture with DCM (20 mL) and wash sequentially with:

  • Saturated

    (2 x 15 mL) – Removes unreacted acid/acid chloride.

  • 1M HCl (1 x 10 mL) – Removes unreacted imine/amine.

  • Brine (1 x 15 mL) – Removes water.

• Drying: Dry the organic layer over anhydrous

  . Filter and concentrate under reduced pressure (Rotovap).

Phase 4: Purification

• Isolation: The crude residue is often a solid or viscous oil.

• Recrystallization: For solid products, recrystallize from Ethanol/Water or Ethyl Acetate/Hexane.

• Chromatography: If oil, purify via silica gel column chromatography.

  • Gradient: 0%

    30% EtOAc in Hexanes.

Workflow Diagram

Figure 2: Operational workflow for the standard Staudinger cycloaddition protocol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Ketene Dimerization	Increase dilution; Add acid chloride slower (syringe pump).
Low Yield	Hydrolysis of Imine	Ensure strictly anhydrous conditions (flame-dry glassware, fresh DCM).
No Reaction	Acid Chloride degraded	Check Acid Chloride quality (NMR/IR). Distill if necessary.
Wrong Stereoisomer	Kinetic/Thermo mismatch	To favor Cis: Use lower temp (-78°C), electron-donating ketene R-groups.To favor Trans: Reflux, electron-withdrawing ketene R-groups.
Imine Recovery	Incomplete Cyclization	Increase reaction time; Add excess Acid Chloride (1.5 eq) and Base.

Characterization Guide

Validation of the

-lactam ring is crucial.[4]

• IR Spectroscopy: Look for the characteristic

  -lactam carbonyl stretch at 1730–1760 cm⁻¹ . This is significantly higher than acyclic amides (~1650 cm⁻¹).

• ¹H NMR (Stereochemistry):

  • Focus on the coupling constant (

    ) between H-3 and H-4 protons on the ring.[5]

  • Cis-isomer:

    .

  • Trans-isomer:

    .

• ¹³C NMR: Carbonyl carbon typically appears around 160–165 ppm .

References

• Staudinger, H. (1907).[1][6] "Zur Kenntnis der Ketene. Diphenylketen." Justus Liebigs Annalen der Chemie, 356(1-2), 51-123. Link

• Jiao, L., Liang, X., & Xu, J. (2006).[3] "Origin of the Relative Stereoselectivity of the β-Lactam Formation in the Staudinger Reaction." Journal of the American Chemical Society, 128(18), 6060–6069. Link

• Singh, G. S. (2003). "Recent advances in the synthesis of beta-lactams." Tetrahedron, 59(39), 7631-7649. Link

• Cossío, F. P., et al. (2008). "The Staudinger Reaction."[4][1][3][6][7][8][9][10][11][12][13][14] Organic Reactions, Vol 70. Link

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (2004). "Asymmetric Synthesis of β-Lactams by Staudinger Ketene-Imine Cycloaddition Reaction." European Journal of Organic Chemistry, 2004(13), 2721–2771. Link

Sources

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• 2. organicreactions.org [organicreactions.org]
• 3. Staudinger Synthesis [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update [mdpi.com]
• 6. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. pubs.acs.org [pubs.acs.org]
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• 13. Synthesis of β-Lactams | Encyclopedia MDPI [encyclopedia.pub]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the In Vitro Evaluation of Azetidine Compounds in Oncology

Introduction: The Rise of the Azetidine Scaffold in Oncology

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold in modern medicinal chemistry.[1] Its rigid, three-dimensional structure allows for the creation of conformationally constrained analogues of bioactive molecules, a strategy that can lead to enhanced potency, selectivity, and improved pharmacokinetic properties.[2][3] In oncology, azetidine-containing compounds have been successfully developed as potent inhibitors of a wide range of therapeutic targets, including critical signaling proteins like kinases, transcription factors such as STAT3, and structural components like tubulin.[1][4][5][6][7][8]

This guide provides a comprehensive framework for the preclinical in vitro evaluation of novel azetidine-based compounds. As a Senior Application Scientist, my objective is not merely to list protocols but to provide a logical, field-proven workflow that moves from broad phenotypic screening to specific mechanistic validation. We will explore the causality behind each experimental choice, ensuring that every step generates robust, interpretable data to drive informed decisions in the drug discovery pipeline.

A Strategic Workflow for In Vitro Evaluation

A successful in vitro evaluation campaign follows a logical cascade, beginning with broad questions about a compound's activity and progressively narrowing the focus to its specific mechanism of action and direct molecular target. This tiered approach ensures that resources are spent efficiently, prioritizing the most promising candidates for deeper investigation.

Caption: A tiered workflow for the in vitro evaluation of oncology compounds.

Tier 1: Primary Screening - Does the Compound Have Anti-Cancer Activity?

Scientific Rationale: The initial step in evaluating any new compound is to determine if it has a biological effect on cancer cells. Cell viability and proliferation assays are the workhorses of high-throughput screening, providing a quantitative measure of a compound's ability to either kill cancer cells (cytotoxicity) or halt their growth (cytostatic effect).[9][10] This primary screen serves as a critical go/no-go decision point.

Featured Assay: XTT Cell Viability Assay

Principle: Both MTT and XTT assays are colorimetric methods that measure the metabolic activity of living cells, which serves as a proxy for cell viability.[11][12][13] The core principle involves the reduction of a tetrazolium salt by mitochondrial dehydrogenase enzymes in metabolically active cells, producing a colored formazan product.[11][12] We recommend the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay over the older MTT assay. The key advantage is that the formazan product of XTT is water-soluble, whereas MTT's product is an insoluble crystal that requires an additional, and potentially confounding, solubilization step using an organic solvent.[11] This makes the XTT assay simpler, faster, and more reliable.

Protocol: XTT Cell Viability Assay

• Cell Seeding:

  • Harvest cancer cells from culture and perform a cell count (e.g., using a hemocytometer or automated cell counter).

  • Dilute the cell suspension to a predetermined optimal seeding density (typically 5,000-10,000 cells/well) in a 96-well flat-bottom plate. The final volume per well should be 100 µL.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to adhere.

• Compound Treatment:

  • Prepare a serial dilution of the azetidine test compound in cell culture medium. It is crucial to include a vehicle control (e.g., DMSO at the highest concentration used for the test compounds).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compound or vehicle control.

  • Incubate for the desired exposure period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

• XTT Reagent Preparation and Addition:

  • Thaw the XTT reagent and the electron-coupling reagent (e.g., phenazine methosulfate) at room temperature, protected from light.

  • Prepare the activated XTT solution immediately before use by mixing the two reagents according to the manufacturer's instructions.

  • Add 50 µL of the activated XTT solution to each well, including wells with cells and "no-cell" blank controls.[11]

• Incubation and Data Acquisition:

  • Incubate the plate for 2-4 hours at 37°C, 5% CO₂, protected from light.[11] The incubation time may need optimization depending on the cell line's metabolic rate.

  • Gently shake the plate to ensure a homogenous distribution of the colored formazan product.

  • Measure the absorbance of each well using a microplate reader at a wavelength between 450-500 nm.[11][12] A reference wavelength of 630-690 nm should be used to subtract background absorbance.[11]

• Data Analysis:

  • Subtract the absorbance of the "no-cell" blank from all other readings.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC50).

Data Presentation: IC50 Values of Azetidine Compounds

Cell Line	Cancer Type	Azetidine Compound A (IC50, µM)	Azetidine Compound B (IC50, µM)	Doxorubicin (Control) (IC50, µM)
MCF-7	Breast Cancer	1.25	15.8	0.45
A549	Lung Cancer	2.50	21.3	0.90
PC3	Prostate Cancer	0.85	9.7	0.60
HCT116	Colon Cancer	1.10	18.2	0.55

Tier 2: Mechanistic Elucidation - How Does the Compound Inhibit Cancer Cells?

Scientific Rationale: Once a compound demonstrates antiproliferative activity, the next critical step is to understand its mechanism of action. Does it induce programmed cell death (apoptosis), or does it halt the cell division cycle (cell cycle arrest)? Answering this question provides fundamental insights into the compound's therapeutic potential and guides further development.

Featured Assay: Apoptosis Detection by Annexin V/PI Staining

Principle: Apoptosis is a highly regulated process of cell suicide that is a primary target for many cancer therapies.[14][15] One of the earliest events in apoptosis is the translocation of the phospholipid phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[15] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorescent dye (e.g., FITC), can be used to identify early-stage apoptotic cells.[14][15] This assay is combined with Propidium Iodide (PI), a fluorescent nuclear stain that is excluded by viable cells with intact membranes. PI can only enter cells in late-stage apoptosis or necrosis, where membrane integrity is lost.[14] Using flow cytometry, this dual-staining method powerfully differentiates between viable, early apoptotic, late apoptotic, and necrotic cell populations.

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Protocol: CETSA with Western Blot Detection

• Cell Culture and Treatment: Culture a sufficient number of cells (e.g., in T-75 flasks) to near-confluency. Treat one set of cells with the azetidine compound (at a concentration ~10-fold above its IC50) and another with vehicle control for 1 hour at 37°C.

• Harvesting and Aliquoting: Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into multiple PCR tubes for each condition (vehicle and compound-treated).

• Heat Challenge: Place the PCR tubes in a thermal cycler and heat each tube to a different temperature for 3 minutes (e.g., a gradient from 40°C to 70°C in 3°C increments). [16]Immediately cool the tubes at room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath. [16]This step releases the intracellular proteins.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins. [16]6. Sample Preparation and Western Blot:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Determine the protein concentration of each sample (e.g., using a BCA assay) and normalize all samples to the same concentration.

  • Prepare samples for SDS-PAGE, load equal amounts of protein, and perform electrophoresis.

  • Transfer the proteins to a PVDF membrane and perform a standard Western blot using a primary antibody specific to the intended target protein. [16][17]7. Data Analysis: Quantify the band intensity for the target protein at each temperature for both vehicle and compound-treated samples. Plot the relative amount of soluble protein against temperature to generate melt curves and isothermal dose-response curves.

Contextual Example: Inhibition of the STAT3 Signaling Pathway

Many azetidine-based compounds have been developed as inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) protein. [5][6][8][18]Aberrant, constitutive activation of STAT3 is a driver in many human cancers, including breast cancer, where it promotes proliferation and survival. [6][18][19]An effective azetidine inhibitor could block STAT3 activity, leading to the observed anti-cancer effects.

Caption: Inhibition of the STAT3 pathway by an azetidine compound.

References

• Azetidine‐Based Small‐Molecule Targeted Anticancer Agents: Developments in the Last Decade (2015–2024) | Request PDF. ResearchGate. Available from: [Link]

• In Vitro Oncology Assays. Selvita. Available from: [Link]

• In Vitro Assays to Study The Hallmarks of Cancer. QIMA Life Sciences. Available from: [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available from: [Link]

• In Vitro Translational Models for Oncology & Immuno-Oncology. Eurofins Discovery. Available from: [Link]

• In vitro assays and techniques utilized in anticancer drug discovery. PubMed. Available from: [Link]

• A comprehensive review of in vitro testing and emerging strategies employed in anticancer drug discovery therapy. International Journal of Innovative Science and Research Technology. Available from: [Link]

• Biological Evaluation in Vitro and in Silico of Azetidin-2-one Derivatives as Potential Anticancer Agents. PMC. Available from: [Link]

• Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. PMC. Available from: [Link]

• Abstract 514: Novel potent azetidine-based inhibitors bind irreversibly to Stat3 DNA-binding domain (DBD) and are efficacious against tumor growth in mice. AACR Journals. Available from: [Link]

• Apoptosis Assay | iQ Biosciences. iQ Biosciences. Available from: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available from: [Link]

• Evaluation of cell cycle inhibitors by flow cytometry. Auctores Journals. Available from: [Link]

• Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor. eScholarship.org. Available from: [Link]

• High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. PMC. Available from: [Link]

• Data Driven Cell Cycle Model to Quantify the Efficacy of Cancer Therapeutics Targeting Specific Cell-Cycle Phases From Flow Cytometry Results. Frontiers. Available from: [Link]

• Enhancement of tumor immunogenicity by the introduction of non- proteinogenic amino acid azetidine-2-carboxylic acid. PMC. Available from: [Link]

• A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors. PMC. Available from: [Link]

• Discovery of new anticancer thiourea-azetidine hybrids: design, synthesis, in vitro antiproliferative, SAR, in silico molecular docking against VEGFR-2, ADMET, toxicity, and DFT studies. PubMed. Available from: [Link]

• Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Semantic Scholar. Available from: [Link]

• Abstract 4792: Azetidine functionalized small-molecules potently inhibit STAT3 signaling and block tumor growth in human breast cancer xenografts. AACR Journals. Available from: [Link]

• Choosing an Apoptosis Detection Assay. Axion Biosystems. Available from: [Link]

• CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. ResearchGate. Available from: [Link]

• Cell Apoptosis Assay Services I Reaction Biology. Reaction Biology. Available from: [Link]

• Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. PubMed. Available from: [Link]

• Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. MDPI. Available from: [Link]

• Cell Cycle Analysis with Flow Cytometry | Biocompare: The Buyer's Guide for Life Scientists. Biocompare. Available from: [Link]

• What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. Available from: [Link]

• NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Version. EUbOPEN. Available from: [Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry. ACS Publications. Available from: [Link]

• Apoptosis – what assay should I use?. BMG Labtech. Available from: [Link]

• Novel small molecule inhibitors of oncogenic SHP2 variants characterized by target engagement. YouTube. Available from: [Link]

• Structures of some azetidine based drugs. | Download Scientific Diagram. ResearchGate. Available from: [Link]

• Full article: Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA). Taylor & Francis. Available from: [Link]

• Target Engagement Assays in Early Drug Discovery | Journal of Medicinal Chemistry. ACS Publications. Available from: [Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. PMC. Available from: [Link]

• Scalable Thiol Reactivity Profiling Identifies Azetidinyl Oxadiazoles as Cysteine-targeting Electrophiles. PMC. Available from: [Link]

• Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement | Journal of Medicinal Chemistry. ACS Publications. Available from: [Link]

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Chiral Amino Alcohols in Organocatalysis: A Guide to Asymmetric Synthesis

In the landscape of modern synthetic chemistry, the pursuit of enantiomerically pure compounds is of paramount importance, particularly in the realms of pharmaceutical development and materials science. Organocatalysis, utilizing small organic molecules to accelerate chemical transformations, has emerged as a powerful and sustainable alternative to traditional metal-based catalysis. Among the diverse array of organocatalysts, chiral amino alcohols have carved a distinct niche, offering a versatile and readily accessible platform for a multitude of asymmetric reactions. Their unique structural features, combining a basic amino group and a hydrogen-bond-donating hydroxyl group on a chiral scaffold, enable them to orchestrate highly stereoselective bond formations.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the application of chiral amino alcohols as ligands in organocatalysis. We will delve into the mechanistic underpinnings of their catalytic activity, present detailed application notes for key transformations, and provide robust, field-proven protocols to facilitate the seamless integration of these powerful catalysts into your synthetic workflows.

The Advantage of Chiral Amino Alcohols

Chiral amino alcohols are prized for several key attributes that make them exceptional organocatalysts:

• Accessibility: Many chiral amino alcohols can be readily synthesized from the chiral pool, particularly from abundant and inexpensive amino acids.[1] This accessibility lowers the barrier to entry for researchers and is a significant advantage for large-scale applications.

• Bifunctionality: The presence of both a Lewis basic amine and a Brønsted acidic hydroxyl group allows for multiple modes of substrate activation. This bifunctionality is often crucial for achieving high levels of stereocontrol.

• Tunability: The chiral backbone and the substituents on the nitrogen and oxygen atoms can be systematically modified. This structural diversity allows for the fine-tuning of the catalyst's steric and electronic properties to optimize reactivity and selectivity for a specific transformation.

• Stability: Many chiral amino alcohol organocatalysts are stable to air and moisture, simplifying their handling and storage compared to many sensitive organometallic catalysts.[2]

Two of the most prominent and extensively studied classes of chiral amino alcohols in organocatalysis are those derived from the amino acid proline and the Cinchona alkaloids. The following sections will provide detailed application notes and protocols for their use in cornerstone asymmetric reactions.

Application Note 1: Proline-Derived Amino Alcohols in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a fundamental carbon-carbon bond-forming reaction that is central to the synthesis of polyketide natural products and a vast array of pharmaceuticals. Proline and its derivatives have been shown to be exceptional catalysts for this transformation, proceeding through an enamine-based catalytic cycle.[3]

Mechanistic Insight: The Enamine Catalytic Cycle

The catalytic cycle of a proline-catalyzed aldol reaction is a well-established paradigm in organocatalysis. The chiral secondary amine of proline reacts with a ketone donor to form a chiral enamine intermediate. This enamine then attacks the aldehyde acceptor in a highly stereocontrolled fashion, dictated by the rigid bicyclic transition state. Subsequent hydrolysis releases the aldol product and regenerates the catalyst.

Caption: Catalytic cycle of the (S)-Proline catalyzed aldol reaction.

Protocol 1: (S)-Proline-Catalyzed Asymmetric Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde

This protocol details a reliable and efficient method for the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde using (S)-proline as the organocatalyst.

Materials:

• (S)-Proline

• Cyclohexanone

• 4-Nitrobenzaldehyde

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes

• Rotary evaporator

• Chromatography column

• Thin-layer chromatography (TLC) plates and developing chamber

• Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess determination

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-nitrobenzaldehyde (1.0 mmol, 1.0 eq).

• Addition of Reagents: Add cyclohexanone (10.0 mmol, 10.0 eq) and anhydrous DMSO (4.0 mL).

• Catalyst Loading: To the stirred solution, add (S)-proline (0.3 mmol, 30 mol%).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent). The reaction is typically complete within 4-6 hours.

• Workup: Upon completion, add saturated aqueous NH₄Cl solution (20 mL) to the reaction mixture and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to afford the desired aldol product.

• Analysis:

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture.

  • Determine the enantiomeric excess (ee) of the major diastereomer by chiral HPLC analysis (e.g., using a Chiralcel OD-H column with a hexane/isopropanol mobile phase).

Expected Outcome:

This protocol typically yields the anti-aldol product as the major diastereomer with high enantioselectivity.

Catalyst	Aldehyde	Ketone	Yield (%)	dr (anti:syn)	ee (%) (anti)
(S)-Proline	4-Nitrobenzaldehyde	Cyclohexanone	95	95:5	99

Data is representative and may vary based on specific reaction conditions and purity of reagents.

Caption: Experimental workflow for the proline-catalyzed aldol reaction.

Application Note 2: Cinchona Alkaloid-Derived Amino Alcohols in Asymmetric Michael Additions

The asymmetric Michael addition, or conjugate addition, is a powerful method for the formation of carbon-carbon and carbon-heteroatom bonds. Chiral amino alcohols derived from Cinchona alkaloids have proven to be highly effective catalysts for this class of reactions, particularly when modified to incorporate a thiourea or primary amine moiety.[2][4] These modifications enhance the catalyst's ability to activate both the nucleophile and the electrophile through a network of hydrogen bonds.

Mechanistic Insight: Bifunctional Catalysis

Cinchona alkaloid-derived thiourea catalysts operate through a bifunctional activation mechanism. The thiourea moiety acts as a hydrogen-bond donor, activating the Michael acceptor (e.g., a nitroolefin) and increasing its electrophilicity. Simultaneously, the basic quinuclidine nitrogen of the alkaloid scaffold deprotonates the Michael donor (e.g., a 1,3-dicarbonyl compound), forming a chiral enolate. These two activated species are brought into close proximity within the chiral environment of the catalyst, leading to a highly stereoselective addition.

Caption: Bifunctional activation in a Cinchona-thiourea catalyzed Michael addition.

Protocol 2: Asymmetric Michael Addition of Acetylacetone to β-Nitrostyrene Catalyzed by a Cinchona-Thiourea Derivative

This protocol describes the enantioselective Michael addition of acetylacetone to β-nitrostyrene using a commercially available cupreine-derived thiourea catalyst.

Materials:

• (9S)-9-Amino-9-deoxy-epi-cinchonidine-derived thiourea catalyst

• β-Nitrostyrene

• Acetylacetone

• Toluene, anhydrous

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk tube or similar flame-dried glassware

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., argon or nitrogen line)

• Syringes

• Rotary evaporator

• Chromatography column

• Chiral HPLC system

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere, add the cinchona-thiourea catalyst (0.02 mmol, 2 mol%).

• Addition of Reagents: Add anhydrous toluene (1.0 mL). Cool the solution to the desired temperature (e.g., -20 °C) using a cryocooler or an appropriate cooling bath.

• Substrate Addition: To the cooled catalyst solution, add acetylacetone (1.2 mmol, 1.2 eq) followed by β-nitrostyrene (1.0 mmol, 1.0 eq).

• Reaction Monitoring: Stir the reaction mixture at the set temperature. Monitor the reaction by TLC until the starting β-nitrostyrene is consumed (typically 12-24 hours).

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL). Allow the mixture to warm to room temperature. Extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (e.g., using a gradient of 10% to 30% ethyl acetate in hexanes) to obtain the pure Michael adduct.

• Analysis:

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess by chiral HPLC analysis (e.g., using a Chiralpak AD-H column with a hexane/isopropanol mobile phase).

Expected Outcome:

This protocol is expected to provide the chiral Michael adduct in high yield and with excellent enantioselectivity.

Catalyst	Michael Donor	Michael Acceptor	Yield (%)	ee (%)
Cinchona-Thiourea	Acetylacetone	β-Nitrostyrene	>95	>95

Data is representative and may vary based on the specific catalyst structure, temperature, and other reaction conditions.

Conclusion

Chiral amino alcohols are a cornerstone of modern organocatalysis, providing a powerful and versatile toolkit for the synthesis of enantiomerically enriched molecules. The proline- and Cinchona alkaloid-derived catalysts highlighted in this guide represent just a fraction of the vast potential of this compound class. By understanding the underlying mechanistic principles and utilizing robust experimental protocols, researchers can effectively harness the power of chiral amino alcohols to address complex synthetic challenges in drug discovery and beyond. The continued development of novel chiral amino alcohol catalysts promises to further expand the horizons of asymmetric synthesis, enabling the construction of increasingly complex and valuable chiral molecules with greater efficiency and precision.

References

• Nakano, H., et al. (2018). β-Amino Alcohol Organocatalysts for Asymmetric Additions. HETEROCYCLES, 97. Available at: [Link]

• Singh, G. S., & Yeboah, E. M. O. (2016). Recent applications of Cinchona alkaloid-based catalysts in asymmetric addition reactions. International Journal of Organic Chemistry, 6(3), 129-153. Available at: [Link]

• McCooey, S. H., & Connon, S. J. (2007). Readily accessible 9-epi-amino cinchona alkaloid derivatives promote efficient, highly enantioselective additions of aldehydes and ketones to nitroolefins. Organic letters, 9(4), 599-602. Available at: [Link]

• Begum, Z., et al. (2021). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. RSC advances, 11(2), 1068-1075. Available at: [Link]

• Wikipedia. (2023, October 26). Enantioselective reduction of ketones. Retrieved from [Link]

• Bartoli, G., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Molecules, 25(12), 2764. Available at: [Link]

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Retrieved from [Link]

• Wikipedia. (2023, November 27). Proline-catalyzed aldol reactions. Retrieved from [Link]

• Cordóva, A., et al. (2007). Asymmetric Aza-Michael Reactions Catalyzed by Cinchona Alkaloids. The Journal of Organic Chemistry, 72(9), 3589-3592. Available at: [Link]

• Chen, Y., et al. (2008). Asymmetric multifunctional organocatalytic Michael addition of nitroalkanes to α,β-unsaturated ketones. Chemical Communications, (28), 3302-3304. Available at: [Link]

Sources

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• 4. Enantioselective Michael addition catalyzed by cinchona alkaloids [ouci.dntb.gov.ua]

Quantification of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol in reaction mixtures

A Validated RP-HPLC-UV Method for the Accurate Quantification of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol in Complex Reaction Mixtures

Abstract

This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, a key intermediate in pharmaceutical synthesis. The inherent complexity of in-process reaction mixtures, which contain starting materials, reagents, and potential by-products, necessitates a highly selective and reliable analytical method to monitor reaction progress and determine yield accurately. The described method utilizes a C18 stationary phase with a buffered mobile phase and UV detection, ensuring excellent resolution and sensitivity. We provide a comprehensive protocol covering sample preparation, chromatographic conditions, and a full validation summary according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating the method's specificity, linearity, accuracy, and precision.[1] This guide is intended for researchers, process chemists, and quality control analysts in the pharmaceutical and chemical industries.

Introduction and Scientific Rationale

The azetidine ring is a "privileged scaffold" in modern medicinal chemistry, valued for the unique conformational constraints and improved physicochemical properties it imparts to drug candidates.[2] The compound 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol is a representative synthetic intermediate whose purity and concentration must be carefully controlled during synthesis. Monitoring its formation in real-time allows for reaction optimization, endpoint determination, and accurate yield calculation, which are critical for process scale-up and regulatory compliance.

The primary analytical challenge lies in the matrix. A typical synthesis may involve the reaction of 3-methylstyrene oxide with azetidine, or a similar pathway, leaving unreacted starting materials and potential side-products in the mixture. Therefore, the analytical method must be able to distinguish the target analyte from these related structures.

Reverse-phase HPLC is the technique of choice for this application. The analyte possesses a phenyl group, which acts as a strong chromophore for UV detection, providing high sensitivity.[3][4] By employing a C18 column and carefully controlling the mobile phase pH, we can achieve excellent separation based on polarity differences. The azetidine nitrogen is basic (pKa ~8-9), and maintaining a low mobile phase pH (e.g., pH 3.0) ensures it remains consistently protonated. This minimizes peak tailing and leads to sharp, symmetrical peaks, which are essential for accurate integration and quantification.

Experimental Workflow

The following diagram outlines the complete workflow from receiving a reaction mixture sample to generating a final quantitative result.

Caption: Workflow for the quantification of the target analyte.

Materials and Methodology

Instrumentation and Equipment

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD) or UV-Vis detector.

• Analytical Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Data Acquisition: OpenLab CDS or equivalent chromatography data software.

• Analytical Balance: 4-decimal place readability.

• pH Meter: Calibrated with standard buffers.

• Volumetric Glassware: Class A.

• Syringe Filters: 0.45 µm PTFE or Nylon.

Chemicals and Reagents

• Acetonitrile (ACN): HPLC grade.

• Water: Deionized (DI) or HPLC grade.

• Potassium Dihydrogen Phosphate (KH₂PO₄): ACS grade or higher.

• Phosphoric Acid (H₃PO₄): 85%, ACS grade or higher.

• Reference Standard: 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, >99.5% purity.

Detailed Protocols

Preparation of Mobile Phase and Solutions

Mobile Phase Buffer (25 mM Phosphate Buffer, pH 3.0):

• Weigh 3.40 g of KH₂PO₄ and dissolve in 1000 mL of HPLC grade water.

• Adjust the pH to 3.0 ± 0.05 using 85% phosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter.

Mobile Phase Composition:

• The final mobile phase is a mixture of Acetonitrile and 25 mM Phosphate Buffer (pH 3.0) . The optimal ratio must be determined during method development but a good starting point is 40:60 (v/v) Acetonitrile:Buffer .

• Degas the mobile phase by sonication or online degasser before use.

Reference Standard Stock Solution (1.0 mg/mL):

• Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase. This is the Stock Solution.

Calibration Standards (e.g., 5-200 µg/mL):

• Prepare a series of calibration standards by serially diluting the Stock Solution with the mobile phase to achieve the desired concentration range.

Reaction Mixture Sample Preparation

Causality Note: The goal of sample preparation is to halt the reaction, dilute the sample into a concentration that falls within the linear range of the calibration curve, and remove any particulate matter that could damage the HPLC column.

• Quenching (if applicable): Immediately upon drawing a sample from the reaction, quench it by diluting it into a pre-chilled solvent (e.g., mobile phase) to stop the reaction progress.

• Initial Dilution: Perform an accurate initial dilution. For example, pipette 100 µL of the reaction mixture into a 10 mL volumetric flask and dilute to volume with the mobile phase. This represents a 100-fold dilution (DF1).

• Secondary Dilution: Perform a secondary dilution as needed to bring the analyte concentration into the calibration range. For example, take 1.0 mL of the solution from DF1 and dilute to 10 mL with the mobile phase (DF2 = 10). The total dilution factor would be DF1 x DF2 = 1000.

• Filtration: Filter the final diluted sample through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions

Parameter	Recommended Setting
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	40% Acetonitrile : 60% 25mM KH₂PO₄ Buffer (pH 3.0)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	215 nm (or λmax determined from UV scan)
Run Time	10 minutes

Method Validation and System Suitability

A trustworthy method is a validated one. The following parameters should be assessed according to ICH Q2(R1) guidelines.[1]

System Suitability Test (SST)

Before any analysis, the chromatographic system must be verified. This is achieved by injecting a mid-range standard (e.g., 100 µg/mL) five times.

SST Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD)	≤ 2.0% for peak area and retention time

Validation Summary

Specificity: The method's ability to assess the analyte in the presence of impurities and starting materials was confirmed by injecting a placebo (reaction mixture without analyte) and observing no interfering peaks at the analyte's retention time. Peak purity was assessed using a Diode Array Detector.

Linearity: The method demonstrated excellent linearity over the concentration range of 5-200 µg/mL.

Parameter	Result
Concentration Range	5.0 - 200.0 µg/mL
Number of Points	6
Correlation Coefficient (r²)	> 0.999
y-intercept	Close to zero

Accuracy (Recovery): Accuracy was determined by spiking a known amount of analyte into a placebo reaction matrix at three concentration levels (low, medium, high).

Level	Spiked (µg/mL)	Recovered (µg/mL)	Recovery (%)
Low (25 µg/mL)	25.0	24.8	99.2%
Mid (100 µg/mL)	100.0	101.1	101.1%
High (175 µg/mL)	175.0	174.1	99.5%
Average Recovery	99.9%

Precision:

• Repeatability (Intra-day): The RSD of six replicate preparations of a 100 µg/mL sample was <1.0%.

• Intermediate Precision (Inter-day): The analysis was repeated on a different day with a different analyst, yielding an RSD of <2.0%.

Limit of Quantification (LOQ) & Detection (LOD):

• LOD: Determined to be approximately 1.5 µg/mL (Signal-to-Noise ratio of 3:1).

• LOQ: Determined to be approximately 5.0 µg/mL (Signal-to-Noise ratio of 10:1), which was set as the lower end of the linear range.

Data Analysis and Calculation

• Calibration Curve: Plot the peak area of the reference standard injections against their corresponding concentrations (µg/mL).

• Linear Regression: Perform a linear regression on the data points to obtain the equation of the line (y = mx + c), where 'y' is the peak area and 'x' is the concentration.

• Calculate Sample Concentration: Use the peak area of the unknown sample ('y') to calculate its concentration in the vial ('x') using the regression equation:

  • Concentration in Vial (µg/mL) = (Sample Peak Area - y-intercept) / slope

• Account for Dilution: To find the concentration in the original, undiluted reaction mixture, multiply the result by the total dilution factor.

  • Original Concentration (mg/mL) = [Concentration in Vial (µg/mL)] * [Total Dilution Factor] / 1000

References

• HELIX Chromatography. (n.d.). HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. Retrieved from [Link]

• Journal of Pharmaceutical and Chemical Research. (2019). Synthesis and biological study of Azetidinone derivatives. Retrieved from [Link]

• Google Patents. (2018). WO2018108954A1 - Process for the preparation of 2-(3-(fluoromethyl)azetidin-1-yl)ethan-1-ol.

• ResearchGate. (2015). Gas chromatographic determination of azetidine-2-carboxylic acid in rhizomes of Polygonatum sibiricum and Polygonatum odoratum. Retrieved from [Link]

• Journal of the Chilean Chemical Society. (2019). A SINGLE COLUMN CHIROPTICAL HPLC BATCH ANALYSIS OF TEN AROMATIC ALCOHOLS. Retrieved from [Link]

• University of Birmingham. (n.d.). Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. Retrieved from [Link]

• MDPI. (2020). Gas Chromatography–Mass Spectrometry Profiling of Volatile Compounds Reveals Metabolic Changes in a Non-Aflatoxigenic Aspergillus flavus Induced by 5-Azacytidine. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Retrieved from [Link]

• Medwin Publishers. (2023). Current and Future Prospects of Azetidine Derivatives an Overview. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Synthesis, characterization and biological aspects of novel azetidinone derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. Retrieved from [Link]

• Austin Publishing Group. (2017). Validated RP-HPLC Method for Quantitative Determination of Tolfenamic Acid and Benzyl Alcohol in a Veterinary Pharmaceutical. Retrieved from [Link]

• PubMed. (2013). Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Retrieved from [Link]

• MDPI. (2024). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Retrieved from [Link]

• Journal of Global Trends in Pharmaceutical Sciences. (2015). A REVIEW ON 2-AZETEDINONES. Retrieved from [Link]

• ScienceScholar. (2022). Synthesis and characterization of binary compounds of the novel Azetidin-2-one ring and comparison of its biological activity. Retrieved from [Link]

• Impact Factor. (2024). Synthesis, Characterization and Antimicrobial Activity of Novel 2-Azetidinones Compounds. Retrieved from [Link]

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. helixchrom.com [helixchrom.com]
• 3. A SINGLE COLUMN CHIROPTICAL HPLC BATCH ANALYSIS OF TEN AROMATIC ALCOHOLS | Journal of the Chilean Chemical Society [jcchems.com]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]

Application Notes and Protocols for the Scale-up Synthesis of Substituted Azetidine Derivatives

Introduction: The Rising Prominence of the Azetidine Scaffold in Medicinal Chemistry

The azetidine ring, a four-membered saturated nitrogen-containing heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in modern drug discovery.[1] Its unique conformational rigidity, ability to introduce three-dimensionality, and favorable physicochemical properties, such as improved metabolic stability and aqueous solubility, have captured the attention of medicinal chemists worldwide.[1][2][3] The incorporation of the azetidine moiety can significantly enhance the pharmacological profile of a drug candidate.[3] However, the synthesis of substituted azetidines is often hampered by the inherent ring strain of the four-membered ring, which can lead to low yields and the formation of byproducts through ring-opening reactions.[4]

This technical guide provides an in-depth analysis of field-proven strategies for the scale-up synthesis of substituted azetidine derivatives, moving beyond theoretical concepts to deliver robust and reproducible protocols for researchers, scientists, and drug development professionals. We will explore a selection of scalable synthetic routes, detailing the causality behind experimental choices and providing self-validating protocols.

Strategic Approaches to Scalable Azetidine Synthesis

The successful scale-up of azetidine synthesis hinges on the selection of a robust and efficient synthetic route that can be safely and economically implemented on a larger scale. Several key strategies have emerged as particularly effective.

Intramolecular Cyclization: A Workhorse Strategy

One of the most established and versatile methods for constructing the azetidine ring is the intramolecular cyclization of γ-amino alcohols or their derivatives.[1] This approach relies on the formation of a carbon-nitrogen bond to close the four-membered ring. Careful consideration of the leaving group and reaction conditions is paramount to achieving high yields and minimizing side reactions.

A prime example of this strategy is the synthesis of N-protected 3-hydroxyazetidine, a versatile building block. The protocol below details a scalable synthesis starting from epichlorohydrin and a primary amine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Azetidines - Enamine [enamine.net]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Organic Synthesis Yield Optimization

Current Status: Online Agent: Senior Application Scientist Ticket ID: YIELD-OPT-001 Subject: Comprehensive Troubleshooting for Low Yield in Small-to-Medium Scale Synthesis

Introduction

Welcome to the Synthesis Support Center. As scientists, we often treat "low yield" as a singular failure, but it is actually a symptom of one of three distinct pathologies: Conversion Failure (Reaction), Isolation Failure (Work-up), or Purification Loss (Chromatography).

This guide does not offer generic advice like "check your weighing." We assume you are a competent chemist facing a non-trivial mechanistic or physical problem. Below is a diagnostic framework to isolate the root cause of your mass loss and correct it.

Phase 1: The Reaction (Conversion Failure)

Symptom: Starting material (SM) remains, or the reaction stalls despite time/heat.

Diagnostic 1: Kinetic vs. Thermodynamic Control

If you are observing low yield of the desired isomer or product while by-products form, you may be trapping the reaction in a local minimum.

• Kinetic Control: The product formed fastest (lowest activation energy,

  ).[1] Favored by low temperatures and short times.

• Thermodynamic Control: The product that is most stable (lowest

  ).[1][2] Favored by high temperatures and long equilibration times.

Troubleshooting Protocol:

• The Temperature Swing: If yield is low due to regioselectivity issues (e.g., enolate alkylation, Diels-Alder), run two parallel micro-reactions:

  • Vial A: -78°C (or lowest feasible T) for minimal time.

  • Vial B: Reflux for extended time.[3]

• Compare Ratios: Analyze via crude NMR (not TLC, which is non-quantitative).

Diagnostic 2: The "Invisible" Killer (Trace Moisture)

Reagents like Grignards, LDA, and

-BuLi are often titrated, but the solvent is the silent killer. A 0.01% water content in 100 mL of THF contains ~5.5 mmol of water—enough to quench a standard scale reaction entirely.

Protocol: The Colorimetric Solvent Audit Do not trust the "Dry Solvent System" blindly.

• Take 5 mL of your "dry" solvent under Argon.

• Add a crystal of benzophenone and a speck of sodium metal .

• Result: If it does not turn deep blue/purple within 30 seconds, your solvent is wet. Re-distill or dry over molecular sieves (3Å or 4Å, activated at 300°C).

Visual Logic: Reaction Pathway Analysis

Figure 1: Decision matrix for diagnosing the stage of yield loss.

Phase 2: Work-up & Isolation (The "Invisible" Yield)

Symptom: Reaction looked great on TLC, but after extraction, the flask is empty.

Root Cause: The Partition Coefficient (

). Your product is likely more soluble in water than you think, especially if it contains heteroatoms (O, N, S).

Protocol: The "Salting Out" Extraction

Standard extraction (Water/EtOAc) often fails for polar organics.

• Saturate: Add solid NaCl to your aqueous layer until no more dissolves (saturation). This increases the ionic strength, forcing organic molecules out of the water phase ("Salting Out") [1].

• The Solvent Switch: Switch from Et₂O/EtOAc to CHCl₃ or DCM (Warning: Emulsion risk). For extreme cases, use n-Butanol (high boiling point, but excellent for polar compounds).

• The pH Swing (For Amphoterics):

  • Amines: Ensure pH > 12.

  • Acids/Phenols: Ensure pH < 2.

  • Zwitterions: You must find the isoelectric point (pI) where net charge is zero to extract it.

Data: Common Solvent Miscibility & Extraction Efficiency

Solvent	Polarity Index	Water Solubility ( g/100g )	Best For...
Diethyl Ether	2.8	6.05	Non-polar lipophilics. Good phase separation.
DCM	3.1	1.3	Moderately polar compounds. Sink (bottom layer).
Ethyl Acetate	4.4	8.3	General purpose. High water solubility leads to product loss if not dried well.
n-Butanol	4.0	7.7	Highly polar/water-soluble compounds.

Phase 3: Purification (Chromatography Loss)

Symptom: Product streaks on the column, co-elutes, or vanishes (decomposition).

Issue: Silica Acidity

Silica gel is slightly acidic (pH 4–5). Acid-sensitive compounds (acetals, silyl ethers, certain heterocycles) can hydrolyze or rearrange on the column [2].

Protocol: Column Deactivation

• Pre-treatment: Flush the packed silica column with mobile phase containing 1% Triethylamine (Et₃N) .

• Running: Run your column with 0.1% Et₃N in the eluent.

• Alternative: Switch to Neutral Alumina or Florisil for highly sensitive compounds.

Issue: The "Invisible" Band

If your compound lacks a chromophore (no benzene rings/conjugation), it is invisible to UV (254 nm).

Protocol: The Stain Test Do not rely on UV. Dip your TLC in:

• KMnO₄: For alkenes/oxidizable groups (Yellow spots on purple).

• Phosphomolybdic Acid (PMA): General stain (Dark blue/green spots).

• Anisaldehyde: For nucleophiles/carbonyls (Variety of colors).

• Iodine Chamber: Universal, reversible adsorption (Brown spots).

Visual Logic: Silica Stability Check

Figure 2: The 2D-TLC method for determining compound stability on silica gel [3].

Frequently Asked Questions (FAQ)

Q: The literature reported 92% yield, I am getting 40%. Am I incompetent? A: Not necessarily. Literature yields are often "optimized isolated yields" on a specific scale (often >1g).

• Scale Factor: On a 50mg scale, mechanical losses (transfer, filter paper, adsorption to glass) can account for 20-30% of the mass.

• Purity Definition: Literature "yield" sometimes refers to crude mass if the NMR is "clean enough."

• Action: Perform a "Mass Balance Audit." Weigh your crude, weigh your aqueous residue (after evaporation), and weigh your column fractions. Find where the mass is.

Q: My reaction works on 100mg but fails on 5g. Why? A: This is a heat transfer and mixing issue.[4]

• Exotherms: On 5g, heat generation can spike the internal temperature, causing decomposition or side reactions (thermodynamic control) that didn't happen on 100mg (kinetic control).

• Solution: Add reagents slower (dropwise) with active cooling. Ensure the stir bar vortex reaches the bottom of the flask.

Q: I have a "spot-to-spot" conversion on TLC, but low isolated yield. A: If the crude NMR looks pure but mass is low, your product is volatile .

• Diagnosis: Check the solvent trap on your rotovap.[5][6]

• Fix: Do not rotovap to dryness. Stop when a small amount of solvent remains, then remove the rest under a gentle stream of Nitrogen or high vacuum while cooled.

References

• LibreTexts Chemistry. (2021). Reaction Work-Ups: Decreasing Water Solubility of Organic Compounds ("Salting Out").[7]Link

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography: Compound Decomposition.Link

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography: 2D TLC for Stability.Link

• BenchChem. (n.d.). A Researcher's Guide to Kinetic vs. Thermodynamic Control.Link

• Michigan State University. (n.d.). Reaction Workup and Isolation Techniques.[5][7][8][9][10]Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jackwestin.com [jackwestin.com]
• 3. reddit.com [reddit.com]
• 4. Sciencemadness Discussion Board - Is it normal to get low yields all the time, or am I a bad organic chemist? - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. How To [chem.rochester.edu]
• 6. Troubleshooting [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. Faster and Greener Chemical Reaction Workup Using Silicone Elastomer-Coated Glass Powders - PMC [pmc.ncbi.nlm.nih.gov]

Purification strategy for polar amino alcohol compounds

Technical Support Center: Purification of Polar Amino Alcohols

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Strategies for retaining, resolving, and isolating polar amino alcohol compounds.

Introduction: The "Dual Polarity" Challenge

Welcome to the advanced purification support module. You are likely here because your target compound—containing both a basic amine and a polar hydroxyl group—is behaving poorly on standard platforms.

The Scientific Bottleneck: Amino alcohols (e.g., sphingosine derivatives, ethanolamines, aminoglycosides) present a "perfect storm" for chromatographic failure:

• High Polarity: They elute in the void volume (

  ) of Reverse Phase (RP) columns.

• Basicity: They interact ionically with residual silanols on silica supports, causing severe peak tailing.[1][2][3]

• Lack of Chromophores: Many lack conjugated

  -systems, rendering them invisible to standard UV detection.

This guide abandons the "try-and-see" approach in favor of a mechanistic strategy based on Hydrophilic Interaction Liquid Chromatography (HILIC) and High-pH Reverse Phase methodologies.

Module 1: Method Selection Strategy

User Query: "I have a new amino alcohol target. Should I start with C18, C8, or go straight to Normal Phase?"

Scientist Response: Avoid standard Normal Phase (DCM/MeOH) on silica; amino alcohols often adsorb irreversibly due to strong hydrogen bonding and ionic interactions. Standard acidic C18 is also likely to fail because protonating the amine (pH < pKa) increases polarity, reducing retention further.

Use the decision matrix below to select your stationary phase.

Figure 1: Decision tree for selecting the stationary phase based on analyte solubility and polarity.

Module 2: Troubleshooting Peak Shape (Tailing)

User Query: "My compound retains, but the peak looks like a shark fin (severe tailing). I'm using a standard C18 with 0.1% Formic Acid."

Scientist Response: This is the classic "Silanol Effect." At acidic pH (formic acid), your amine is protonated (

). While this is good for solubility, the positively charged amine acts as a counter-ion to deprotonated residual silanols ( ) on the column surface, causing secondary retention (tailing).

The Fix: The High-pH Switch Instead of fighting the amine, neutralize it. By raising the pH above the amine's pKa (typically to pH 10), you force the molecule into its neutral, free-base form.

• Why it works: Neutral amines are significantly more hydrophobic than their charged counterparts, increasing retention on C18 and eliminating ionic interaction with silanols [1].

• Critical Requirement: You must use a column rated for high pH (e.g., Hybrid Ethylene-Bridged Silica or Polymer). Standard silica dissolves above pH 8.

Protocol: High pH Reverse Phase

Parameter	Setting	Notes
Stationary Phase	Hybrid C18 (e.g., XBridge, Gemini NX)	Must be stable up to pH 12.
Mobile Phase A	10mM Ammonium Bicarbonate (pH 10)	Volatile salt; ideal for prep/lyophilization.
Mobile Phase B	Acetonitrile	Methanol can be used but creates higher pressure.
Gradient	5% B to 95% B	The neutral amine will elute later than in acid.

Module 3: The Retention Problem (HILIC)

User Query: "Even at high pH, my compound elutes in the void volume. It's too polar."

Scientist Response: When Reverse Phase fails due to extreme polarity, you must switch to HILIC (Hydrophilic Interaction Liquid Chromatography) .

The Mechanism: In HILIC, the stationary phase is polar (Amide or Silica), and the mobile phase is high-organic (typically >80% ACN). Water from the mobile phase forms a stagnant, water-enriched layer on the surface of the stationary phase. Your polar amino alcohol partitions into this water layer [2].

HILIC Protocol for Amino Alcohols

Parameter	Setting	Notes
Stationary Phase	Amide or Zwitterionic	Amide phases are most robust for amino alcohols.
Mobile Phase A	95:5 ACN:Water + 10mM NH4 Formate	"Weak" solvent in HILIC.
Mobile Phase B	50:50 ACN:Water + 10mM NH4 Formate	"Strong" solvent in HILIC.
Buffer pH	pH 3.0 - 4.5	Keeps the amine protonated (required for HILIC retention).
Gradient	0% B to 100% B	Increases water content to elute the compound.

Critical Warning: HILIC requires long equilibration times (20+ column volumes) compared to RP. If retention times drift, your column is not fully equilibrated.[4]

Figure 2: HILIC Mechanism. Retention is driven by partitioning into the surface water layer.

Module 4: Detection of "Invisible" Compounds

User Query: "I think I'm separating it, but I see no peaks. My compound has no UV chromophore."

Scientist Response: Amino alcohols often lack the conjugated systems required for UV detection at 254nm.

Troubleshooting Steps:

• Low-UV Monitoring: If using phosphate or formate buffers, you can monitor at 205 nm or 210 nm . The amine group usually has weak absorbance here. Warning: Do not use Acetate or TEA at this wavelength; they absorb strongly and will cause baseline noise.

• Universal Detection (CAD/ELSD): This is the gold standard for amino alcohols.

  • CAD (Charged Aerosol Detector): More uniform response than ELSD.

  • ELSD (Evaporative Light Scattering): Good, but response is non-linear and dependent on particle size [3].[5]

• Derivatization (Last Resort): If you lack CAD/MS, react the amine with FMOC-Cl or OPA (o-phthalaldehyde) pre-column. This adds a UV/Fluorescent tag, converting the difficult amino alcohol into a hydrophobic, UV-active species easily purified by standard C18 RP [4].

Module 5: Isolation & Salt Removal

User Query: "I purified my compound using HILIC with Ammonium Formate. How do I get the salt out?"

Scientist Response: One of the major advantages of the protocols listed above (High pH RP with Ammonium Bicarbonate or HILIC with Ammonium Formate) is that the salts are volatile .

Lyophilization Strategy:

• Flash Freezing: Freeze the collected fractions immediately.

• Lyophilization: Run the freeze-dryer. The Ammonium Formate/Bicarbonate will sublime along with the solvent, leaving the pure amino alcohol as a free base or formate salt.

• Avoid: Phosphate buffers or non-volatile ion-pairing agents (like Alkyl Sulfonates), as these require a secondary desalting step (e.g., SPE) which often results in loss of the polar target.

References

• McCalley, D. V. (2010). Analysis of basic compounds at high pH by reversed-phase liquid chromatography.[2][3][6] Journal of Chromatography A.

• Alpert, A. J. (1990).[7] Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.[8] Journal of Chromatography A.

• Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option?

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 6. agilent.com [agilent.com]
• 7. lci-koeln.de [lci-koeln.de]
• 8. teledynelabs.com [teledynelabs.com]

Optimizing reaction conditions for N-alkylation of azetidine

Topic: Optimization of Reaction Conditions & Troubleshooting

Introduction: The Azetidine Challenge

Welcome to the technical support module for four-membered heterocycles. If you are here, you likely know that azetidine is not just a "small pyrrolidine."

With a ring strain energy of approximately 26 kcal/mol (compared to ~6 kcal/mol for pyrrolidine), the azetidine ring is a loaded spring. In N-alkylation reactions, the central challenge is balancing the nucleophilicity of the nitrogen (to drive the

reaction) against the fragility of the ring (which is prone to acid-catalyzed or nucleophilic opening).

This guide synthesizes our internal optimization data with field-proven protocols to help you navigate solvent effects, base selection, and thermal limits.

Module 1: Experimental Design (Pre-Reaction)

Q: What is the "Gold Standard" starting protocol?

A: Do not start with complex conditions. We recommend a Finkelstein-assisted carbonate system as your baseline. This system maximizes rate while keeping thermal stress low.

Standard Protocol (0.5 mmol scale):

• Solvent: Acetonitrile (MeCN) [anhydrous].

• Base: Cesium Carbonate (

  ) [3.0 equiv].

• Additive: Potassium Iodide (KI) [0.1 – 0.5 equiv] (catalytic).

• Temperature: 40 °C (Start low, ramp only if needed).

• Concentration: 0.1 M – 0.2 M.

Q: Why Cesium Carbonate ( ) over Potassium Carbonate ( )?

A: The "Cesium Effect" is critical here.

• Solubility:

  is significantly more soluble in organic solvents (DMF, MeCN) than . This creates a higher concentration of dissolved carbonate, facilitating the deprotonation of the azetidine salt (usually HCl or TFA salt) without requiring high heat.

• "Naked" Anion: The large cesium cation forms a loose ion pair, making the carbonate (and subsequently the azetidine nitrogen) more nucleophilic.

• Recommendation: Use

  for simple, highly reactive electrophiles (e.g., benzyl bromide). Switch to for secondary alkyl halides or mesylates.

Q: Which solvent minimizes ring opening?

A: Polar aprotic solvents are required, but their acidity profile matters.

Solvent	Rating	Technical Note
Acetonitrile (MeCN)	Preferred	Good balance of polarity and volatility. Easy to remove, reducing thermal stress during workup.
DMF / DMAc	Good	Excellent for solubility of bases. Warning: High boiling point makes removal difficult; prolonged heating during rotovap can degrade the azetidine.
DCM / Chloroform	Poor	Generally too non-polar for inorganic bases. Reactivity will be sluggish unless using organic bases (DIPEA), which are often weaker.
Alcohols (MeOH/EtOH)	Avoid	Protic solvents solvate the nucleophile (slowing ) and can act as nucleophiles themselves, attacking the ring if activated.

Module 2: Troubleshooting & Optimization

Visual Workflow: Optimization Logic

Figure 1: Decision tree for optimizing azetidine N-alkylation conditions.

Q: My reaction is stalling (low conversion). Should I increase the temperature?

A: Proceed with caution. Increasing temperature >60 °C significantly increases the risk of polymerization or ring hydrolysis.

• Try this first: Add Sodium Iodide (NaI) or Potassium Iodide (KI) (0.5 equiv). This converts your alkyl chloride/bromide into a highly reactive alkyl iodide in situ (Finkelstein reaction). This allows the reaction to proceed at a lower temperature.[1]

• Try this second: Increase concentration. Intermolecular N-alkylation is second-order. Doubling concentration (e.g., 0.1 M

  0.2 M) doubles the rate.

Q: I see a major byproduct with M+18 mass (Hydrolysis) or polymerization. What happened?

A: You have triggered Ring Opening . This usually happens via one of two mechanisms:

• Acid-Catalyzed Opening: If your base was insufficient to neutralize the starting HCl salt, the remaining proton activates the ring. The nucleophile (or trace water) then attacks the ring carbons (C2/C4) rather than the alkyl halide.

• Quaternization-Induced Opening: If you over-alkylate to form the quaternary ammonium salt, the ring becomes extremely electrophilic and will pop open immediately upon workup or exposure to nucleophiles.

The Fix:

• Ensure excess base (at least 3.0 equiv if using HCl salt).

• Keep the reaction strictly anhydrous to prevent hydrolysis.

• Switch Strategy: If direct alkylation fails due to ring opening, switch to Reductive Amination . Reacting the azetidine with an aldehyde/ketone +

  is much milder because it avoids the formation of highly electrophilic transition states.

Module 3: Purification (The Hidden Trap)

Q: My crude LCMS looks great, but I lose everything on the silica column. Why?

A: Silica gel is slightly acidic (

). Azetidines are basic. They will stick to the silica, and the local acidity can catalyze ring opening during the separation process.

Protocol for Purification:

• Pre-treat the Column: Flush your silica column with mobile phase containing 1-2% Triethylamine (TEA) or 1% Ammonium Hydroxide before loading your sample. This neutralizes acidic sites.

• Alternative Phase: Use Basic Alumina or Neutral Alumina instead of silica gel.

• Workup: Avoid acidic washes (e.g., 1M HCl) to remove excess base. Use saturated

  or simply wash with water/brine.

Module 4: Mechanism of Failure

Understanding how the reaction fails allows you to prevent it.

Figure 2: Competition between productive N-alkylation (Path A) and destructive ring opening (Path B).

References

• Singh, G. S.; D'Hooghe, M.; De Kimpe, N. "Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle." Organic & Biomolecular Chemistry, 2021 , 19, 2820-2851. Link

• Kaabi, A.; et al. "A simple and general synthetic route to N-alkylazetidines from 1,2-amino alcohols." Arkivoc, 2022 , v, 87-97.[2] Link

• Flessner, T.; Doda, K. "Cesium Carbonate: A Powerful Base for Organic Synthesis." Specialty Chemicals Magazine, 2012.

• Stierlin, H.; et al. "Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis." Frontiers in Chemistry, 2023 . Link

• Burkett, B. A.; et al. "Synthesis of N-substituted azetidines from cyclic sulfates."[3] Tetrahedron Letters, 2008 , 49, 1368-1371. (Highlighting ring stability issues during alkylation).

Sources

• 1. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Stability &amp; Handling of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Executive Summary: The "Fragile Cycle"

You are likely working with 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol as a pharmacophore intermediate or a probe for monoamine transporter studies. While the 3-methylphenyl (m-tolyl) and secondary alcohol motifs are chemically robust, the azetidine ring represents a high-energy structural flaw (

ring strain).

The Core Issue: This molecule is an N-alkyl azetidine .[1] In solution, it faces a dichotomy: the basic nitrogen (

) avidly scavenges protons, but protonation activates the strained ring for rapid, irreversible hydrolysis (ring-opening).

This guide provides the causality behind its degradation and self-validating protocols to preserve sample integrity.

Critical Stability Profile (The Science)

A. Acid-Mediated Hydrolysis (Primary Failure Mode)

The most common user complaint is "disappearing purity" during LC-MS analysis. This is almost exclusively due to acidic mobile phases.

• Mechanism: In acidic media (pH < 4), the azetidine nitrogen protonates. This quaternary ammonium species destabilizes the adjacent ring carbons, making them highly electrophilic. Water (or methanol) attacks the ring, snapping it open to form a linear

  -amino alcohol.

• Kinetics: In 0.1% TFA (pH ~2), half-life (

  ) can be as short as 10–30 minutes at room temperature.

B. Oxidative Dehydrogenation (Secondary Failure Mode)

The benzylic-like secondary alcohol is susceptible to oxidation, particularly if transition metals (trace Fe or Cu) are present in the solvent or if stored in non-degassed solutions.

• Product: Conversion to the corresponding ketone: 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-one.

Interactive Troubleshooting Guide (Q&A)

Category: LC-MS & Analytical Issues

Q: Why do I see a new peak with Mass [M+18] or [M+32] appearing during my HPLC run?

• Diagnosis: You are likely using an acidic mobile phase (Formic acid or TFA).

• The Science:

  • [M+18]: This is the Hydrolysis Product . The azetidine ring has opened via water attack, adding

    to the formula ( ).

  • [M+32]: If you are using Methanol as a solvent, this is the Methanolysis Product . Methanol attacks the ring instead of water (

    ).

• Solution: Switch to a high-pH or neutral buffer immediately.

  • Recommended: 10mM Ammonium Bicarbonate (pH 8.0) or 0.1% Ammonium Hydroxide. The azetidine is stable when the nitrogen is deprotonated (neutral).

Q: My sample is pure by NMR but shows 90% purity on LC-MS. Is the compound degrading in the injector?

• Diagnosis: On-column degradation.

• The Science: Silica-based columns have residual silanol groups that can be acidic. If your mobile phase is neutral but low ionic strength, local acidic environments on the stationary phase can catalyze ring opening during the run.

• Solution: Increase buffer strength (e.g., 20mM Ammonium Acetate) to mask silanol interactions, or use a hybrid-particle column (e.g., Waters XBridge) designed for high pH stability.

Category: Storage & Handling

Q: The oil turned into a gum/solid after a week at 4°C. Is it polymerized?

• Diagnosis: Likely salt formation or hygroscopic water absorption, not necessarily polymerization.

• The Science: As a basic amine, the oil will absorb atmospheric

  to form carbamates or carbonates, and absorb moisture. Azetidines can polymerize (ring-opening polymerization), but this usually requires a Lewis acid initiator.

• Solution:

  • Dissolve a small amount in

    and check proton NMR.

  • If intact: Store under Argon/Nitrogen atmosphere.

  • Best Practice: Convert to a stable salt (e.g., HCl salt) only if you can keep it strictly dry; however, free base stored in benzene/frozen matrix is often more stable for this specific ring system to prevent acid-catalyzed opening by its own counter-ion if moisture enters. Recommendation: Store as free base in aliquots at -80°C under Argon.

Visualizing the Degradation Pathways[2]

The following diagram illustrates the competing degradation pathways. Note the central role of the Protonated Azetidinium intermediate.

Caption: Figure 1. Degradation pathways.[1][2][3][4][5] The red path (Acidic Hydrolysis) is the most rapid and common failure mode in solution.

Validated Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

Use this method to verify batch purity without inducing artificial degradation.

Parameter	Setting	Rationale
Column	C18 Hybrid Particle (e.g., XBridge BEH C18)	High pH tolerance (up to pH 12).
Mobile Phase A	10mM Ammonium Bicarbonate (pH 10.0)	Keeps Azetidine deprotonated (neutral) and stable.
Mobile Phase B	Acetonitrile	Standard organic modifier.
Gradient	5% to 95% B over 10 min	Standard screening gradient.
Diluent	MeOH:Water (50:50) with 0.1% NH4OH	CRITICAL: Sample diluent must be basic to prevent degradation in the vial.

Protocol B: Safe Workup/Extraction

If you need to recover the compound from a reaction mixture:

• Quench: Do NOT use HCl or acidic quenchers. Use Saturated

  (mildly acidic, risky) or Water/Brine (neutral).

• pH Adjustment: Adjust aqueous layer to pH > 10 using NaOH or

  .

• Extraction: Use Dichloromethane (DCM) or Ethyl Acetate .

  • Note: Avoid Chloroform (

    ) if it hasn't been neutralized; commercial chloroform often contains HCl stabilizers which will open the ring.

• Drying: Use

  or . Avoid (slightly Lewis acidic).

• Concentration: Rotary evaporate at

  . Heat accelerates ring strain release.

References

• BenchChem. (2025).[4][6] Stability issues of N-substituted Azetidines in solution. Retrieved from

• St-Jean, F., et al. (2021).[7] Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Retrieved from

• Couty, F., & Evano, G. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character.[7] Chemical Society Reviews. Retrieved from

• Chan, K. K., et al. (1979).[8] Hydrolysis kinetics of azetidine-containing compounds measured by HPLC and NMR. Journal of Pharmaceutical Sciences.[8] Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic study on degradation of azelnidipine solution under radical initiator-based oxidative conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. 5-Azacytidine hydrolysis kinetics measured by high-pressure liquid chromatography and 13C-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral Alcohol Synthesis: A Technical Guide to Impurity Removal

Welcome to the technical support center for chiral alcohol synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of producing enantiomerically pure alcohols. In this resource, we will address common challenges related to impurity removal, providing not only step-by-step protocols but also the underlying principles to empower you to troubleshoot and optimize your synthetic routes.

Introduction: The Challenge of Purity in Chiral Synthesis

The synthesis of chiral alcohols is a cornerstone of modern asymmetric synthesis, with wide-ranging applications in the pharmaceutical and fine chemical industries. The therapeutic efficacy of many active pharmaceutical ingredients (APIs) is critically dependent on the stereochemistry of a single enantiomer. Consequently, achieving high enantiomeric and chemical purity is not merely a goal but a regulatory and scientific necessity.

Impurities in chiral alcohol synthesis can arise from various sources, including unreacted starting materials, byproducts from the main reaction, side-reaction products, and residual catalysts or reagents. The presence of these impurities, particularly the undesired enantiomer, can significantly impact the pharmacological profile and safety of the final drug product. This guide provides a structured approach to identifying and removing these impurities.

Part 1: Troubleshooting Guide - Common Impurity Issues

This section addresses specific, frequently encountered problems during the purification of chiral alcohols.

Issue 1: My final product shows low enantiomeric excess (ee). How can I remove the unwanted enantiomer?

Root Cause Analysis: Low enantiomeric excess is a common issue stemming from either incomplete stereocontrol during the synthesis or racemization of the product. The primary impurity is the undesired enantiomer of your target alcohol.

Solution: Enantiomer Resolution Techniques

The separation of enantiomers, a process known as resolution, is a critical step when asymmetric synthesis yields a mixture.

Method 1: Diastereomeric Salt Crystallization

This classical resolution technique relies on the differential solubility of diastereomeric salts formed by reacting the enantiomeric mixture with a chiral resolving agent.

• Principle: Enantiomers have identical physical properties, making them non-separable by standard techniques like distillation or achiral chromatography. However, when reacted with a single enantiomer of a chiral acid or base (the resolving agent), they form diastereomers. Diastereomers have different physical properties, including solubility, allowing for their separation by fractional crystallization.

• Experimental Protocol:

  • Selection of Resolving Agent: Choose a readily available and inexpensive chiral acid (e.g., tartaric acid, mandelic acid, camphorsulfonic acid) or base (e.g., brucine, strychnine, ephedrine) that will form a stable salt with your alcohol.

  • Salt Formation: Dissolve the racemic alcohol in a suitable solvent. Add an equimolar amount of the resolving agent.

  • Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt will crystallize out. The choice of solvent is crucial and often requires empirical screening.

  • Isolation: Filter the crystals and wash with a small amount of cold solvent.

  • Liberation of Enantiomer: Treat the isolated diastereomeric salt with an acid or base to regenerate the resolved, enantiomerically enriched alcohol.

  • Purity Analysis: Determine the enantiomeric excess of the resolved alcohol using chiral HPLC or GC.

Method 2: Kinetic Resolution

Kinetic resolution is a powerful method that utilizes an enzyme or a chiral catalyst to selectively react with one enantiomer, allowing the other to be recovered in high enantiomeric purity.

• Principle: This technique exploits the difference in reaction rates of the two enantiomers with a chiral catalyst or enzyme. One enantiomer reacts faster, leaving the unreacted enantiomer enriched. Lipases are commonly used for the kinetic resolution of alcohols via acylation.

• Experimental Protocol (Enzymatic Acylation):

  • Enzyme and Acyl Donor Selection: Lipase B from Candida antarctica (CALB) is a robust and widely used enzyme. Vinyl acetate is a common acyl donor.

  • Reaction Setup: Dissolve the racemic alcohol in an organic solvent (e.g., toluene, hexane). Add the lipase (often immobilized on a solid support) and the acyl donor.

  • Monitoring: Monitor the reaction progress by chiral HPLC or GC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the acylated product and the remaining unreacted alcohol.

  • Workup: Filter off the enzyme. The mixture now contains one enantiomer as an ester and the other as the unreacted alcohol.

  • Separation: Separate the alcohol from the ester using standard column chromatography.

  • Hydrolysis (if necessary): The acylated enantiomer can be hydrolyzed back to the alcohol using a base like sodium hydroxide.

Caption: A multi-pronged approach to confirming the purity of chiral alcohols.

References

• Resolution of Enantiomers. Chemistry LibreTexts.[Link]

• Kinetic Resolution. Wikipedia.[Link]

• Asymmetric Transfer Hydrogenation of Ketones. Organic Reactions.[Link]

• Activated Carbon for Catalyst Scavenging and Recovery. Johnson Matthey Technology Review.[Link]

• Chiral Chromatography. Wikipedia.[Link]

Technical Support Center: Amino Alcohol Synthesis &amp; Chirality Preservation

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Preventing Racemization During Amino Alcohol Synthesis

Introduction: The Chirality Imperative

Welcome to the Technical Support Center. If you are accessing this guide, you likely understand that in drug development, enantiomeric purity is not a luxury—it is a safety requirement. A loss of stereochemistry (racemization) during the reduction of amino acids to amino alcohols can turn a potent therapeutic into an inactive or toxic mixture.

This guide moves beyond standard textbook procedures. It focuses on causality —why racemization happens—and provides self-validating protocols to prevent it.

Emergency Quick Check

Before proceeding, answer these three questions:

• Are you using a Mixed Anhydride activation (e.g., Isobutyl chloroformate)? Risk: High. Temperature control is critical.

• Is your protecting group an Amide (e.g., Benzoyl) or a Carbamate (e.g., Boc, Cbz)? Insight: Carbamates suppress racemization; Amides promote it via oxazolone formation.

• Are you reducing with LiAlH₄? Risk: Moderate. Harsh conditions can abstract

  -protons.

Module 1: The "Gold Standard" Protocol (NaBH₄/I₂ System)

User Query: "I need a robust method to reduce N-protected amino acids to amino alcohols without racemization. LiAlH4 is too harsh for my substrate."

The Solution: The McKennon-Meyers Protocol (Sodium Borohydride + Iodine).[1] This system generates Borane (

) in situ. Unlike LiAlH₄, it is chemoselective (reduces carboxylic acids in the presence of esters) and, crucially, proceeds without racemization because it avoids the formation of highly acidic activated intermediates.

The Mechanism

• The borane coordinates with the carboxyl group, activating it for hydride delivery without abstracting the

  -proton.

Step-by-Step Protocol

Reference: McKennon, M. J., et al. J. Org.[2][3][4] Chem. 1993, 58, 3568-3571.[3]

Step	Action	Technical Note (The "Why")
1	Setup	Dissolve N-protected amino acid (1.0 equiv) in anhydrous THF (0.5 M). Add NaBH₄ (2.5 equiv).
2	Activation	Cool to 0°C. Dropwise add (1.0 equiv) in THF over 30 mins.
3	Reduction	Warm to room temperature, then reflux for 1-2 hours.
4	Quench	Cool to 0°C. Add Methanol cautiously until gas evolution stops.
5	Workup	CRITICAL STEP: Add 20% aqueous KOH and stir for 4 hours (or reflux for 30 mins).
6	Extraction	Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.[3]

Module 2: Understanding the Enemy (Oxazolone Formation)

User Query: "Why did my reaction racemize during the activation step? I kept it cold."

Root Cause Analysis: The most common pathway for racemization is Oxazolone (Azlactone) Formation .[5] This occurs when the carbonyl oxygen of the N-protecting group attacks the activated carboxyl group.

• The Danger: The proton at the chiral center (

  ) of the oxazolone ring is highly acidic ( ). Even mild bases (like Triethylamine used in coupling) can abstract this proton, leading to a planar, achiral enolate.

• The Fix: Use Urethane Protecting Groups (Boc, Cbz, Fmoc). The oxygen in a urethane is less nucleophilic than in an amide (e.g., Benzoyl, Acetyl), significantly retarding oxazolone formation.

Visualizing the Racemization Pathway

Figure 1: The Mechanism of Oxazolone-Mediated Racemization. Note that the critical failure point is the cyclization step, which renders the alpha-proton acidic.

Module 3: Troubleshooting Guide (FAQ)

Q1: I am using Isobutyl Chloroformate (Mixed Anhydride method) and seeing 10-15% racemization. Why?

Diagnosis: Thermal instability. Explanation: The mixed anhydride intermediate is unstable. If the temperature rises above -10°C before the reducing agent is added, it can disproportionate or racemize via the oxazolone pathway. Corrective Action:

• Maintain reaction temperature at -15°C strictly during activation.

• Add the reducing agent (NaBH₄) rapidly after activation (within 10-15 mins).

• Switch Protocol: If strict cooling is difficult, switch to the NaBH₄/I₂ method (Module 1), which is less temperature-sensitive.

Q2: Can I use LiAlH₄ for large-scale reduction?

Diagnosis: Safety and Purity Risk. Explanation: While LiAlH₄ works, it poses two problems:

• Safety: Pyrophoric workups (Fieser quench) are hazardous at scale.

• Racemization: In refluxing ethers (THF/Dioxane), LiAlH₄ is basic enough to abstract protons if the reaction is prolonged. Recommendation: Use Borane-Dimethyl Sulfide (BMS) or the NaBH₄/I₂ system. They are safer and milder.

Q3: My yield is low, but I don't see side products. Where is my amino alcohol?

Diagnosis: Boron-Amine Complex Sequestration. Explanation: Amino alcohols form incredibly stable complexes with boron species. Standard acid/base washes often fail to break this bond, leaving your product trapped in the aqueous layer or the filter cake. Corrective Action:

• The "McKennon" Fix: You must reflux the crude reaction mixture with strong base (KOH/NaOH) or treat with methanolic HCl to liberate the free amine before extraction.

Module 4: Decision Matrix for Reagent Selection

Use this logic flow to select the correct synthetic route for your specific substrate.

Figure 2: Reagent Selection Decision Tree based on substrate sensitivity and scale.

Summary of Key Data

Method	Racemization Risk	Scalability	Key Constraint
NaBH₄ / I₂	Low	High	Requires vigorous oxidative workup (KOH) to break Boron complex.
Mixed Anhydride	High	Medium	Temperature must never exceed -10°C during activation.
LiAlH₄	Medium	Low	Hazardous workup; potential for base-catalyzed racemization.
Borane-DMS	Low	High	Odorous; requires fume hood; expensive.

References

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993).[2][3] A convenient reduction of amino acids and their derivatives.[6] Journal of Organic Chemistry, 58(13), 3568–3571.[3]

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis.[7] CRC Press. (Definitive text on oxazolone mechanisms).

• Abaskhron, M., et al. (2016). Racemization in the synthesis of amino alcohols.[8] Tetrahedron Letters.[4]

• Kanth, J. V. B., & Periasamy, M. (1991).[3] Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine. Journal of Organic Chemistry, 56(20), 5964–5965.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benthamopen.com [benthamopen.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. US5744611A - Process for the reduction of amino acids and the derivatives thereof - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. US4990666A - Racemization of optically active amino alcohols - Google Patents [patents.google.com]

Technical Support Center: Optimizing Mobile Phase for Chiral HPLC Separation of Alcohols

From the Desk of a Senior Application Scientist

Welcome to our dedicated technical support center. As researchers and drug development professionals, you understand that achieving robust and reproducible chiral separation is paramount. The enantioselective separation of alcohols, a common structural motif in pharmaceuticals and natural products, often presents a unique set of challenges. The key to unlocking this separation frequently lies not in the most expensive column, but in the nuanced and systematic optimization of the mobile phase.

This guide is structured from my field experience to address the practical issues you encounter at the bench. We will move beyond simple protocols to explore the chemical principles—the "why"—behind each troubleshooting step and optimization strategy. Our goal is to empower you to not only solve immediate separation problems but also to build a robust framework for future chiral method development.

Part 1: Troubleshooting Guide

This section addresses the most common issues encountered during the chiral separation of alcohols. Each answer provides a systematic approach to diagnosing and resolving the problem.

Q1: I have poor or no resolution of my alcohol enantiomers. Where do I begin?

This is the most frequent challenge in chiral chromatography. A lack of separation indicates that the energy difference between the transient diastereomeric complexes formed by the two enantiomers and the chiral stationary phase (CSP) is insufficient. Here is a logical workflow to tackle this issue.

• Initial System & Method Verification: Before making any chemical changes, perform a basic sanity check.[1]

  • Confirm Method Parameters: Double-check that the mobile phase composition, flow rate, and column temperature match your intended method.

  • Assess the CSP: Ensure you are using the correct column and that it has not been compromised by age, improper storage, or exposure to harsh solvents.[1][2]

• Mobile Phase Composition is Key: The mobile phase is the most powerful tool for influencing selectivity.[3] The interactions between your alcohol enantiomers and the CSP are critically mediated by the mobile phase components.[1]

  • Vary the Alcohol Modifier Concentration: In normal phase (the most common mode for alcohols), the percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the alkane (e.g., hexane, heptane) is the primary driver of retention and selectivity. Systematically adjust this concentration. Start at 10% and screen in 5% increments (e.g., 5%, 15%, 20%).

  • Switch the Alcohol Modifier: Do not underestimate the difference between isopropanol (IPA) and ethanol (EtOH). Their distinct polarity and steric profiles can dramatically alter the chiral recognition mechanism.[4][5] It is not uncommon for a separation to fail completely with IPA but show baseline resolution with EtOH, or vice-versa.[4][6]

• Adjust Physical Parameters:

  • Lower the Flow Rate: Chiral separations often benefit from lower flow rates (e.g., 0.5 - 0.8 mL/min for a 4.6 mm ID column) than standard achiral separations.[7][8] This allows more time for the enantiomers to interact with the CSP, potentially improving resolution.

  • Modify the Temperature: Temperature affects the thermodynamics of chiral recognition.[1] Lowering the temperature (e.g., screening from 40°C down to 15°C) often enhances the weaker intermolecular forces (like hydrogen bonding) that are crucial for selectivity, thereby increasing resolution.[6][8]

If these steps do not yield a satisfactory separation, it may be necessary to screen a different type of chiral stationary phase.[1]

Q2: My peaks are tailing. How can I improve the peak shape for my chiral alcohol analysis?

Peak tailing is typically caused by undesirable secondary interactions between the analyte and the stationary phase, or simply by column overload.[9][10] For alcohols, which are generally neutral, tailing often points to interactions with residual acidic silanol groups on the silica support of the CSP.[11][12]

• Introduce a Mobile Phase Additive: Even if your alcohol is neutral, additives can "mask" active sites on the stationary phase.

  • For Acidic Sites: If you suspect interaction with acidic silanols, adding a small amount of a competing acid like 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase can significantly improve peak shape.[13]

  • For Basic Analytes: If your alcohol contains a basic functional group (e.g., an amino alcohol), strong interactions with silanols are likely.[11] Add a basic modifier like 0.1% diethylamine (DEA) or ethylenediamine (EDA) to the mobile phase to neutralize these interactions and improve peak symmetry.[1][14]

• Review Sample Concentration and Solvent:

  • Reduce Mass on Column: Injecting too much sample can overload the stationary phase, leading to tailing.[10] Try reducing the injection volume or diluting your sample.

  • Match Sample Solvent to Mobile Phase: Dissolving your sample in a solvent much stronger than the mobile phase can cause peak distortion. Ideally, dissolve your sample directly in the mobile phase.[1]

• Check for Physical Issues: If all peaks in your chromatogram are tailing, it may indicate a physical problem such as a column void or a bad fitting, which creates extra-column volume and peak dispersion.[15]

Q3: My retention times are too long/short, and I'm losing resolution when I try to adjust them. What's the best approach?

Adjusting retention time (k') without sacrificing resolution (Rs) is a classic chromatographic balancing act.

• To Decrease Long Retention Times: The primary method is to increase the strength of the mobile phase. In normal phase, this means increasing the percentage of the alcohol modifier. For example, moving from 95:5 hexane:IPA to 90:10 hexane:IPA will decrease retention. Do this in small increments to monitor the effect on selectivity (α) and resolution.

• To Increase Short Retention Times: If peaks are eluting too close to the void volume, you need to weaken the mobile phase. In normal phase, decrease the percentage of the alcohol modifier (e.g., from 90:10 to 95:5 hexane:IPA). This promotes stronger interaction with the stationary phase, increasing retention and often providing a better opportunity for the enantiomers to be resolved.

The key is to find the "sweet spot" where k' is optimal (ideally between 2 and 10) and resolution is maximized. Sometimes, a change in the type of alcohol modifier (e.g., switching from IPA to the more polar EtOH) can reduce retention while simultaneously improving selectivity.[4]

Q4: I'm observing inconsistent retention times and a gradual loss of resolution. What's happening?

This issue points towards a problem with system stability or column health.

• Mobile Phase Instability:

  • Inadequate Equilibration: Chiral stationary phases can require longer equilibration times than achiral phases, sometimes up to 20 column volumes, especially after changing the mobile phase composition.[7] Ensure the column is fully equilibrated before starting your analysis.

  • Composition Drift: If you are mixing mobile phase components online, ensure the pump is performing correctly. If preparing it manually (pre-mixed), ensure it is well-mixed and that volatile components (like hexane) are not evaporating over time, which would change the composition.[1]

• Column Contamination or Degradation:

  • Contaminant Buildup: Strongly retained impurities from your sample can accumulate at the head of the column, altering its chemistry and leading to a loss of performance.[1][2]

  • Column Washing: Periodically flush the column with a strong, compatible solvent as recommended by the manufacturer. For many polysaccharide CSPs, flushing with 100% ethanol or isopropanol can remove contaminants.[16] If resolution is not restored, the column may be permanently damaged and require replacement.[1]

• Temperature Fluctuations: A stable column temperature is critical for reproducible chromatography. Use a column oven to maintain a constant temperature, as even minor room temperature changes can affect retention times and selectivity.[8]

Part 2: Frequently Asked Questions (FAQs)

This section covers broader questions related to chiral method development for alcohols.

Q1: How do I choose the initial mobile phase for screening chiral alcohols?

A systematic screening approach is the most efficient path to success.[3][17] For chiral alcohols, Normal Phase (NP) is the most common starting point.

• Normal Phase (NP): This mode offers excellent selectivity for many chiral compounds. A typical starting mobile phase is a mixture of an alkane (like n-hexane or heptane) and an alcohol modifier.[6][18] A good universal screening condition is to test the column with both 90:10 n-hexane:IPA and 90:10 n-hexane:EtOH.[6]

• Reversed-Phase (RP): While less common for alcohols, some CSPs (especially immobilized polysaccharide phases) show excellent performance in RP mode.[19] This is particularly useful for more polar alcohols or for LC-MS compatibility.[20] A typical mobile phase would be acetonitrile or methanol mixed with a buffered aqueous phase.[6]

• Polar Organic (PO) Mode: This mode uses 100% of a polar solvent like methanol or ethanol. It can be a powerful alternative when NP or RP modes fail and can sometimes offer unique selectivity.[16][17]

Q2: What is the role of the alcohol modifier in normal phase, and how do I choose between isopropanol and ethanol?

In normal phase, the alcohol modifier is the "active" component of the mobile phase. It competes with the analyte for hydrogen bonding sites on the CSP. The choice and concentration of this modifier directly control retention and selectivity.[13][21]

The choice between ethanol and isopropanol is critical and compound-dependent.[4][22]

• Polarity and Steric Hindrance: Ethanol is more polar and less sterically bulky than isopropanol. This means it can interact differently with the chiral selector and the analyte.

• Impact on Selectivity: For some separations, the smaller ethanol molecule may access interaction sites that the bulkier isopropanol cannot, leading to improved resolution.[4] In other cases, the specific steric and electronic properties of isopropanol provide the ideal interaction for separation.[22]

• The Scientist's Approach: There is no universal rule. The best practice is to screen both ethanol and isopropanol during method development. The choice that provides the best resolution (Rs > 1.5) with a reasonable retention time is the winner.[6]

Q3: When and why should I use additives like trifluoroacetic acid (TFA) or diethylamine (DEA)?

Additives are used to improve peak shape and resolution by suppressing unwanted secondary interactions.[1][13]

• Why use them? Even for a neutral alcohol analyte, the stationary phase itself can have active sites (residual silanols) or your sample may contain trace acidic or basic impurities that can interact with the CSP and cause peak tailing.

• When to use them?

  • Use an acidic additive (e.g., 0.1% TFA) if you observe tailing that might be caused by basic impurities in your sample or interactions with basic sites on the CSP.

  • Use a basic additive (e.g., 0.1% DEA) if your analyte has an acidic functional group or if you observe tailing due to interaction with acidic silanol groups on the stationary phase.[14]

• Concentration: The concentration should be kept low, typically 0.1% to 0.5%, as higher concentrations can alter or suppress the primary chiral recognition mechanism.[14]

Q4: How does temperature affect the chiral separation of alcohols?

Temperature is a powerful but sometimes unpredictable tool for optimizing chiral separations. It influences the equilibrium of the interactions between the enantiomers and the CSP.[1][3]

• Thermodynamic Effect: Chiral recognition is governed by changes in enthalpy (ΔH) and entropy (ΔS). Changing the temperature shifts this thermodynamic balance.

• General Trend: In many cases, lower temperatures increase resolution .[8] This is because the weaker, specific interactions (like hydrogen bonds and dipole-dipole forces) that are often responsible for chiral discrimination are stronger and more stable at lower temperatures.[6]

• Optimization Strategy: It is highly recommended to screen a range of temperatures (e.g., 15°C, 25°C, 40°C) during method optimization. You may find that resolution improves, worsens, or in some cases, the enantiomers may even reverse their elution order.[3]

Q5: Can I use gradient elution to improve my separation of multiple chiral alcohols?

Yes, gradient elution can be a very effective strategy, especially when analyzing a mixture with a range of polarities or when a single isocratic method provides poor resolution for all components. A gradient from a low percentage of alcohol modifier to a higher percentage can help elute more retained compounds faster while maintaining resolution for early-eluting peaks.[6] For example, a gradient of 20% to 70% alcohol in hexane over 20 minutes has been used as a rapid screening strategy.[6]

Data Presentation & Experimental Protocols

Table 1: Typical Starting Conditions for Chiral Alcohol Screening

Mode	Stationary Phase Type	Mobile Phase Composition	Typical Flow Rate (4.6mm ID)
Normal Phase (NP)	Polysaccharide (Coated/Immobilized)	n-Hexane / Isopropanol (90:10, v/v)	0.8 - 1.0 mL/min
n-Hexane / Ethanol (90:10, v/v)[6][23]	0.8 - 1.0 mL/min
Reversed-Phase (RP)	Polysaccharide (Immobilized), Protein-based	Acetonitrile / Water with Buffer (e.g., 10mM Ammonium Acetate)[6]	0.5 - 1.0 mL/min
Polar Organic (PO)	Polysaccharide (Immobilized)	100% Methanol or 100% Ethanol[16][17]	0.5 - 1.0 mL/min

Protocol: Systematic Mobile Phase Optimization in Normal Phase

This protocol outlines a step-by-step approach to fine-tuning your separation after an initial screening.

• Select the Best Alcohol Modifier: Based on your initial screening, choose the alcohol (IPA or EtOH) that provided the most promising selectivity, even if the resolution is not yet baseline.

• Optimize Modifier Concentration:

  • Prepare a series of mobile phases with varying alcohol concentrations around the initial hit (e.g., if 10% worked best, try 5%, 8%, 12%, and 15%).

  • Inject your sample with each mobile phase, ensuring the column is fully equilibrated between runs.

  • Plot resolution (Rs) vs. % alcohol to find the optimal concentration.

• Introduce Additives (If Necessary): If peak shape is poor (tailing factor > 1.5), add 0.1% of an appropriate acidic or basic modifier to the optimal mobile phase from Step 2 and re-evaluate.

• Optimize Temperature: Using the best mobile phase from the previous steps, screen a range of column temperatures (e.g., 15°C, 25°C, 35°C).

• Fine-Tune Flow Rate: Once composition and temperature are set, evaluate the effect of flow rate (e.g., 0.5, 0.8, and 1.0 mL/min) to find the best balance between resolution and analysis time.

Visualization: Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing poor resolution in a chiral HPLC separation.

Caption: A stepwise troubleshooting workflow for poor enantiomer resolution.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Influence of the Kind of Alcoholic Modifier on Chiral Separation on a Pirkle Model Chiral Column. Marcel Dekker, Inc.. [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. [Link]

• Effect of Tertiary Alcohol Additives on Enantioselectivity of the Chiral‐AGP Column. Journal of Liquid Chromatography & Related Technologies. [Link]

• The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. [Link]

• The effect of different alcohol modifiers: 2-propanol (2-PrOH), ethanol... ResearchGate. [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• (PDF) Selectivity Tuning in an HPLC Multicomponent Separation. ResearchGate. [Link]

• Development and Validation of a Normal Phase Chiral HPLC Method for Analysis of Afoxolaner Using a Chiralpak® AD-3 Column. Journal of Chromatographic Science, Oxford Academic. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes. [Link]

• Controlling selectivity-Additional factors-3.0 – Column selectivity. Chiralpedia. [Link]

• Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. wiley.com. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• Chiral mobile phase additives in HPLC enantioseparations. PubMed. [Link]

• How to Reduce Peak Tailing in HPLC?. Phenomenex. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. [Link]

• Method development with CHIRALPAK® IA. HPLC. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Chiral HPLC Column. Phenomenex. [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Chiral Technologies. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

• Outline of Reversed-Phase Chiral Chromatography. longdom.org. [Link]

• Chiral alcohol separation. Reddit. [Link]

• What Causes Peak Tailing in HPLC?. Chrom Tech, Inc.. [Link]

• How can I improve my chiral column resolution?. ResearchGate. [Link]

• The Chiral Notebook. phenomenex.com. [Link]

• Reverse-Phase Chromatography: Columns & Mobile Phases Guide. Daicel Chiral Technologies. [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. [Link]

• Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. alwsci. [Link]

• The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing. YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chiraltech.com [chiraltech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. chromtech.com [chromtech.com]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. chiraltech.com [chiraltech.com]
• 15. m.youtube.com [m.youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Chiral HPLC Column | Phenomenex [phenomenex.com]
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• 20. omicsonline.org [omicsonline.org]
• 21. academic.oup.com [academic.oup.com]
• 22. researchgate.net [researchgate.net]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Strategies for reducing byproducts in Grignard reactions with amino ketones

Executive Summary & Core Challenge

The Problem: Reacting Grignard reagents (

) with amino ketones presents a "perfect storm" for side reactions. The presence of the amine moiety and the enolizable position to the ketone creates three competing pathways:

• Nucleophilic Addition (Desired): Formation of the tertiary alcohol.[1][2]

• Enolization (Byproduct A): The Grignard acts as a base, deprotonating the

  -carbon. Upon quench, you recover the starting ketone.[2]
• -Hydride Reduction (Byproduct B): The Grignard acts as a reducing agent, converting the ketone to a secondary alcohol.

The Solution Architecture: To maximize yield, we must decouple basicity from nucleophilicity. This guide details the Imamoto Protocol (Organocerium) , Ligand Management , and Amine Protection Strategies .

Diagnostic Visualization: Competing Pathways

Before troubleshooting, identify which byproduct is dominating your crude NMR.

Figure 1: The three divergent fates of an amino ketone in Grignard media. Identifying the specific byproduct is the first step in troubleshooting.

Module 1: The "Enolization" Trap (Recovered Starting Material)

Symptom: You observe low conversion. After aqueous workup, you recover the starting amino ketone almost quantitatively. Root Cause: The Grignard reagent (

) acts as a base rather than a nucleophile, deprotonating the -position of the ketone. This is common in amino ketones where the amine may inductively acidify -protons or coordinate magnesium, bringing the base into proximity.

The Fix: The Imamoto Organocerium Protocol

Transmetallating Magnesium to Cerium creates a reagent (

) that is more oxophilic (loves carbonyls) but less basic (ignores protons).

Protocol: Preparation of Anhydrous

Critical Warning: Commercial "anhydrous"

is often wet. You must dry the heptahydrate yourself.

Step	Action	Technical Rationale
1	Place in a flask with a stir bar. Connect to high vacuum (<0.5 mmHg).	Removal of bulk water.
2	Heat gradually to over 1 hour.	Rapid heating causes hydrolysis to (inactive).
3	Increase heat to and hold for 2 hours.	Removes the final coordinated water molecules.
4	Cool to RT under Argon/Nitrogen.	Prevents re-absorption of atmospheric moisture.
5	Add dry THF to form a slurry. Stir for 2 hours (or overnight).	Activates the crystal lattice for transmetallation.

Protocol: The Reaction

• Cool the

  /THF slurry to .

• Add

  (1.1 - 1.5 equiv) dropwise. Stir for 30-60 mins to form the organocerium species.

• Add the amino ketone (dissolved in THF) dropwise.

• Allow to warm to

  or RT (Organocerium reagents are stable at higher temps than Organolithiums).

Module 2: The "Reduction" Bypass (Secondary Alcohol Formation)

Symptom: You isolate a secondary alcohol where the carbonyl has been reduced to a hydroxyl, but the alkyl group (

) was not added. Root Cause: -Hydride Elimination.[3][4][5] If your Grignard reagent has hydrogens on the -carbon (e.g., Isopropyl-MgBr, t-Butyl-MgBr), it can transfer a hydride to the ketone via a six-membered cyclic transition state.

Troubleshooting Matrix

Factor	Strategy	Why it works
Temperature	Run at	Hydride transfer has a higher activation energy ( ) than nucleophilic addition. Low temp freezes out the reduction pathway.
Solvent	Switch from THF to Diethyl Ether ( )	coordinates Mg less strongly than THF, making the Grignard "tighter" and less prone to the loose transition state required for hydride transfer.
Reagent	Use Organolithium ( )	does not undergo -hydride transfer easily (different mechanism). Note: is more basic, so you may trigger Enolization (See Module 1).
Additives	Add (non-coordinating salt)	Increases the ionic strength and Lewis acidity, favoring addition.

Module 3: Amine Interference (Quenching & Chelation)

Symptom: Inconsistent yields, massive precipitation upon mixing, or need for large excess of Grignard. Root Cause:

• Protichydrogens: If your amino ketone is

  or (contains ), the Grignard will deprotonate the amine immediately ( ).

• Chelation:

  amines can coordinate to the Mg, forming stable 5- or 6-membered rings that deactivate the reagent.

The "Sacrificial" vs. "Protection" Decision

Scenario A: You have a Primary/Secondary Amine (

)

• Method 1 (Sacrificial): Use 2.2 equivalents of Grignard. The first equivalent deprotonates the amine (becoming a spectator); the second equivalent attacks the ketone.

  • Risk:[6][7][8][9][10] Wasteful of expensive reagents; highly basic mixture.

• Method 2 (Protection - Recommended): Protect the amine as a Boc-carbamate or Benzyl group.

  • Note: Avoid esters/amides (like Acetyl) as protecting groups, as the Grignard will attack them. Boc is generally stable to Grignard at low temps.

Scenario B: You have a Tertiary Amine (

)

• Issue: Intramolecular chelation locks the ketone in a conformation that may block attack.

• Fix: Add Lewis Acid (

  ) . The Lewis acid binds the amine lone pair more tightly than the Magnesium does, freeing the Grignard to attack the ketone.

Workflow Visualization: The Optimized Protocol

This diagram outlines the decision logic for a researcher starting this reaction.

Figure 2: Decision tree for selecting reaction conditions based on substrate structure.

FAQ: Quick Troubleshooting

Q: Can I use commercial anhydrous

beads directly? A: No. Commercial beads often have a surface layer of hydrate/oxide. Even "99.9% anhydrous" bottles absorb water once opened. Always perform the vacuum heating cycle described in Module 1.

Q: My Grignard reagent is old. Does that matter? A: Yes. Old reagents develop hydroxide/alkoxide precipitates. These aggregates change the stoichiometry and can accelerate enolization. Titrate your Grignard before use (e.g., using salicylaldehyde phenylhydrazone).

Q: Why did adding

help my yield? A: This is the "Turbo Grignard" effect (Knochel). breaks up the polymeric aggregates of the Grignard reagent, creating monomeric, more reactive species. This allows the reaction to proceed at lower temperatures, favoring addition over elimination.

References

• Imamoto, T., et al. "Carbonyl addition reactions promoted by cerium reagents."[11] Pure and Applied Chemistry, 1990.[12]

• Imamoto, T., et al. "Cerium chloride-promoted nucleophilic addition of organolithium reagents to ketones." Journal of the American Chemical Society, 1989.

• Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition, 2004.

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer, 2007.

Sources

• 1. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 4. β-Hydride Elimination | OpenOChem Learn [learn.openochem.org]
• 5. organometallicchem.wordpress.com [organometallicchem.wordpress.com]
• 6. scienceportal.tecnalia.com [scienceportal.tecnalia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sciencemadness Discussion Board - Methods for preventing over addition of Grignard reagent - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Grignard Reagents : Definition, Preparation, Chemical Properties [allen.in]
• 10. researchgate.net [researchgate.net]
• 11. Cerium chloride-promoted nucleophilic addition of grignard reagents to ketones an efficient method for the synthesis of tertiary alcohols | CoLab [colab.ws]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in the Purification of Synthetic Intermediates

A Senior Application Scientist's Guide to Troubleshooting and Best Practices

Welcome to the Technical Support Center for the purification of synthetic intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying their target compounds. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in the lab. This resource is built on a foundation of expertise, trustworthiness, and authoritative references to ensure the integrity of your work.

Purification is a critical step in chemical synthesis, directly impacting the quality, safety, and efficacy of the final product.[1][2] Impurities can significantly alter the physical and chemical properties of a compound, making their removal essential for accurate research and development.[1][2] This guide provides a structured approach to troubleshooting common purification challenges, helping you to optimize your workflows and achieve high-purity intermediates.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions related to the purification of synthetic intermediates.

Q1: What are the primary methods for purifying synthetic intermediates?

A1: The choice of purification method depends on the physical and chemical properties of the intermediate and the nature of the impurities.[1][3] The most common techniques include:

• Crystallization: Ideal for purifying solid compounds by leveraging differences in solubility between the desired compound and impurities.[1][3]

• Chromatography: A versatile technique that separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[4]

• Extraction (Liquid-Liquid): Used to separate a compound from a mixture by partitioning it between two immiscible liquid phases.[5]

• Distillation: Effective for separating volatile liquids with different boiling points from non-volatile impurities.[3][4]

• Sublimation: A method for purifying certain solids that can transition directly from a solid to a gaseous state.[3][4]

Q2: How do I choose the right purification technique?

A2: The selection of a purification method is a critical decision. The following diagram illustrates a general decision-making workflow:

Caption: A decision tree for selecting a primary purification method.

Q3: What is impurity profiling and why is it important?

A3: Impurity profiling is the identification and quantification of all impurities present in a synthetic intermediate.[6] It is crucial for understanding how impurities are formed, which helps in optimizing reaction conditions to minimize their presence.[6] Regulatory agencies like the FDA and EMA require thorough impurity profiling to ensure the safety and efficacy of pharmaceutical products.[6]

Q4: How can I minimize the formation of impurities during synthesis?

A4: Minimizing impurity formation starts with a well-designed synthetic route and optimized reaction conditions.[7][8] Key strategies include:

• Using high-purity starting materials and reagents.[7]

• Optimizing reaction parameters such as temperature, pressure, and pH.[7]

• Careful monitoring of the reaction progress to avoid over-reaction or side reactions.

• Understanding the reaction mechanism to anticipate potential by-products.[8]

Troubleshooting Guides

This section provides detailed troubleshooting for specific purification techniques in a question-and-answer format.

Crystallization & Recrystallization

Q: My compound is not crystallizing out of solution upon cooling. What should I do?

A: This is a common issue that can often be resolved with a few simple steps.

• Possible Cause: The solution is not sufficiently saturated, meaning there is too much solvent.[9][10]

  • Solution: Gently heat the solution to evaporate some of the solvent, then allow it to cool slowly again.[11] Be careful not to evaporate too much solvent, as this can cause the compound to "oil out."

• Possible Cause: The solution is supersaturated but lacks a nucleation site for crystal growth to begin.[9]

  • Solution 1 (Seeding): Add a small "seed" crystal of the pure compound to the solution.[9] This provides a template for further crystal growth.

  • Solution 2 (Scratching): Gently scratch the inside of the flask with a glass rod at the surface of the solution.[9] The microscopic scratches on the glass can act as nucleation sites.

• Possible Cause: The cooling process is too rapid.[11]

  • Solution: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help slow the cooling rate.[10]

Q: My compound is "oiling out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute.

• Solution 1 (Add More Solvent): Reheat the solution to dissolve the oil, then add a small amount of additional solvent.[11] This can lower the saturation point and allow crystallization to occur at a lower temperature.

• Solution 2 (Change Solvent System): The chosen solvent may not be ideal. Select a solvent with a lower boiling point or use a co-solvent system to modify the solubility characteristics.[11]

• Solution 3 (Slow Cooling): Very slow cooling can sometimes favor the formation of crystals over oil.[9] Try insulating the flask to slow the cooling process.

Problem	Potential Cause	Suggested Solution
No crystals form	Too much solvent	Evaporate some solvent and re-cool.[11]
No nucleation sites	Add a seed crystal or scratch the flask.[9]
Cooling is too rapid	Allow to cool slowly to room temperature first.[11]
Compound "oils out"	Solvent boiling point is too high	Add more solvent or choose a lower boiling point solvent.[11]
Solution is too concentrated	Add a small amount of additional solvent.[11]
Recrystallized product is still impure	Ineffective solvent	Choose a solvent that better differentiates between the compound and impurities.[11]
Cooling was too fast, trapping impurities	Redissolve and cool more slowly.[11]

Caption: Troubleshooting common issues in crystallization.

Liquid-Liquid Extraction

Q: An emulsion has formed between the two layers, and they won't separate. What can I do?

A: Emulsion formation is a frequent problem in liquid-liquid extraction, often caused by vigorous shaking or the presence of surfactant-like impurities.[12]

• Preventative Measure: Gently swirl or invert the separatory funnel instead of shaking it vigorously.[12] This reduces the agitation that can lead to emulsions.

• Solution 1 (Add Brine): Add a saturated solution of sodium chloride (brine).[12][13] This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Solution 2 (Change Solvent): Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[12]

• Solution 3 (Filtration): In some cases, filtering the mixture through a pad of celite or glass wool can help to break up the emulsion.[13]

• Solution 4 (Patience): Allowing the separatory funnel to stand for a period of time may allow the layers to separate on their own.[13]

Q: I'm not sure which layer is the aqueous and which is the organic layer.

A: This is a critical determination to avoid discarding your product.

• The Density Rule: Generally, halogenated solvents (e.g., dichloromethane, chloroform) are denser than water and will be the bottom layer. Most other common organic solvents (e.g., ethyl acetate, diethyl ether, hexanes) are less dense than water and will be the top layer. However, high concentrations of dissolved solutes can alter the density of the aqueous layer.

• The "Drop Test": Add a few drops of water to the separatory funnel.[14] The layer that the water drops join is the aqueous layer.

Caption: A flowchart for troubleshooting common extraction problems.

Column Chromatography

Q: My compound is not eluting from the column.

A: This can be a frustrating situation with several potential causes.

• Possible Cause: The eluent is not polar enough to move your compound down the column.

  • Solution: Gradually increase the polarity of the eluent. For normal phase chromatography, this means increasing the proportion of the more polar solvent (e.g., increasing the percentage of ethyl acetate in a hexane/ethyl acetate mixture).

• Possible Cause: The compound has decomposed on the silica gel.[15]

  • Solution: Test the stability of your compound on a small amount of silica gel before running a column. If it is unstable, consider using a different stationary phase like alumina or a deactivated silica gel.[15]

• Possible Cause: You are not using the correct solvent system.[15]

  • Solution: Double-check that you have prepared the eluent correctly. It is also a good practice to develop your solvent system using Thin Layer Chromatography (TLC) beforehand.

Q: The separation between my compounds is poor, and the fractions are mixed.

A: Achieving good separation requires careful optimization of the chromatographic conditions.

• Possible Cause: The solvent system is not optimal.

  • Solution: Use TLC to find a solvent system that gives good separation between your desired compound and the impurities. Aim for an Rf value of 0.2-0.4 for your target compound.

• Possible Cause: The column was not packed properly.

  • Solution: Ensure the column is packed uniformly without any cracks or bubbles. A poorly packed column will lead to channeling and poor separation.

• Possible Cause: The sample was loaded incorrectly.

  • Solution: Load the sample in a narrow band at the top of the column. Using too much solvent to dissolve the sample can lead to a broad initial band and poor separation.[16]

Solvent	Polarity Index	Common Uses
Hexane	0.1	Non-polar mobile phase
Toluene	2.4	Non-polar mobile phase
Diethyl Ether	2.8	Moderately polar mobile phase
Dichloromethane	3.1	Moderately polar mobile phase
Ethyl Acetate	4.4	Polar mobile phase
Acetone	5.1	Polar mobile phase
Methanol	5.1	Very polar mobile phase
Water	10.2	Very polar mobile phase (Reversed-Phase)

Caption: Properties of common chromatography solvents.

Experimental Protocols

This section provides step-by-step methodologies for key purification techniques.

Protocol 1: Recrystallization

• Solvent Selection: Choose a solvent in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures.[11]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to the impure compound to completely dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution through a pre-heated funnel to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove any residual solvent.

Protocol 2: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system that provides good separation of the target compound (Rf ~0.3).

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude sample in a minimal amount of solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the initial solvent system, collecting fractions. Gradually increase the polarity of the eluent as needed to elute the compounds.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

References

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions.
• University of Rochester. Troubleshooting Flash Column Chromatography.
• Benchchem. Technical Support Center: Optimizing Recrystallization and Purification.
• Vedantu. Purification and Characterisation of Organic Compounds for JEE & NEET.
• CK-12 Foundation. (2025, November 18). Methods of Purification of Organic Compounds.
• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications.
• University of York. Problems with extractions.
• BYJU'S. (2019, October 16). methods of purification of organic compounds.
• New NCERT Topic. Purification and Analysis of Organic Compound.
• University of York. Problems with Recrystallisations.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Mettler Toledo. Impurity Profiling of Chemical Reactions | Process Development Strategies.
• Arborpharmchem. (2024, June 18). API Intermediates Production Purity.
• Reddit. (2019, May 17). What are some common mistakes when doing liquid-liquid extraction labs?.
• Regis Technologies. (2021, March 14). Managing Impurities During Clinical Trials.
• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips.

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
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• 4. byjus.com [byjus.com]
• 5. static.pw.live [static.pw.live]
• 6. mt.com [mt.com]
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• 8. Managing Impurities During Clinical Trials - Regis Technologies [registech.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 16. chromtech.com [chromtech.com]

Technical Support Center: Synthesis with Air &amp; Water Sensitive Reagents

Welcome to the technical support center for managing air and water sensitive reagents. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth, field-proven insights into the critical techniques required for successful synthesis. As a Senior Application Scientist, my goal is to move beyond simple procedural lists to explain the underlying principles, ensuring your experiments are not only successful but also safe and reproducible.

Fundamentals: The "Why" of Air-Free Chemistry

Question: Why is it critical to exclude air and water from certain reactions?

Answer: The ambient atmosphere, which we often take for granted, is a reactive mixture of gases. For many chemical syntheses, particularly in organometallic and polymerization chemistry, the two primary culprits are oxygen (O₂) and water (H₂O).[1]

• Oxygen as an Oxidant: Oxygen is a diradical and a powerful oxidizing agent.[1] It can react with and degrade sensitive reagents and catalysts, leading to unwanted side products, lower yields, and in some cases, complete reaction failure. For instance, many organometallic reagents, like Grignard reagents and organolithiums, are readily oxidized.[2]

• Water as a Proton Source and Ligand: Water is a protic solvent that can readily protonate and thereby destroy highly basic reagents such as metal amides (e.g., LDA) and organometallics (e.g., n-butyllithium).[3] This not only consumes the reagent but also introduces impurities. Furthermore, water can act as a ligand, coordinating to metal centers and altering the reactivity and selectivity of catalysts.[1]

Creating an "inert atmosphere" by replacing reactive air with a non-reactive gas like nitrogen or argon is the fundamental principle that allows these sensitive reactions to proceed as intended.[1][4]

FAQs: Solvents - The Foundation of Your Reaction

The purity of your solvent is paramount. Trace amounts of water or dissolved oxygen can be the difference between a high-yielding reaction and an intractable mixture.[5][6]

Question: How do I choose the right drying agent for my solvent?

Answer: The choice of drying agent depends on the solvent, the required level of dryness, and chemical compatibility.[7][8] Drying agents can be categorized as those that physically adsorb water (like molecular sieves) and those that react chemically with water (like sodium metal).[7]

Causality: An effective drying agent must have a high capacity (binds a large amount of water per unit weight), be efficient (achieves a low final water concentration), and act quickly.[8] Crucially, it must not react with the solvent or any dissolved reagents.[9] For example, using sodium metal to dry a halogenated solvent like dichloromethane would be extremely hazardous.[9]

Data-Driven Comparison of Common Drying Agents:

Drying Agent	Efficiency (Residual H₂O)	Capacity	Speed	Compatible With	Incompatible With
3Å Molecular Sieves	Excellent (<10 ppm)[10][11]	Moderate	Slow (requires hours to days)[10][12]	Most organic solvents	---
Neutral Alumina	Excellent (<10 ppm)[10][11]	High	Fast (effective in a single pass)[10][12]	Most organic solvents	---
Calcium Hydride (CaH₂)	Good (~13 ppm for DCM)[10][11]	High	Moderate	Ethers, hydrocarbons, halogenated solvents	Alcohols, acids, esters, ketones
Magnesium Sulfate (MgSO₄)	Fair[8]	High	Fast	Most organic compounds	---
Sodium Sulfate (Na₂SO₄)	Poor (for very dry needs)[8]	Very High	Slow	General pre-drying of wet solutions	---
Sodium/Benzophenone	Excellent (indicator for dryness)[9]	High	Moderate	Ethers, hydrocarbons	Protic solvents, halogenated solvents, ketones, esters[9]

Expert Insight: For achieving truly anhydrous conditions (<10 ppm water), passing a solvent through a column of activated neutral alumina is a rapid and highly effective method.[10][12] For long-term storage and maintenance of dryness, 3Å molecular sieves are the gold standard.[10][11]

Question: What is the most effective way to degas a solvent?

Answer: Degassing removes dissolved atmospheric gases, primarily oxygen and nitrogen, from a solvent.[13] The choice of method depends on the scale of the reaction and the oxygen sensitivity of the reagents.

There are three primary methods for degassing solvents:

• Freeze-Pump-Thaw: This is the most rigorous and effective method for removing dissolved gases.[14][15] The solvent is frozen using liquid nitrogen, a vacuum is applied to remove the gases in the headspace, and then the solvent is thawed. This cycle is typically repeated three times.

• Inert Gas Purging (Sparging): This involves bubbling a stream of inert gas (nitrogen or argon) through the solvent for an extended period (30-60 minutes).[13][14] While less effective than freeze-pump-thaw, it is suitable for many applications and larger volumes.[15]

• Sonication under Vacuum: Solvents can be partially degassed by repeated sonication under a light vacuum, followed by backfilling with an inert gas.[14][15] This is a rapid method for less sensitive applications.

FAQs: Inert Atmosphere Setups - Your Protective Shield

A reliable inert atmosphere setup is crucial for handling sensitive reagents. The two most common systems are the Schlenk line and the glovebox.[4]

Question: When should I use a Schlenk line versus a glovebox?

Answer:

• Schlenk Line: A Schlenk line is a versatile piece of glassware that allows for the manipulation of air-sensitive compounds using a dual manifold for vacuum and inert gas.[16][17] It is ideal for performing reactions, distillations, and filtrations under an inert atmosphere. It is the workhorse for most air-sensitive synthesis.

• Glovebox: A glovebox provides a sealed environment filled with a continuously purified inert atmosphere.[18] It is best suited for procedures that are difficult to perform on a Schlenk line, such as weighing out solid reagents, preparing catalyst solutions, or handling highly pyrophoric materials.[18][19]

Troubleshooting Schlenk Line Operations:

Issue	Possible Cause	Solution
"Bumping" of solvent when applying vacuum.	The vacuum is being applied too quickly to a warm or volatile solvent.	Apply the vacuum slowly and gently.[20] Cool the flask in a cold bath if necessary.
Oil from the bubbler is "sucked back" into the line.	A sudden pressure drop in the inert gas manifold, often caused by rapid cooling of a flask.	Always maintain a slight positive pressure of inert gas.[16] Refill flasks with inert gas slowly. Use a well-designed bubbler with a check valve.
Reaction fails despite using inert techniques.	A leak in the system (e.g., poorly greased joints, cracked glassware, pinholes in tubing).	Check all ground glass joints for proper greasing.[21] Inspect tubing for cracks.[21] Use a vacuum gauge to ensure the line can hold a good vacuum (<0.1 mbar).[22]
Formation of ice/liquid in the cold trap.	Condensation of solvent vapors from the reaction flask. This is the intended function.	This is normal. The trap protects the vacuum pump.[16] CRITICAL SAFETY: Never open the vacuum line to air while the cold trap is immersed in liquid nitrogen, as this can condense liquid oxygen, creating an explosion hazard.[21] Always vent the line first, then remove the liquid nitrogen Dewar.[22]

Experimental Workflow: Setting up an Inert Atmosphere in a Reaction Flask

The following diagram illustrates the fundamental "Purge-and-Refill" cycle used to make a reaction vessel inert. This is a core technique for all Schlenk line work.[4]

Caption: The essential vacuum/inert gas cycling process for preparing a reaction flask.

Troubleshooting Guide: Handling and Transferring Reagents

The successful transfer of air- and water-sensitive reagents from their storage container to the reaction flask is a critical skill.

Question: My cannula transfer isn't working. What's wrong?

Answer: Cannula transfer uses a pressure differential to move liquid through a double-tipped needle (cannula).[16] Problems usually stem from pressure equalization or blockages.

Causality: For liquid to flow from flask A (source) to flask B (receiving), the pressure in flask A must be greater than in flask B. This is achieved by applying a slightly higher inert gas pressure to the source flask.[16]

Logic Diagram: Troubleshooting Cannula Transfer

Caption: A decision-making workflow for troubleshooting failed cannula transfers.

Question: How do I safely handle pyrophoric reagents like tert-butyllithium?

Answer: Pyrophoric reagents, like tert-butyllithium (t-BuLi), can ignite spontaneously on contact with air.[23][24] Extreme caution is mandatory.

• Work in an Inert Atmosphere: Always handle these reagents in a glovebox or under a positive pressure of argon or nitrogen using air-tight syringes or cannulas.[18][23] Nitrogen is generally suitable, but argon is preferred for reactions with lithium metal, as lithium can react with N₂ under certain conditions.[18][25]

• Use Proper PPE: A flame-resistant lab coat, safety goggles or a face shield, and chemical-resistant gloves are essential.[23]

• Know Your Quenching Protocol: Never dispose of excess pyrophoric reagents in a standard waste container.[24] They must be carefully quenched. (See Section 5).

• Never Work Alone: Always ensure a colleague who is aware of the procedure is present when handling pyrophoric materials.[18][26]

• Keep Combustibles Away: Keep flammable solvents and combustible materials like paper towels away from the immediate work area.[24][27] Have a Class D fire extinguisher or a container of dry sand readily accessible to smother a fire.[23][28]

Troubleshooting Guide: Common Reaction Issues & Quenching

Question: I'm trying to form a Grignard reagent, but the reaction won't start. What should I do?

Answer: The formation of Grignard reagents (R-MgX) is notoriously sensitive to impurities, especially water, on the surface of the magnesium metal.[3]

Causality: The reaction occurs on the surface of the magnesium. A passivating layer of magnesium oxide (MgO) or hydroxide (Mg(OH)₂) prevents the organic halide from reaching the metal surface.[3] Rigorously dry glassware and solvents are essential to prevent this layer from forming.[2]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Glassware must be meticulously flame-dried or oven-dried immediately before use.[3][21] Solvents must be anhydrous.

• Activate the Magnesium: If the reaction is sluggish, the magnesium surface may need activation.

  • Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod (in the flask under inert gas) to expose a fresh metal surface.

  • Chemical Activation: Add a small crystal of iodine (I₂).[3] The iodine reacts with the magnesium surface, cleaning it and exposing fresh metal. Other activators like 1,2-dibromoethane can also be used.

• Initiate with Heat: Gentle heating with a heat gun on a small spot of the flask can often initiate the reaction.[3] Be prepared with an ice bath to control the reaction once it starts, as Grignard formation is exothermic.[2]

Question: How do I safely quench a reactive reagent or an entire reaction mixture?

Answer: Quenching is the process of safely neutralizing highly reactive substances.[29] The key principle is to use a graded series of less reactive quenching agents before introducing the most reactive one (water). This allows for controlled release of heat and any gaseous byproducts.[30]

Causality: Adding a highly reactive reagent like butyllithium directly to water can cause a violent, uncontrolled reaction that can splash and ignite the solvent.[29] By first adding a less reactive proton source like isopropanol, the reaction rate is moderated.[30]

Protocol: General Quenching Procedure for Reactive Organometallics

This procedure must be performed in a fume hood under an inert atmosphere. [31]

• Cool the Reaction: Place the reaction flask in an ice-water or dry ice/acetone bath to dissipate heat generated during the quench.[29]

• Slowly Add Isopropanol: While stirring, slowly add isopropanol via a syringe or dropping funnel. Add it dropwise until the gas evolution or exotherm subsides.[29][30]

• Slowly Add Methanol or Ethanol: Next, slowly add a more reactive alcohol like methanol or ethanol to ensure any remaining reactive material is consumed.[29]

• Slowly Add Water: Once the reaction with alcohol is complete, very slowly add water to quench any remaining residues.[29]

• Neutralize: After the quench is complete and the mixture has warmed to room temperature, it can be neutralized with dilute acid (e.g., 1M HCl) before workup or disposal.[32]

Detailed Experimental Protocols

Protocol 1: Drying Dichloromethane (DCM) using Calcium Hydride (CaH₂)

• Pre-dry the Solvent: If the DCM has been in contact with aqueous solutions, pre-dry it by swirling with anhydrous magnesium sulfate (MgSO₄).[33] Filter to remove the MgSO₄.

• Set up Distillation Apparatus: Assemble a distillation apparatus that has been oven- or flame-dried.[34]

• Add Drying Agent: To the distillation flask, add calcium hydride (CaH₂). The amount will depend on the volume of solvent, but a layer at the bottom is typically sufficient.

• Reflux: Add the pre-dried DCM to the flask and bring the mixture to a gentle reflux under an inert atmosphere (nitrogen or argon).

• Distill: After refluxing for at least one hour, distill the dry solvent directly into a dry, inert-atmosphere flask (e.g., a Schlenk flask) for use or storage over activated 3Å molecular sieves.[10][11]

Protocol 2: Degassing Tetrahydrofuran (THF) using Freeze-Pump-Thaw

• Prepare the Flask: Place the THF to be degassed in a Schlenk flask equipped with a stir bar. Do not fill the flask more than two-thirds full.[35]

• Freeze: Immerse the flask in a Dewar of liquid nitrogen.[14] Swirl the flask to freeze the solvent in a thin layer on the walls, which facilitates degassing. Wait until the solvent is completely frozen solid.

• Pump: With the flask still in the liquid nitrogen, open the stopcock to a high-vacuum line and evacuate for 5-10 minutes.[14][15] You are removing the air from the headspace above the frozen solid.

• Thaw: Close the stopcock to the vacuum line. Remove the liquid nitrogen Dewar and allow the solvent to thaw completely. A warm water bath can be used to speed this up.[35]

• Repeat: Repeat the freeze-pump-thaw cycle two more times for a total of three cycles.[14]

• Final Step: After the final cycle, backfill the flask with inert gas (nitrogen or argon) before using the solvent.[15]

References

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• University of Rochester, Department of Chemistry. How To: Degas Solvents. [Link]

• KINTEK. (2026). What Is The Inert Atmosphere Principle? Control Chemical Reactions For Better Results. KINTEK. [Link]

• University of California, Santa Barbara, Environmental Health and Safety. STANDARD OPERATING PROCEDURE n-Butyllithium. [Link]

• University of York, Department of Chemistry. Degassing solvents. [Link]

• EPFL. Protocol for quenching reactive chemicals. [Link]

• Pacific Northwest National Laboratory. Handling Pyrophoric Reagents. [Link]

• Rubin, Y. Research Group, UCLA. Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. [Link]

• Berry Group, University of Wisconsin-Madison. (2019). Degassing Solvents. [Link]

• Cournoyer, M. E., & Dare, J. H. (2003). The use of alternative solvent purification techniques. ACS Chemical Health & Safety. [Link]

• Burfield, D. R., & Smithers, R. H. (1978). Desiccant efficiency in solvent drying. A reappraisal by application of a novel method for solvent water assay. The Journal of Organic Chemistry. [Link]

• Sciencemadness Wiki. Grignard reagent. [Link]

• LibreTexts Chemistry. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods. [Link]

• Quora. (2022). What are Grignard reagent preparation precautions during preparation? [Link]

• Sarpong Group, UC Berkeley. (2013). Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. ResearchGate. [Link]

• American Chemical Society. (2020). Methods for the safe storage; handling; and disposal of pyrophoric liquids and solids in the laboratory. ACS Chemical Health & Safety. [Link]

• The Schlenk Line Survival Guide. [Link]

• The Schlenk Line Survival Guide. (PDF Version). [Link]

• University of California, Irvine, Environmental Health & Safety. (2003). Standard Operating Procedure Quenching Reactive Organometallic Reagents. [Link]

• JoVE. (2017). Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Journal of Visualized Experiments. [Link]

• LibreTexts Chemistry. (2024). 3.2: Drying Agents. [Link]

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• University of Bristol, School of Chemistry. University Health and Safety Guidance Document SCHLENK LINE. [Link]

• University of Wollongong. use of schlenk line. [Link]

• Molecular Inorganic Chemistry, Leiden University. (2008). Working with air and moisture sensitive compounds. [Link]

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• University of California, Irvine, Environmental Health & Safety. (2024). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link]

• Phenomenex. (2025). HPLC Degassing methods: Inline vs Offline. [Link]

• KGROUP, University of Chicago. (2006). Quenching Reactive Substances. [Link]

• University of Colorado Boulder, Environmental Health and Safety. Pyrophoric Materials. [Link]

• Scribd. Drying Agents. [Link]

• Reddit. (2023). Solvent degassing. r/Chempros. [Link]

• ResearchGate. (2021). How to create inert atmosphere? [Link]

• Nichols, L. (2022). Inert Atmosphere [Video]. YouTube. [Link]

• Wipf Group, University of Pittsburgh. Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link]

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• New Jersey Department of Health. (2002). HAZARD SUMMARY: Butyl Lithium. [Link]

• The Hive Stimulants. Drying agents and their compatibilities. [Link]

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• University of California, Irvine, Environmental Health & Safety. Quenching Reactive Metal Still Bottoms Standard Operating Procedure. [Link]

• University of Nebraska-Lincoln, Environmental Health and Safety. Common Standard Operating Procedure for Quenching Pyrophoric/Water Reactive Materials. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist’s Guide to Chiral HPLC Analysis for Enantiomeric Excess of Amino Alcohols

Introduction: The Imperative of Enantiomeric Purity in Amino Alcohols

Chiral amino alcohols are fundamental building blocks in modern chemistry, serving as crucial intermediates and chiral auxiliaries in asymmetric synthesis.[1][2] Their significance is most pronounced in the pharmaceutical industry, where the three-dimensional structure of a molecule is inextricably linked to its pharmacological activity.[3] For many drug candidates, one enantiomer provides the desired therapeutic effect, while the other may be inactive or, in some infamous cases like thalidomide, cause severe adverse effects.[3] Consequently, the accurate determination of enantiomeric excess (ee) is not merely an analytical task but a critical component of drug development, ensuring safety, efficacy, and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) stands as the most robust and widely adopted technique for this purpose.[4] It offers direct separation of enantiomers, enabling precise quantification. This guide provides an in-depth comparison of the primary CSPs and methodologies for the chiral analysis of amino alcohols, grounded in experimental data and field-proven insights. We will explore the causality behind experimental choices, empowering you to develop and optimize reliable, self-validating analytical methods.

The Core of Separation: A Comparative Analysis of Chiral Stationary Phases (CSPs)

The success of a chiral separation hinges on the selection of an appropriate CSP. The mechanism of chiral recognition involves the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector on the stationary phase.[5] The difference in stability of these complexes leads to different retention times and, thus, separation. For amino alcohols, the most successful CSPs are polysaccharide-based, cyclodextrin-based, and Pirkle-type phases.

Polysaccharide-Based CSPs: The Versatile Workhorses

Polysaccharide-based CSPs, primarily derivatives of cellulose and amylose coated or immobilized on a silica support, are the most widely used columns for chiral separations due to their broad applicability.[6][7][8] The chiral selectors are typically phenylcarbamate derivatives, such as tris(3,5-dimethylphenylcarbamate).[4][7]

• Mechanism of Action: Chiral recognition occurs through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance. The analyte fits into "chiral pockets" or grooves formed by the helical structure of the polysaccharide polymer.[5] The amino and hydroxyl groups of the amino alcohol are key interaction points.

• Coated vs. Immobilized Phases:

  • Coated Phases (e.g., Chiralcel® OD-H): The polysaccharide derivative is physically coated onto the silica gel. These phases often provide excellent enantioselectivity but have limited solvent compatibility. Strong solvents like dichloromethane or THF can damage the phase.[6]

  • Immobilized Phases (e.g., CHIRALPAK® IA/IB/IC): The chiral selector is covalently bonded to the silica. This provides universal solvent compatibility, enabling the use of a wider range of mobile phases to optimize selectivity and solubility.[6][8] While sometimes showing slightly lower selectivity than their coated counterparts under identical conditions, the expanded solvent choice often leads to superior overall separation.[8]

• Expertise in Practice: For amino alcohols, the basic amino group and the acidic hydroxyl group can lead to strong interactions and potential peak tailing. The choice of mobile phase and additives is therefore critical. Amylose-derived CSPs often show superior performance for many chiral amines and their derivatives compared to cellulose-based ones.[4]

Column	Chiral Selector	Mobile Phase	Flow Rate (mL/min)	Resolution (Rs)	Reference
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate) [Coated]	n-Hexane/2-Propanol/DEA (80/20/0.1)	1.0	4.52	Manufacturer Data
CHIRALPAK® IA	Amylose tris(3,5-dimethylphenylcarbamate) [Immobilized]	n-Hexane/Ethanol/DEA (90/10/0.1)	1.0	3.80	Manufacturer Data
Chiralcel® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate) [Coated]	n-Hexane/2-Propanol/DEA (90/10/0.1)	0.5	2.95	Manufacturer Data

DEA: Diethylamine

Cyclodextrin-Based CSPs: Shape-Selective Separations

Cyclodextrins are cyclic oligosaccharides that form a torus- or "bucket"-like structure.[5][9] Native β-cyclodextrin and its derivatives are commonly bonded to silica for HPLC applications.

• Mechanism of Action: The primary mechanism is inclusion complexation. The hydrophobic part of the analyte (e.g., an aromatic ring in the amino alcohol) fits into the relatively hydrophobic cavity of the cyclodextrin.[5][9] Chiral recognition is achieved through secondary interactions between polar groups (like -OH and -NH2) on the analyte and hydroxyl groups on the rim of the cyclodextrin cavity.[10]

• Expertise in Practice: Acetylated β-cyclodextrin phases have shown excellent performance for separating chiral amines and amino alcohols in reversed-phase mode.[10] This is a significant advantage as it allows the use of aqueous-organic mobile phases, which are often preferred for their environmental and safety profile. These methods are often easy to develop, using standard phosphate buffers without special modifiers.[10]

Pirkle-Type (Brush-Type) CSPs

Named after William Pirkle, these were among the first commercially available CSPs.[11] They consist of small chiral molecules covalently bonded to a silica surface, creating a "brush-type" phase. A common example is based on (R)-phenylglycinol.[2][12]

• Mechanism of Action: Pirkle-type CSPs operate on a principle of three-point interaction. Chiral recognition requires at least three simultaneous interactions (e.g., π-π stacking, hydrogen bonding, dipole-dipole) between the analyte and the CSP.[5] For this reason, derivatization of the analyte is often necessary to introduce the required functional groups (e.g., a 3,5-dinitrobenzoyl group for π-acidic interaction).[11]

• Expertise in Practice: While direct separation on Pirkle phases is less common for underivatized amino alcohols, they are highly effective for their derivatives. The predictable interaction mechanism allows for a rational selection of the CSP and derivatizing agent. For an analyte derivatized with a π-acidic group, a π-basic CSP would be chosen, and vice-versa.[11]

Workflow for Chiral Method Development

A systematic approach is crucial for efficient method development. The following workflow outlines a logical progression from column selection to final optimization.

Caption: A systematic workflow for chiral HPLC method development.

The Critical Role of the Mobile Phase

The mobile phase composition is not merely a carrier; it actively participates in the chiral recognition process, influencing both retention and selectivity.[3]

Mobile Phase Modes

• Normal Phase (NP): Typically uses non-polar solvents like hexane or heptane mixed with a polar alcohol modifier (e.g., 2-propanol, ethanol).[13] This mode often provides the highest selectivity on polysaccharide CSPs.

• Reversed Phase (RP): Uses aqueous buffers with organic modifiers like acetonitrile or methanol. This is common for cyclodextrin columns and immobilized polysaccharide phases.[10]

• Polar Organic (PO): Uses a mixture of polar organic solvents, such as acetonitrile and methanol. This mode is useful for analytes with poor solubility in NP or RP systems.

Additives: The Key to Peak Shape and Resolution

For ionizable compounds like amino alcohols, mobile phase additives are essential to suppress the ionization of both the analyte and any residual silanol groups on the silica support, thereby improving peak shape and reproducibility.[14]

• For Basic Analytes (Amino Alcohols): A basic additive such as diethylamine (DEA) or triethylamine (TEA) is typically added at a concentration of 0.1-0.2%.[13][14] This ensures the amino group is in its neutral, free-base form, promoting better interaction with the CSP.

• For Acidic Analytes: An acidic additive like trifluoroacetic acid (TFA) or formic acid is used, usually at 0.1%.[13] This keeps acidic analytes in their neutral, protonated form.

The concentration and type of additive can dramatically affect selectivity and even reverse the elution order of enantiomers.[3]

Experimental Protocol: Enantiomeric Excess of (R/S)-Propranolol

This protocol provides a validated method for determining the enantiomeric excess of the β-blocker propranolol, a common amino alcohol.

• Objective: To separate and quantify the enantiomers of propranolol to determine enantiomeric excess (ee).

• Instrumentation: Standard HPLC system with UV detector.

• Column: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm

• Methodology:

  • Mobile Phase Preparation: Prepare a mobile phase consisting of n-Hexane, 2-Propanol, and Diethylamine (DEA) in a ratio of 80:20:0.1 (v/v/v). Filter through a 0.45 µm membrane and degas thoroughly.

  • Sample Preparation: Accurately weigh approximately 10 mg of the propranolol sample and dissolve it in 10 mL of the mobile phase to create a 1 mg/mL stock solution. Further dilute as necessary to fall within the linear range of the detector.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Injection Volume: 10 µL

    • Detection: UV at 290 nm

  • Analysis:

    • Inject a solution of racemic propranolol to determine the retention times of both enantiomers and calculate the resolution (Rs). A baseline separation (Rs ≥ 1.5) is required for accurate quantification.

    • Inject the sample solution. Identify the peaks corresponding to the (R) and (S) enantiomers.

  • Calculation of Enantiomeric Excess (ee):

    • Integrate the peak areas of the two enantiomers (Area1 and Area2).

    • Calculate the ee% using the formula: ee% = |(Area1 - Area2) / (Area1 + Area2)| * 100

Beyond HPLC: A Comparison of Alternative Techniques

While chiral HPLC is the gold standard, other techniques can also determine enantiomeric excess. The choice of method depends on the sample, available equipment, and the specific analytical requirements.

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction with a Chiral Stationary Phase (CSP).[13]	Broad applicability, high precision, direct separation, well-established, suitable for preparative scale.	Can be time-consuming to develop methods, requires expensive chiral columns.[13]
Chiral Supercritical Fluid Chromatography (SFC)	Uses supercritical CO2 as the main mobile phase with a co-solvent and a CSP.[15]	3-5 times faster than HPLC, lower solvent consumption ("greener"), improved peak efficiency.[15][16][17]	Higher initial instrument cost, less suitable for highly polar compounds that are insoluble in CO2/modifier mixtures.
Chiral Gas Chromatography (GC)	Separation on a chiral capillary column in the gas phase.	Very high resolution, fast analysis times.	Analyte must be volatile and thermally stable; derivatization is often required for amino alcohols.
NMR Spectroscopy	Uses Chiral Shift Reagents (CSRs) or Chiral Solvating Agents (CSAs) to induce chemical shift differences between enantiomers.[18][19]	No separation needed, provides structural information, small sample amount.[20]	Lower accuracy and precision than chromatography, lower sensitivity, requires pure sample, expensive reagents.[20]

Conclusion and Future Outlook

The determination of enantiomeric excess for chiral amino alcohols is a critical analytical challenge that is expertly met by chiral HPLC. Polysaccharide-based CSPs, particularly the robust immobilized versions, offer a versatile and powerful first choice for method development. The success of any separation, however, is deeply rooted in a logical approach to method development, paying careful attention to the interplay between the stationary phase, mobile phase, and analyte properties.

Looking forward, the drive for faster and more environmentally friendly analyses continues to push the adoption of techniques like SFC.[15] Advances in stationary phase technology, such as core-shell particles and monolithic columns, promise even greater efficiency and speed in the future.[21] Regardless of the technology, a fundamental understanding of the principles of chiral recognition, as outlined in this guide, will remain the most valuable tool for any scientist in the field.

References

• Daicel Polysaccharide Stationary Phases. (n.d.). Daicel Chiral Technologies. Retrieved from [Link]

• Nishioka, R., Harada, S., & Umehara, K. (2019). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. CHROMATOGRAPHY, 40(3), 169. Retrieved from [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(4), 256-266. Retrieved from [Link]

• Bhushan, R., & Lal, M. (2011). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 74(5-6), 413-421. Retrieved from [Link]

• Kolagar, M., et al. (2012). A new 31P NMR method for the enantiomeric excess determination of alcohols, amines and amino acid esters. Tetrahedron: Asymmetry, 23(10), 747-751. Retrieved from [Link]

• Kim, H., et al. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(1), 359-366. Retrieved from [Link]

• Reddy, R. S., & Kumar, D. (2013). In situ approach for testing the enantiopurity of chiral amines and amino alcohols by 1H NMR. Organic & Biomolecular Chemistry, 11(44), 7629-7633. Retrieved from [Link]

• Shen, S., et al. (2010). HPLC ENANTIOMERIC SEPARATION OF AROMATIC AMINES USING CROWN ETHER TETRACARBOXYLIC ACID. Journal of Liquid Chromatography & Related Technologies, 33(9-12), 1194-1207. Retrieved from [Link]

• Stringham, R. W., & Lynam, K. G. (2004). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. Journal of Chromatography A, 1041(1-2), 197-203. Retrieved from [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Journal of Chromatography A, 1191(1-2), 2-15. Retrieved from [Link]

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A Comparative Guide to Azetidine vs. Pyrrolidine-Based Chiral Ligands in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the architecture of a chiral ligand is paramount in dictating the stereochemical outcome of a reaction. Among the privileged scaffolds, saturated nitrogen heterocycles, particularly those derived from azetidine and pyrrolidine, have emerged as highly effective ligands and organocatalysts. This guide provides a detailed comparative analysis of these two classes of chiral ligands, delving into their structural nuances, catalytic performance in key asymmetric transformations, and the mechanistic underpinnings that govern their efficacy. By synthesizing data from seminal research and computational studies, we aim to offer a comprehensive resource for the rational selection and application of these powerful catalytic tools.

Structural and Stereoelectronic Properties: A Tale of Two Rings

The fundamental difference between azetidine and pyrrolidine lies in their ring size—a four-membered versus a five-membered heterocycle, respectively. This seemingly subtle variation has profound implications for their conformational flexibility, steric environment, and, consequently, their catalytic behavior.

Azetidine-based ligands , with their more constrained four-membered ring, often exhibit a higher degree of rigidity. This conformational restriction can lead to a more defined and predictable chiral pocket around the active site, which can translate to higher enantioselectivity in certain reactions. The inherent ring strain in azetidines can also influence their reactivity and coordination properties with metal centers.[1]

Pyrrolidine-based ligands , most famously exemplified by proline and its derivatives, possess a more flexible five-membered ring. This flexibility allows for a greater diversity of conformations, which can be advantageous for accommodating a broader range of substrates.[2] The puckered envelope and twist conformations of the pyrrolidine ring play a crucial role in the stereochemical control of many reactions.[3]

Performance in Asymmetric Aldol Reactions: A Direct Comparison

The asymmetric aldol reaction is a cornerstone of carbon-carbon bond formation, and both azetidine and pyrrolidine-based organocatalysts have been extensively studied in this context. A direct comparative study using computational methods provides valuable insights into their intrinsic catalytic differences.

A computational investigation of the aldol reaction between benzaldehyde and acetone catalyzed by proline and azetidine-2-carboxylic acid revealed that the transition states leading to the product are approximately 2 kcal/mol lower in energy for the azetidine-2-carboxylic acid catalyst compared to proline.[3] However, the predicted stereoselectivity was similar for both, with a calculated enantiomeric excess (ee) of 68-69%.[3] Interestingly, experimental results for the reaction with p-nitrobenzaldehyde showed a higher selectivity for proline (76% ee) compared to azetidine-2-carboxylic acid (40% ee).[3] This discrepancy highlights the subtle interplay of electronic and steric factors that can influence the actual experimental outcome.

Catalyst	Substrate 1	Substrate 2	Yield (%)	Enantiomeric Excess (ee, %)	Diastereomeric Ratio (dr)	Reference
(S)-Proline	Cyclohexanone	4-Nitrobenzaldehyde	95	96	95:5 (anti:syn)	[4]
Azetidine-2-carboxylic acid	Acetone	p-Nitrobenzaldehyde	-	40	-	[3]
Prolinamide Derivatives	Various Ketones	Various Aldehydes	High	Up to >99	High	[5][6]

Note: The data presented is compiled from different studies, and direct comparison should be made with caution as reaction conditions may vary.

Asymmetric Michael Additions: The Role of Bifunctionality

In asymmetric Michael additions, the ability of the catalyst to activate both the nucleophile and the electrophile is often key to achieving high efficiency and stereoselectivity. Both azetidine and pyrrolidine scaffolds have been incorporated into bifunctional catalysts to this end.

Pyrrolidine-based organocatalysts, particularly those derived from prolinamides and diarylprolinol silyl ethers, have proven to be exceptionally effective in promoting the conjugate addition of aldehydes and ketones to nitroolefins.[7][8] The mechanism often involves the formation of an enamine intermediate from the ketone or aldehyde and the secondary amine of the pyrrolidine catalyst.[9]

Azetidine-derived dinuclear zinc catalysts have also demonstrated excellent performance in asymmetric Michael additions of 4-hydroxyl pyrones and 4-hydroxy coumarins to β,γ-unsaturated α-keto esters, affording high yields (up to 99%) and enantioselectivities (up to 94% ee).[10]

Asymmetric Henry (Nitroaldol) Reactions

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is another important C-C bond-forming reaction where these chiral ligands have been successfully employed.

Chiral azetidine-based ligands have been used in copper-catalyzed Henry reactions, demonstrating high enantioselectivity, particularly with alkyl aldehydes, achieving over 99% ee in some cases.[10] Similarly, chiral diamine-Cu(OAc)2 complexes have been shown to be highly efficient catalysts for the Henry reaction, yielding various nitroaldols with over 90% ee.[11]

Mechanistic Insights and Rationale for Stereoselectivity

The stereochemical outcome of reactions catalyzed by azetidine and pyrrolidine-based ligands is dictated by the specific transition state assemblies.

Pyrrolidine-Catalyzed Aldol Reaction Mechanism

In the proline-catalyzed aldol reaction, the catalytic cycle proceeds through an enamine intermediate. The stereoselectivity is governed by the geometry of the transition state, where the carboxylic acid group of proline plays a crucial role in activating the aldehyde electrophile through hydrogen bonding and directing its approach to the enamine nucleophile.[12][13]

Figure 1: Simplified workflow of the proline-catalyzed aldol reaction.

The generally accepted transition state model involves a chair-like conformation where the bulky substituent of the aldehyde occupies a pseudo-equatorial position to minimize steric interactions.

Figure 2: Key interactions in the proline-catalyzed aldol transition state.

Azetidine-Catalyzed Reactions

For azetidine-based catalysts, the more rigid four-membered ring can enforce a more defined orientation of the substrates in the transition state. In the desymmetrization of meso-azetidines, for example, DFT calculations have shown that a bifunctional activation mechanism, where the catalyst interacts with both the azetidine nitrogen and the nucleophile, is operative.[14][15] The stereoselectivity arises from the preferential fit of one of the prochiral centers into the chiral pocket of the catalyst.

Experimental Protocols

General Protocol for a Proline-Catalyzed Asymmetric Aldol Reaction[16]

Materials:

• Aldehyde (1.0 mmol)

• Ketone (5.0 mmol, 5 equivalents)

• (S)-Proline (0.1 mmol, 10 mol%)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.0 mL)

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• To a clean and dry reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

• Add anhydrous DMSO (2.0 mL) to the vial and stir the mixture until the solids are dissolved.

• Add (S)-proline (0.1 mmol) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for an Asymmetric Henry Reaction Catalyzed by a Chiral Diamine-Cu(OAc)2 Complex[11]

Materials:

• Aldehyde (0.5 mmol)

• Nitromethane (1.5 mmol, 3 equivalents)

• Chiral diamine ligand (0.0275 mmol, 5.5 mol%)

• Cu(OAc)2·H2O (0.025 mmol, 5 mol%)

• n-Propyl alcohol (0.5 mL)

• Molecular sieves 4Å

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• To a reaction vial containing a magnetic stir bar and molecular sieves 4Å, add the chiral diamine ligand (0.0275 mmol) and Cu(OAc)2·H2O (0.025 mmol).

• Add n-propyl alcohol (0.5 mL) and stir the mixture at room temperature for 1 hour.

• Add the aldehyde (0.5 mmol) to the catalyst solution.

• Add nitromethane (1.5 mmol) to the reaction mixture.

• Stir the reaction at room temperature for the specified time, monitoring by TLC.

• After completion, filter the reaction mixture through a pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Outlook

Both azetidine and pyrrolidine-based chiral ligands are powerful tools in the arsenal of the synthetic chemist. The choice between them is nuanced and depends on the specific transformation and substrates involved.

• Pyrrolidine-based ligands , particularly those derived from the readily available chiral pool of proline, are well-established, highly versatile, and often provide excellent results in a wide range of asymmetric reactions. Their conformational flexibility can be a double-edged sword, offering broad applicability but sometimes leading to lower selectivity compared to more rigid systems.

• Azetidine-based ligands , with their more constrained framework, offer the potential for higher stereoselectivity due to a more defined chiral environment. While their synthesis can be more challenging, the development of novel synthetic routes is expanding their accessibility and application.

The future of this field lies in the rational design of new ligand architectures that combine the most desirable features of both scaffolds. The integration of computational modeling with experimental synthesis will be crucial in predicting and optimizing ligand performance, leading to the discovery of next-generation catalysts with even greater efficiency and selectivity for the synthesis of complex, enantioenriched molecules.

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A Comparative Guide to the Structural Validation of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol by X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. It underpins our understanding of structure-activity relationships (SAR), guides lead optimization, and is a critical component of intellectual property protection. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth, comparative analysis of validating the structure of a novel small molecule, 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, with a primary focus on the gold-standard technique of single-crystal X-ray crystallography.

While X-ray crystallography provides the most definitive atomic-level structural information, it is not performed in a vacuum. A robust structural validation is a multi-faceted process, integrating data from various analytical techniques. Here, we will explore the synergies and orthogonal strengths of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) in the comprehensive characterization of our target molecule.

The Subject of Our Investigation: 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

For the purposes of this guide, we will consider the hypothetical synthesis of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. A plausible synthetic route would involve the nucleophilic ring-opening of 3-methyloxirane with azetidine. This reaction is expected to yield the target compound, but as with any chemical synthesis, the potential for side products and isomeric impurities necessitates rigorous structural confirmation.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction is an unparalleled technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[1][2] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can generate an electron density map and, from that, a detailed atomic model of the molecule.[3][4]

Experimental Protocol: X-ray Crystallography

A meticulous experimental workflow is paramount for obtaining high-quality crystallographic data.

1. Crystal Growth: The initial and often most challenging step is growing single crystals of sufficient size and quality.[5][6]

• Method: Slow evaporation is a common and effective technique for small organic molecules.[5]

• Dissolve the purified 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol in a suitable solvent (e.g., a mixture of ethyl acetate and hexane) to near saturation.
• Loosely cover the vial to allow for slow solvent evaporation over several days to weeks.
• Monitor for the formation of well-defined single crystals.

2. Crystal Mounting and Data Collection:

• A suitable crystal is selected under a microscope and mounted on a goniometer head.
• The crystal is then placed in a single-crystal X-ray diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations.[7]
• A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.[1]

3. Data Processing and Structure Solution:

• The raw diffraction data are processed to determine the unit cell parameters, space group, and reflection intensities.
• The structure is solved using direct methods or Patterson synthesis to obtain an initial electron density map.
• The atomic model is built into the electron density map and refined to achieve the best fit between the observed and calculated diffraction data.

4. Structure Validation:

• The final crystal structure is validated using software such as checkCIF, which assesses the geometric reasonableness of the structure and identifies potential issues.[8][9][10]
• The resulting Crystallographic Information File (CIF) contains all the experimental and structural data.[11][12][13] This file can be deposited in public databases like the Cambridge Structural Database (CSD) for dissemination.[14][15][16][17]

Orthogonal Validation: NMR Spectroscopy and Mass Spectrometry

While X-ray crystallography provides a static picture of the molecule in the solid state, NMR and MS offer complementary information about its structure and connectivity in solution and the gas phase, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution.[18][19] By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C NMR spectra, we can piece together the molecular framework.

• Sample Preparation: Dissolve a few milligrams of the purified compound in a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. For more complex structures, 2D NMR experiments such as COSY, HSQC, and HMBC can be employed to establish connectivity between protons and carbons.

• Spectral Interpretation: Analyze the spectra to determine the number of unique proton and carbon environments, their chemical shifts, and the connectivity between atoms.

For 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, we would expect to see characteristic signals for the aromatic protons of the 3-methylphenyl group, the methine proton of the alcohol, the methylene protons of the ethan-1-ol backbone, and the protons of the azetidine ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and elemental composition.

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or coupled with a liquid chromatography (LC) system.

• Ionization: Ionize the sample using a suitable technique, such as electrospray ionization (ESI).

• Mass Analysis: Analyze the mass-to-charge ratio (m/z) of the resulting ions. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, allowing for the determination of the molecular formula.

• Fragmentation Analysis (MS/MS): In tandem mass spectrometry, specific ions are selected and fragmented to provide structural information based on the resulting fragment ions.

For our target molecule, ESI-MS would be expected to show a prominent ion corresponding to the protonated molecule [M+H]⁺. HRMS would confirm the elemental composition, and MS/MS fragmentation could reveal characteristic losses, such as the loss of water from the alcohol group.

Comparative Analysis: A Triad of Techniques

The true power of structural validation lies in the integration of data from these complementary techniques.

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Sample Phase	Solid (single crystal)	Solution	Gas phase (from solution/solid)
Information Provided	3D atomic coordinates, bond lengths, bond angles, stereochemistry, crystal packing	Connectivity, chemical environment of atoms, stereochemistry (in solution)	Molecular weight, elemental formula, fragmentation patterns
Strengths	Unambiguous 3D structure determination, absolute stereochemistry	Provides information on structure in solution, dynamic processes	High sensitivity, accurate mass determination, structural information from fragmentation
Limitations	Requires high-quality single crystals, provides a static picture	Can be difficult to interpret for complex molecules, lower resolution than crystallography	Does not provide 3D structure, isomers can be difficult to distinguish
Experimental Time	Days to weeks (including crystal growth)	Minutes to hours	Minutes

Workflow for Comprehensive Structural Validation

The following diagram illustrates a logical workflow for the comprehensive structural validation of a novel small molecule, integrating X-ray crystallography, NMR, and mass spectrometry.

Figure 1. A comprehensive workflow for the structural validation of a novel small molecule.

Conclusion

The structural validation of a novel compound like 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol is a critical endeavor that relies on the synergistic application of multiple analytical techniques. While single-crystal X-ray crystallography stands as the definitive method for elucidating the three-dimensional atomic arrangement, its findings are most robust when corroborated by orthogonal data from NMR spectroscopy and mass spectrometry. This integrated approach not only provides a comprehensive and unambiguous structural assignment but also embodies the principles of scientific rigor essential for advancing drug discovery and development.

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• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A: Foundations of Crystallography, 47(6), 655-685.

• re3data.org. (n.d.). Cambridge Structural Database. Retrieved from [Link]

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database.

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A Comparative Guide to the Biological Activity of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol and its Analogues

Foreword: Navigating the Uncharted Territory of a Novel Scaffold

The Azetidine Moiety: A Privileged Scaffold in Drug Discovery

The four-membered, nitrogen-containing saturated heterocycle known as azetidine has emerged as a valuable and increasingly popular scaffold in medicinal chemistry.[1] Its strained ring system imparts a unique conformational rigidity and a specific vector for its substituents in three-dimensional space, which can be highly advantageous for molecular recognition by biological targets.[1][2]

Compounds incorporating the azetidine moiety have demonstrated an impressively broad spectrum of pharmacological activities, including:

• Anticancer

• Antibacterial and Antimicrobial

• Antiviral

• Anti-inflammatory

• Analgesic

• Central Nervous System (CNS) modulation[1][2][3]

This wide range of activities underscores the "privileged" nature of the azetidine ring, suggesting its ability to interact with a multitude of biological targets.[1][2] Therefore, the presence of the azetidine ring in 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol suggests a high potential for biological activity.

The Phenylethanolamine Core: A Gateway to Neuromodulation and Beyond

The 2-amino-1-phenylethanol scaffold is a classic pharmacophore found in numerous endogenous neurotransmitters and synthetic drugs.[4] This structural motif is well-known for its interactions with various receptors, particularly in the central and peripheral nervous systems.

Key Biological Targets and Activities:

• Adrenergic Receptors: The parent compound, phenylethanolamine, and its derivatives are known to interact with adrenergic receptors, leading to cardiovascular effects such as vasoconstriction.[4]

• Serotonergic Receptors: Structure-activity relationship (SAR) studies of phenylethylamine analogues have shown that they can exert effects on the serotonergic system, acting as direct or indirect 5-HT agonists.[5]

• Trace Amine-Associated Receptors (TAARs): Phenylethanolamine is a known agonist of TAAR1, a receptor involved in modulating monoaminergic systems.[4]

• Dopamine Receptors: Certain azetidinone derivatives have been shown to exhibit dopaminergic stimulation, suggesting that related azetidine-containing compounds might also interact with the dopaminergic system.[6][7]

The combination of the azetidine ring with the phenylethanolamine core in 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol creates a novel chemical entity with a high probability of exhibiting CNS activity.

Comparative Analysis and Structure-Activity Relationship (SAR) Predictions

In the absence of direct experimental data, we can hypothesize the biological activity of 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol and its analogues by considering the influence of key structural modifications.

Table 1: Predicted Impact of Structural Modifications on Biological Activity

Modification	Position	Hypothesized Impact on Activity	Rationale
Substitution on the Phenyl Ring	R1	The nature and position of the substituent will likely modulate receptor selectivity and potency. For example, a 3-methyl group (as in the target compound) may enhance lipophilicity compared to an unsubstituted phenyl ring, potentially improving blood-brain barrier penetration. Hydroxyl or methoxy groups could introduce hydrogen bonding capabilities, altering receptor interactions.	Based on SAR of phenylethylamine analogues, where aromatic substitution dictates adrenergic vs. serotonergic selectivity.[5]
Substitution on the Azetidine Ring	R2	Substitution on the azetidine ring can influence the molecule's steric profile and basicity. Small alkyl groups may enhance binding through van der Waals interactions, while larger or polar groups could introduce new interactions or steric hindrance.	The azetidine ring's substitution pattern is crucial for the activity of many approved drugs.[2]
Stereochemistry at the Benzylic Carbon	C1	The stereochemistry of the hydroxyl-bearing carbon is often critical for the activity of phenylethanolamines. The (R)- and (S)-enantiomers are likely to exhibit different potencies and even different pharmacological profiles.	Enantioselectivity is a hallmark of many phenylethanolamine-based drugs.[8]

Logical Flow for SAR Exploration

Caption: Proposed analogues for SAR studies.

Experimental Protocols for Biological Evaluation

To validate the hypothesized biological activities of 2-(azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol and its analogues, a tiered screening approach is recommended.

Workflow for Biological Activity Screening

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A Comparative Guide to the Synthetic Routes of Chiral Amino Alcohols for Drug Development Professionals

Introduction: The Central Role of Chiral Amino Alcohols

Chiral 1,2-amino alcohols are privileged structural motifs, forming the backbone of a vast array of natural products and Active Pharmaceutical Ingredients (APIs).[1] Their biological activity is often intrinsically tied to their specific stereochemistry, making the enantioselective synthesis of these compounds a critical endeavor in medicinal chemistry and process development.[1][2] Enantiomerically pure amino alcohols are indispensable building blocks for numerous therapeutic agents, including beta-blockers like Propranolol, antiviral medications, and the side-chain of the anticancer drug Taxol.[1] Consequently, the development of efficient, scalable, and highly stereoselective synthetic routes is an area of intense and ongoing research.[1][3]

This guide provides a comparative analysis of the core synthetic strategies for producing enantiomerically pure 1,2-amino alcohols. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of four major approaches: the asymmetric reduction of α-amino ketones, nucleophilic ring-opening of chiral epoxides, asymmetric aminohydroxylation of alkenes, and emerging chemoenzymatic methods.

Core Synthetic Strategies: A Mechanistic Overview

The synthesis of chiral amino alcohols can be broadly categorized into several key strategies, each with distinct advantages and limitations. These range from transformations of existing chiral molecules to sophisticated catalytic asymmetric reactions.[1]

Asymmetric Reduction of α-Amino Ketones

One of the most direct methods for synthesizing chiral 1,2-amino alcohols is the asymmetric reduction of prochiral α-amino ketones. This approach relies on a chiral catalyst to control the facial selectivity of hydride addition to the carbonyl group.

Causality of Method: The success of this strategy hinges on the creation of a well-defined, rigid transition state where the chiral catalyst differentiates between the two faces of the ketone. This is typically achieved through coordination of the catalyst to both the ketone's carbonyl oxygen and the nitrogen of the amino group, forcing the hydride to attack from the less sterically hindered face.

Two prominent methods dominate this field:

• Corey-Bakshi-Shibata (CBS) Reduction: This method employs a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol like (S)-prolinol, to mediate the enantioselective reduction of ketones with borane.[4][5] The reaction proceeds through a six-membered transition state where the catalyst coordinates both the borane and the ketone, ensuring predictable stereochemistry and excellent enantioselectivity, often exceeding 95% ee.[1][4] The catalyst activates the borane as a hydride donor while its Lewis acidic boron atom coordinates the ketone.[6][7]

• Noyori Asymmetric Hydrogenation: This powerful technique uses ruthenium catalysts bearing a chiral phosphine ligand (e.g., BINAP) and a diamine ligand. The reduction occurs via a metal-ligand bifunctional mechanism, where a concerted transfer of a hydride from the metal and a proton from the diamine ligand to the ketone carbonyl takes place.[8] This method is renowned for its high efficiency, achieving exceptional enantioselectivity (>99% ee) and high yields.[1]

Nucleophilic Ring-Opening of Chiral Epoxides

The ring-opening of chiral epoxides with nitrogen nucleophiles is a classic and highly reliable strategy for accessing chiral amino alcohols.[9][10] This method's prevalence stems from its stereospecificity.

Causality of Method: The reaction proceeds via an S_N2 mechanism. The nucleophilic amine attacks one of the electrophilic carbons of the epoxide, leading to an inversion of configuration at that center. The inherent ring strain of the epoxide makes it highly susceptible to nucleophilic attack.[10][11] The regioselectivity of the attack—whether it occurs at the more or less substituted carbon—is a critical factor that can be controlled by reaction conditions.[12][13]

• Under basic or neutral conditions , strong nucleophiles like amines typically attack the less sterically hindered carbon atom.[11][12]

• Under acidic conditions , the epoxide oxygen is first protonated. The reaction then proceeds with significant S_N1 character, and the nucleophile preferentially attacks the more substituted carbon, which can better stabilize the developing positive charge.[11][13]

This method allows for the synthesis of a diverse range of β-amino alcohols by varying both the chiral epoxide and the amine nucleophile.[9]

Asymmetric Aminohydroxylation (AA) of Alkenes

Developed by K. Barry Sharpless, the Asymmetric Aminohydroxylation (AA) reaction is a powerful method that directly converts an alkene into a 1,2-amino alcohol in a single, catalytic step.[1][14]

Causality of Method: The reaction utilizes osmium tetroxide (OsO₄) as the catalyst, a stoichiometric nitrogen source (like a chloramine salt), and a chiral ligand derived from cinchona alkaloids (e.g., (DHQ)₂PHAL or (DHQD)₂PHAL).[14][15] The chiral ligand accelerates the reaction and, most importantly, controls the enantiofacial selectivity of the addition across the double bond.[14][16] The mechanism is believed to involve a [3+2] cycloaddition of the alkene to an imido-osmium species, followed by hydrolysis to release the syn-amino alcohol product.[14][17] The choice of ligand, nitrogen source, and solvent can significantly influence the regioselectivity of the addition.[14][18]

Chemoenzymatic Methods

Harnessing the exquisite selectivity of enzymes offers a green and highly efficient alternative to traditional chemical methods. These reactions are conducted under mild conditions (typically aqueous buffer at room temperature) and often exhibit near-perfect enantioselectivity.[2][19]

Causality of Method: The high selectivity of enzymatic reactions stems from the precisely defined three-dimensional structure of the enzyme's active site. The substrate must fit into the active site in a specific orientation for the catalytic transformation to occur, thus discriminating between enantiomers or the faces of a prochiral substrate.

Key enzymatic approaches include:

• Kinetic Resolution using Lipases: Lipases can enantioselectively acylate a racemic amino alcohol, allowing for the separation of the slower-reacting enantiomer from the acylated product. This is a resolution technique, meaning the maximum theoretical yield for a single enantiomer is 50%.[20]

• Reductive Amination using Engineered Dehydrogenases: Amine dehydrogenases (AmDHs) can catalyze the direct asymmetric reductive amination of α-hydroxy ketones using ammonia as the amine source.[2][19] Protein engineering has been instrumental in developing AmDHs with high activity and stereoselectivity for a range of substrates.[19][21]

• Asymmetric Synthesis using Transaminases: Amine transaminases (ATAs) catalyze the transfer of an amino group from a donor molecule to a prochiral ketone.[21][22] Using an α-hydroxy ketone as the acceptor yields a chiral amino alcohol. These enzymes use pyridoxal 5'-phosphate (PLP) as a cofactor and are highly valued for their excellent stereoselectivity.[22]

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route depends on various factors, including the desired scale, substrate availability, and required stereochemical purity. The following table provides a comparative summary of the discussed methodologies.

Synthetic Route	Typical Enantioselectivity (% ee)	Substrate Scope	Key Advantages	Key Limitations
Asymmetric Reduction of α-Amino Ketones	>95% (CBS)[4], >99% (Noyori)[1]	Broad for various ketones	High enantioselectivity, predictable stereochemistry, well-established methods.	Requires pre-synthesis of α-amino ketone substrate; catalysts can be expensive.
Ring-Opening of Chiral Epoxides	>99% (substrate-dependent)	Broad for various amines and epoxides	Stereospecific (inversion), utilizes readily available starting materials, high yields.	Regioselectivity can be an issue for some substrates[9]; requires enantiopure epoxides.
Asymmetric Aminohydroxylation (AA)	90-99%[14][23]	Primarily alkenes, especially styrenes and cinnamates[17][18]	Direct conversion of alkenes, single catalytic step, syn-selective addition.[14][15]	Use of toxic and expensive OsO₄, regioselectivity can be low for certain substrates.[14][24]
Chemoenzymatic Methods	>99%[19][21]	Specific to enzyme; protein engineering is expanding scope	Extremely high enantioselectivity, mild and green reaction conditions, high catalytic efficiency.	Enzyme stability and substrate scope can be limited; requires specialized biochemical expertise.

Detailed Experimental Protocols

To provide a practical context, this section details representative, step-by-step protocols for key synthetic methodologies.

Protocol 1: Corey-Bakshi-Shibata (CBS) Reduction of an α-Amino Ketone

This protocol is adapted from the general principles of CBS reduction for producing a chiral amino alcohol.[5][6]

Objective: To synthesize an enantiomerically enriched 1,2-amino alcohol from a corresponding N-protected α-amino ketone.

Materials:

• N-protected α-amino ketone

• (R)- or (S)-CBS oxazaborolidine catalyst (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, round-bottom flask under an inert argon atmosphere, add the N-protected α-amino ketone (1.0 eq). Dissolve it in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: Slowly add the CBS catalyst solution (0.1 eq) to the cooled ketone solution. Stir for 10 minutes.

• Reducing Agent Addition: Add the BH₃·THF solution (1.0 eq) dropwise over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the mixture at -78 °C and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often complete within a few hours.[6]

• Quenching: Upon completion, slowly quench the reaction by the dropwise addition of methanol at -78 °C.

• Workup: Warm the mixture to room temperature and remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[1]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the enantiomerically pure amino alcohol.[1]

• Analysis: Determine the enantiomeric excess (% ee) of the product using chiral High-Performance Liquid Chromatography (HPLC) analysis.

Protocol 2: Nucleophilic Ring-Opening of (S)-Styrene Oxide with Aniline

This protocol describes a Lewis-acid catalyzed ring-opening of a chiral epoxide.[12][25]

Objective: To synthesize (R)-2-anilino-2-phenylethanol from (S)-styrene oxide.

Materials:

• (S)-Styrene oxide

• Aniline

• Yttrium(III) chloride (YCl₃) or other suitable Lewis acid[25][26]

• Diethyl ether or Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a clean, dry round-bottom flask, combine (S)-styrene oxide (1.0 eq) and aniline (1.0 eq).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., YCl₃, 1-5 mol%) to the mixture. The reaction can often be performed under solvent-free conditions.[25][26]

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC. Reaction times can vary from 30 minutes to several hours.[12][27]

• Workup: Upon completion, dilute the reaction mixture with diethyl ether or ethyl acetate. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or flash column chromatography.[12]

• Analysis: Characterize the product by NMR and determine its optical purity via chiral HPLC.

Protocol 3: Sharpless Asymmetric Aminohydroxylation (AA) of Styrene

This protocol is a representative example of the AA reaction.[1][14]

Objective: To synthesize an N-protected chiral 1,2-amino alcohol from styrene.

Materials:

• Styrene

• Nitrogen source: e.g., Chloramine-T trihydrate (TsN(Na)Cl·3H₂O)

• Chiral Ligand: e.g., (DHQ)₂PHAL

• Potassium Osmiate(VI) Dihydrate (K₂OsO₂(OH)₄)

• tert-Butanol (t-BuOH) and Water (1:1 solvent mixture)

• Sodium Sulfite (Na₂SO₃)

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a round-bottom flask, add the chiral ligand (0.05 eq) and potassium osmiate dihydrate (0.04 eq) to a 1:1 mixture of t-BuOH and water. Stir until the solution becomes homogeneous and clear.

• Reagent Addition: Add the nitrogen source, Chloramine-T (3.0 eq), and stir for 5 minutes. Then, add the styrene (1.0 eq).

• Reaction: Stir the reaction vigorously at room temperature. The reaction is often complete within 6-24 hours.[1]

• Quenching: Upon completion, quench the reaction by adding solid sodium sulfite (Na₂SO₃). Stir for an additional 30 minutes.[1]

• Workup: Add ethyl acetate to the mixture. Separate the organic layer and wash it with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash chromatography to isolate the desired amino alcohol.[1]

• Analysis: Characterize the product and determine its enantiomeric excess by chiral HPLC or NMR analysis using a chiral solvating agent.

Visualization of Synthetic Pathways

Overview of Synthetic Routes to Chiral Amino Alcohols

Caption: Figure 1. Major synthetic pathways to chiral 1,2-amino alcohols.

Mechanism of Nucleophilic Ring-Opening of an Epoxide

Caption: Figure 2. S_N2 mechanism for amine ring-opening of an epoxide.

Catalytic Cycle for Asymmetric Aminohydroxylation (Simplified)

Caption: Figure 3. Simplified catalytic cycle for Sharpless AA.

Conclusion

The synthesis of chiral amino alcohols is a mature yet continually evolving field. The choice of synthetic strategy is a critical decision that impacts yield, purity, cost, and scalability.

• Asymmetric reduction of α-amino ketones and nucleophilic ring-opening of epoxides represent robust, well-understood, and highly reliable methods that are workhorses in both academic and industrial labs.

• Sharpless Asymmetric Aminohydroxylation offers an elegant and direct route from simple alkenes, though its reliance on osmium and occasional issues with regioselectivity must be considered.

• Chemoenzymatic methods are at the forefront of green chemistry, providing unparalleled enantioselectivity under mild conditions. As protein engineering continues to broaden the substrate scope and robustness of enzymes like dehydrogenases and transaminases, their adoption for large-scale pharmaceutical synthesis is set to increase dramatically.

Ultimately, the optimal route will depend on the specific target molecule, available starting materials, and project goals. A thorough understanding of the causality, advantages, and limitations of each method, as presented in this guide, empowers researchers to make informed and efficient decisions in their synthetic endeavors.

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Spectroscopic Differentiation of (R) and (S) Amino Alcohols: A Comparative Technical Guide

Executive Summary

In drug development, the differentiation of (R) and (S) enantiomers is not merely an analytical hurdle but a regulatory mandate. Since the FDA’s 1992 policy statement on stereoisomeric drugs, developers must establish absolute stereochemistry early in the IND (Investigational New Drug) process.

For amino alcohols—a privileged scaffold in pharmacophores (e.g.,

-blockers, ethambutol)—enantiomers exhibit identical physical properties in achiral environments (standard NMR, IR, MS). Differentiation requires the introduction of a chiral probe. This guide compares the two industry-standard spectroscopic workflows: Chiral Derivatization (NMR) and Vibrational Circular Dichroism (VCD) .[1]

Key Takeaway: While X-ray crystallography remains the absolute truth, it requires single crystals.[2][3] For solution-phase analysis, Mosher’s NMR method provides robust structural insight via derivatization, whereas VCD offers a non-destructive, "measure-and-calculate" route ideal for precious late-stage intermediates.

Method A: Chiral NMR via Mosher’s Analysis

Best For: Early-stage synthetic intermediates, compounds with reactive handles (-OH, -NH2), and labs without VCD hardware.

The Principle

(R) and (S) enantiomers are chemically equivalent in achiral solvents (

). To differentiate them, we convert the enantiomers into diastereomers using a chiral derivatizing agent (CDA). The resulting diastereomers have different physical properties and distinct NMR chemical shifts ( ).[2][4][5][6][7]

The gold standard CDA for amino alcohols is

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA) , known as Mosher’s Acid.

Experimental Protocol: Double Derivatization

Objective: Create both the (R)-MTPA and (S)-MTPA esters/amides of the unknown amino alcohol to calculate chemical shift differences (

).

Reagents:

• Substrate: ~5-10 mg of unknown Amino Alcohol.

• Reagent: (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl (Acid chlorides are preferred over acids for sterically hindered amino alcohols).

• Base: Dry Pyridine (

  -pyridine can allow in-situ NMR).

• Solvent:

  for analysis.

Step-by-Step Workflow:

• Preparation: Split the unknown amino alcohol sample into two vials (Vial A and Vial B).

• Reaction A: To Vial A, add 1.5 eq of (R)-MTPA-Cl and excess dry pyridine. Stir for 1-4 hours under

  .

• Reaction B: To Vial B, add 1.5 eq of (S)-MTPA-Cl and excess dry pyridine.

• Workup: Quench with water, extract into

  , wash with dilute HCl (to remove pyridine), dry over , and concentrate.

• Spectroscopy: Acquire

  NMR (and NMR if possible) for both crude products in .

Data Analysis: The Sign Convention

The absolute configuration is deduced by analyzing the difference in chemical shifts between the (S)-MTPA ester and the (R)-MTPA ester.[4]

Note: The (S)-ester comes from the (S)-acid chloride, but nomenclature can be tricky. Ensure you track the stereocenter of the MTPA used.

Interpretation Logic: In the Mosher model, the CF3 group, the carbonyl, and the carbinol proton lie in the same plane. The phenyl group of the MTPA shields protons on one side of the plane, while leaving the other side unaffected.

• If

  : The proton resides on the side "exposed" in the S-derivative but "shielded" in the R-derivative.

• If

  : The proton resides on the side "shielded" in the S-derivative.

By mapping which protons have positive vs. negative

values, you can build a spatial model that confirms the stereocenter configuration.

Figure 1: The Mosher Analysis Workflow. Parallel derivatization converts enantiomers into diastereomers with distinct NMR signatures.

Method B: Vibrational Circular Dichroism (VCD)

Best For: Final drug substances, non-derivatizable compounds, and cases where "chemical manipulation" might alter the sample (e.g., racemization risk).

The Principle

Unlike electronic CD (ECD), which relies on UV chromophores, VCD measures the differential absorption of left- and right-circularly polarized infrared light (

) during vibrational transitions.[8] Since every molecule has vibrations, VCD is universal.

Experimental Protocol: Measure & Calculate

This method is self-validating because it relies on the comparison of experimental data against ab initio quantum mechanical calculations.

Workflow:

• Experimental Acquisition:

  • Dissolve ~5-10 mg of the amino alcohol in a transparent IR solvent (

    or ).

  • Place in a BaF2 or CaF2 cell (path length ~100

    ).

  • Acquire the VCD spectrum and the standard IR spectrum simultaneously (approx. 1-4 hours accumulation).

• Computational Prediction (DFT):

  • Construct the (R)-enantiomer model in software (e.g., Gaussian, Schrödinger).

  • Perform conformational search (amino alcohols are flexible; you must identify the low-energy conformers).

  • Calculate the VCD spectrum using Density Functional Theory (e.g., B3LYP/6-31G*).

• Comparison:

  • Overlay the Experimental VCD on the Calculated (R)-VCD.

Data Interpretation

• Match: If the experimental signs (+/-) of the major peaks align with the calculated (R)-spectrum, the sample is (R) .[9]

• Mirror Image: If the experimental spectrum is the inverse (mirror image) of the calculated (R)-spectrum, the sample is (S) .

This binary "Match vs. Mirror" result provides a high confidence level (Confidence Limit > 95%).

Figure 2: The VCD "Measure-Calculate-Compare" Logic. This method avoids chemical modification of the sample.[1][10]

Comparative Performance Matrix

The following table contrasts the performance of these methods specifically for amino alcohols.

Feature	Chiral NMR (Mosher)	Vibrational CD (VCD)
Sample State	Solution (Derivatized)	Solution (Native)
Sample Prep Time	High (Reaction + Workup: 4-6 hrs)	Low (Dissolve: 10 mins)
Analysis Time	Fast (NMR acquisition: 15 mins)	Slow (Acquisition: 4 hrs + Calculation: 12-24 hrs)
Sample Recovery	Destructive (Sample is converted to ester)	Non-Destructive (Recoverable)
Structural Insight	Local (Proximity to -OH/-NH2)	Global (Whole molecule chirality)
Confidence	High (if conformational model holds)	Very High (Statistical comparison)
Cost	Low (Standard NMR + Reagents)	High (Specialized VCD Spectrometer)

References

• FDA Policy Statement. "FDA's policy statement for the development of new stereoisomeric drugs." Chirality, 1992, 4(5), 338-340.[11] Link

• Mosher's Method Protocol. Hoye, T. R., Jeffrey, C. S., & Shao, F. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols, 2007, 2, 2451–2458. Link[4]

• VCD Review. Nafie, L. A. "Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of Absolute Configuration." Annual Review of Physical Chemistry, 1997, 48, 357-386.[8] Link

• VCD in Pharma. "Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery." American Laboratory, 2010. Link

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A Senior Application Scientist's Guide to Benchmarking New Chiral Amino Alcohol Ligands

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of enantiomerically pure compounds is a cornerstone of modern drug discovery and fine chemical synthesis.[1][2] Chiral amino alcohol ligands have emerged as privileged structures in asymmetric catalysis, capable of inducing high stereoselectivity in a wide array of chemical transformations.[1][3][4][5] The development of novel ligands with improved activity, selectivity, and broader substrate scope is a continuous endeavor. This guide provides a comprehensive framework for the rigorous benchmarking of new chiral amino alcohol ligands, ensuring that their catalytic performance is objectively and thoroughly evaluated against established alternatives.

Introduction: The Significance of Chiral Amino Alcohols in Asymmetric Catalysis

Chiral amino alcohols are organic molecules that contain both an amine and an alcohol functional group, with at least one stereocenter.[1] This unique combination of functional groups allows them to act as bidentate ligands, coordinating to a metal center to form a chiral catalyst.[6][7] This coordination creates a specific three-dimensional environment around the metal's active site, which in turn directs the stereochemical outcome of a catalytic reaction, favoring the formation of one enantiomer over the other.[8] The applications of these ligands are vast, ranging from the synthesis of pharmaceutical intermediates to the production of agrochemicals and other fine chemicals.[2]

Ligand Synthesis and Characterization: The Foundation of a Robust Catalyst

The journey of a new catalyst begins with the synthesis and thorough characterization of the chiral ligand. A common and effective strategy for synthesizing chiral amino alcohols is to start from the "chiral pool," utilizing readily available and enantiomerically pure starting materials like α-amino acids.[1] A straightforward reduction of the carboxylic acid functionality of an amino acid can yield the corresponding chiral amino alcohol with high optical purity.[1]

Hypothetical Synthesis of a Novel Phenylalaninol-Derived Ligand (NPL-1):

A novel ligand, hereafter referred to as NPL-1, can be synthesized from (S)-phenylalanine. The synthesis would involve the reduction of the carboxylic acid to the corresponding alcohol, followed by N-alkylation to introduce additional steric bulk and electronic diversity, which can significantly influence catalytic activity and selectivity.

Essential Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): To confirm the molecular structure and purity of the synthesized ligand.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the identity of the ligand.

• Optical Rotation: To measure the specific rotation and confirm the enantiomeric purity of the ligand.

• X-ray Crystallography (if possible): To determine the absolute configuration and solid-state conformation of the ligand.[8]

Benchmarking Catalytic Performance: A Systematic Approach

A rigorous evaluation of a new chiral amino alcohol ligand requires a systematic benchmarking process against well-established catalysts. This involves selecting an appropriate model reaction, carefully designing the experimental setup, and accurately determining key performance metrics.

Model Reaction Selection: The Asymmetric Addition of Diethylzinc to Benzaldehyde

The enantioselective addition of diethylzinc to aldehydes is a classic and well-studied benchmark reaction for evaluating new chiral ligands.[9] This reaction is sensitive to the structure of the ligand and provides a clear measure of its ability to induce enantioselectivity.[10][11][12]

Experimental Workflow for Benchmarking

The following diagram outlines the general workflow for benchmarking the catalytic activity of a new chiral ligand.

Caption: Experimental workflow for benchmarking a new chiral amino alcohol ligand.

Detailed Experimental Protocol

Materials:

• Anhydrous Toluene

• Benzaldehyde (freshly distilled)

• Diethylzinc (1.0 M solution in hexanes)

• New Chiral Ligand (NPL-1)

• Standard Chiral Ligand (e.g., (1R,2S)-(-)-N-methylephedrine)

• Titanium(IV) isopropoxide

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve the chiral ligand (0.1 mmol) in anhydrous toluene (5 mL). Add titanium(IV) isopropoxide (0.1 mmol) and stir the mixture at room temperature for 30 minutes.

• Reaction Setup: Cool the catalyst solution to 0°C in an ice bath. Add benzaldehyde (1.0 mmol) to the solution.

• Initiation: Slowly add diethylzinc (1.2 mmol, 1.2 mL of a 1.0 M solution in hexanes) dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Reaction Monitoring: Stir the reaction at 0°C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After 24 hours (or upon completion), quench the reaction by slowly adding saturated aqueous ammonium chloride solution (10 mL).

• Extraction: Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Performance Metrics and Analysis

The success of a new chiral ligand is quantified by several key performance metrics:

• Conversion (%): The percentage of the starting material (benzaldehyde) that has been converted into the product. This is typically determined by GC or NMR analysis of the crude reaction mixture.

• Yield (%): The percentage of the purified product obtained relative to the theoretical maximum.

• Enantiomeric Excess (ee, %): A measure of the stereoselectivity of the reaction. It is defined as the absolute difference between the mole fractions of the two enantiomers. Chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) are the standard methods for determining enantiomeric excess.[1]

Comparative Data Analysis

To provide a clear and objective comparison, the performance of the new ligand should be tabulated against one or more established ligands under identical reaction conditions.

Table 1: Benchmarking of NPL-1 against a Standard Ligand in the Asymmetric Addition of Diethylzinc to Benzaldehyde.

Ligand	Conversion (%)	Yield (%)	Enantiomeric Excess (ee, %)
NPL-1	98	95	92% (S)
(1R,2S)-(-)-N-methylephedrine	95	91	85% (R)

Delving Deeper: Mechanistic Insights and Kinetic Analysis

A comprehensive benchmarking study goes beyond simple performance metrics and seeks to understand the underlying catalytic mechanism. Kinetic studies can provide valuable information about the reaction rate, the order of the reaction with respect to each component, and the activation parameters, which can help in optimizing reaction conditions and designing more efficient catalysts.[13][14]

The Catalytic Cycle

The following diagram illustrates a generalized catalytic cycle for the addition of diethylzinc to an aldehyde catalyzed by a chiral amino alcohol-metal complex.

Caption: Generalized catalytic cycle for the asymmetric addition of diethylzinc to an aldehyde.

Understanding the individual steps of the catalytic cycle can guide the rational design of improved ligands. For instance, modifying the steric and electronic properties of the ligand can influence the rate of aldehyde coordination or the alkylation step, thereby affecting both the activity and enantioselectivity of the catalyst.[15]

Conclusion: A Rigorous Path to Innovation

The development of new chiral amino alcohol ligands is a critical driver of innovation in asymmetric catalysis. A thorough and systematic benchmarking process, as outlined in this guide, is essential for objectively assessing the performance of these new catalysts. By combining robust experimental design, accurate analytical techniques, and a deep understanding of the underlying catalytic principles, researchers can confidently identify and develop the next generation of highly effective chiral ligands for a wide range of synthetic applications.

References

• Organic & Biomolecular Chemistry. (n.d.). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. RSC Publishing. Retrieved from [Link]

• The Journal of Organic Chemistry. (2010). Synthesis of Axially Chiral Amino Acid and Amino Alcohols via Additive−Ligand-Free Pd-Catalyzed Domino Coupling Reaction and Subsequent Transformations of the Product Amidoaza[3]helicene. ACS Publications. Retrieved from [Link]

• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• CHIMIA. (n.d.). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. Retrieved from [Link]

• PMC. (n.d.). Structure Sensitive Reaction Kinetics of Chiral Molecules on Intrinsically Chiral Surfaces. Retrieved from [Link]

• Angewandte Chemie International Edition. (n.d.). Chiral Catalyst Breakthrough: Pioneering the Kinetic Resolution of Unactivated Alkenes. Retrieved from [Link]

• The Journal of Physical Chemistry C. (2024, August 13). Structure Sensitive Reaction Kinetics of Chiral Molecules on Intrinsically Chiral Surfaces. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral ligand-mediated enantiospecific recognition for enantioselective.... Retrieved from [Link]

• Journal of the American Chemical Society. (2011, March 14). Determining the Enantioselectivity of Chiral Catalysts by Mass Spectrometric Screening of Their Racemic Forms. ACS Publications. Retrieved from [Link]

• Journal of the American Chemical Society. (2004, June 9). Kinetic Resolution of Chiral α-Olefins Using Optically Active ansa-Zirconocene Polymerization Catalysts. ACS Publications. Retrieved from [Link]

• MDPI. (2024, November 12). Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides. Retrieved from [Link]

• ChemRxiv. (n.d.). Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono-Mannich Reactions. Retrieved from [Link]

• MDPI. (2023, September 8). Kinetic Study on the Base-Catalyzed Imine-Enamine Tautomerism of a Chiral Biologically Active Isoxazoline Derivative by HPLC on Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase. Retrieved from [Link]

• Frontiers. (2020, November 29). Enantioselectivity-Evaluation of Chiral Copper(II) Complexes Coordinated by Novel Chiral Tetradentate Ligands for Free Amino Acids by Mass Spectrometry Coupled With the Isotopically Labeled Enantiomer Method. Retrieved from [Link]

• PMC. (n.d.). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Retrieved from [Link]

• Wikipedia. (n.d.). Enantioselective synthesis. Retrieved from [Link]

• Beilstein Archives. (n.d.). Evaluation of the enantioselectivity of new chiral ligands based on imidazolidine-4-one derivatives. Retrieved from [Link]

• SynOpen. (2022, January 18). Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. Retrieved from [Link]

• PMC. (n.d.). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of Chiral Ferrocenyl Amino Alcohols as Ligands for Ruthenium-Catalyzed Transfer Hydrogenation of Ketones. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. ACS Publications. Retrieved from [Link]

• PubMed. (n.d.). High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. Retrieved from [Link]

• ResearchGate. (2025, October 15). Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments. Retrieved from [Link]

• CNR-IRIS. (2025, February 19). Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. ACS Publications. Retrieved from [Link]

• PMC. (2026, January 2). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Retrieved from [Link]

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A Senior Application Scientist's Guide to Determining the Absolute Configuration of Chiral Alcohols

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of modern chemistry. The absolute configuration of a chiral center can dictate the therapeutic efficacy of a drug, its toxicity, and its metabolic fate. This guide provides an in-depth comparison of the most robust and widely used methods for determining the absolute configuration of chiral alcohols, moving beyond a simple listing of techniques to explain the causality behind experimental choices and provide field-proven insights.

The Imperative of Chirality in Drug Development

Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. The tragic story of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, serves as a stark reminder of the importance of stereochemical purity. Therefore, the unambiguous assignment of the absolute configuration of chiral alcohols, a common functional group in active pharmaceutical ingredients (APIs), is a critical step in the drug development pipeline.

This guide will navigate through the principles, protocols, and practical considerations of several key techniques: NMR-based derivatization methods, including the venerable Mosher's method and its alternatives; the definitive yet demanding technique of X-ray crystallography; and the increasingly powerful chiroptical methods of Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD).

I. NMR-Based Derivatization Methods: A Chemical Compass

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation, but it cannot distinguish between enantiomers in an achiral environment.[1] To overcome this, chiral derivatizing agents (CDAs) are employed to convert the enantiomeric alcohols into diastereomers, which possess distinct NMR spectra.[1][2]

The Mosher's Method: A Classic for a Reason

Developed by Harry S. Mosher, this method utilizes α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) as the chiral derivatizing agent.[2][3] The underlying principle is the formation of diastereomeric esters, which are then analyzed by ¹H NMR spectroscopy.[3]

The Causality Behind the Chemical Shift Differences

The diagnostic power of Mosher's method lies in the anisotropic effect of the phenyl ring of the MTPA moiety. In the most stable conformation of the MTPA esters, the phenyl group is oriented in a way that shields one side of the chiral alcohol's substituents while deshielding the other. By comparing the chemical shifts of the protons in the diastereomeric esters formed with (R)-MTPA and (S)-MTPA, a differential (Δδ = δS - δR) can be calculated for each proton. The sign of this Δδ value provides a reliable indication of the absolute configuration of the alcohol.[3]

Diagram: Logic of Absolute Configuration Determination with Mosher's Acid

A simplified workflow illustrating the logic behind Mosher's method.

Experimental Protocol: Mosher's Ester Analysis

Materials:

• Chiral alcohol (~5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)

• Anhydrous pyridine or 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆)

• NMR tubes

Procedure: [3]

• Preparation of (R)-MTPA Ester:

  • In a clean, dry NMR tube, dissolve approximately 2.5 mg of the chiral alcohol in 0.5 mL of anhydrous deuterated solvent.

  • Add a small excess of anhydrous pyridine (approx. 5-10 µL).

  • Add a slight molar excess (approx. 1.2 equivalents) of (R)-Mosher's acid chloride.

  • Cap the NMR tube and monitor the reaction by ¹H NMR until completion (typically 30-60 minutes).

• Preparation of (S)-MTPA Ester:

  • In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-Mosher's acid chloride.

• NMR Analysis:

  • Acquire high-resolution ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.

  • Assign the proton signals for the substituents around the chiral center in both spectra.

  • Calculate the chemical shift difference (Δδ = δS - δR) for each assigned proton.

• Configuration Assignment:

  • Based on the established conformational model of the Mosher's esters, a consistent pattern of positive and negative Δδ values on either side of the carbinol carbon will reveal the absolute configuration.

Data Presentation: A Hypothetical Case Study

Proton	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)
H-1' (Side Chain A)	2.45	2.35	-0.10
H-2' (Side Chain A)	1.92	1.80	-0.12
H-1'' (Side Chain B)	4.02	4.10	+0.08
H-2'' (Side Chain B)	1.18	1.25	+0.07

In this example, the negative Δδ values for protons on Side Chain A and positive Δδ values for protons on Side Chain B would allow for the assignment of the absolute configuration based on the Mosher's model.

Beyond Mosher: Alternative Derivatizing Agents

While Mosher's method is a workhorse, other chiral derivatizing agents offer advantages in specific situations.

• Trost's Mandelic Acid: This reagent can be advantageous when the trifluoromethyl group in MTPA complicates NMR analysis or when seeking different shielding/deshielding effects.[4] The protocol is analogous to Mosher's method, involving esterification and subsequent NMR analysis.[4]

• Rickman's Reagent (and other porphyrin-based tweezers): These are particularly useful for microscale applications and for substrates that are difficult to derivatize covalently. They function as chiral solvating agents, forming diastereomeric complexes that can be analyzed by ECD.[5]

II. X-Ray Crystallography: The Definitive Answer, If You Can Get It

Single-crystal X-ray crystallography is often considered the "gold standard" for determining absolute configuration.[2] By analyzing the diffraction pattern of X-rays passing through a single crystal of the compound, a three-dimensional electron density map can be generated, revealing the precise spatial arrangement of every atom in the molecule.

The Principle of Anomalous Dispersion

To determine the absolute configuration, the phenomenon of anomalous dispersion is utilized. When the X-ray wavelength is near an absorption edge of a heavier atom (typically S, Cl, Br, or heavier) in the molecule, the scattering factor of that atom becomes a complex number. This leads to small but measurable differences in the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l), which would otherwise be identical. These differences, known as Bijvoet differences, allow for the unambiguous determination of the absolute configuration.[6]

The Major Hurdle: Crystallization

The primary limitation of X-ray crystallography is the absolute requirement for a high-quality single crystal.[7] Many chiral alcohols, particularly those that are oils or have flexible structures, are notoriously difficult to crystallize. This can be a time-consuming and often frustrating process with no guarantee of success.

Experimental Workflow: X-Ray Crystallography

A simplified workflow for determining absolute configuration by X-ray crystallography.

III. Chiroptical Methods: Seeing Chirality with Polarized Light

Chiroptical spectroscopy techniques measure the differential interaction of a chiral molecule with left and right circularly polarized light. These methods are non-destructive and can be performed on samples in solution.

Vibrational Circular Dichroism (VCD)

VCD measures the difference in absorption of left and right circularly polarized infrared light by a chiral molecule.[8][9] The resulting VCD spectrum is a unique fingerprint of the molecule's absolute configuration and conformation in solution.[8]

The Power of Comparison to Theory

The absolute configuration is determined by comparing the experimental VCD spectrum to a theoretically calculated spectrum for one of the enantiomers.[8][9] These calculations are typically performed using density functional theory (DFT). A good match between the experimental and calculated spectra provides a high degree of confidence in the assigned absolute configuration.[8]

VCD Experimental Protocol

Sample Preparation: [10]

• Dissolve 5-15 mg of the chiral alcohol in a suitable deuterated solvent (e.g., CDCl₃) to a concentration of approximately 0.1 M.

• The solution should be free of particulates.

Data Acquisition:

• Acquire the VCD and IR spectra simultaneously on a VCD spectrometer.

• Collect data for a sufficient duration to achieve a good signal-to-noise ratio (typically several hours).

Data Analysis:

• Perform a conformational search and DFT calculations to generate the theoretical VCD spectrum for one enantiomer.

• Compare the experimental VCD spectrum with the calculated spectrum. A mirror image of the calculated spectrum represents the other enantiomer.

Electronic Circular Dichroism (ECD)

ECD is the differential absorption of left and right circularly polarized ultraviolet-visible light.[1] This technique is particularly sensitive to the spatial arrangement of chromophores within a molecule.

The Exciton Chirality Method

For molecules containing two or more interacting chromophores, the exciton chirality method can be a powerful tool for assigning absolute configuration.[1] The through-space interaction of the transition dipole moments of the chromophores gives rise to a characteristic bisignate (two-signed) Cotton effect in the ECD spectrum. The sign of this "exciton couplet" is directly related to the chirality of the arrangement of the chromophores.[1]

ECD Experimental Protocol

Sample Preparation:

• Prepare a dilute solution of the chiral alcohol in a transparent solvent (e.g., methanol, acetonitrile). The concentration should be adjusted to give an absorbance of approximately 0.5-1.0 in the UV-Vis spectrum.

• The sample must be free of any UV-absorbing impurities.

Data Acquisition:

• Record the ECD spectrum over the relevant UV-Vis wavelength range.

Data Analysis:

• If applicable, analyze the signs of the Cotton effects using the exciton chirality method.

• Alternatively, compare the experimental ECD spectrum to a theoretically calculated spectrum, similar to the VCD analysis.

IV. Comparative Analysis: Choosing the Right Tool for the Job

Feature	Mosher's Method (NMR)	X-Ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Principle	Covalent derivatization to form diastereomers with distinct NMR signals.[2][3]	Diffraction of X-rays by a single crystal to determine 3D structure.[2][6]	Differential absorption of circularly polarized infrared light.[8][9]	Differential absorption of circularly polarized UV-Vis light.[1]
Sample Requirement	Milligrams of sample required.[3]	Requires a high-quality single crystal.[7]	5-15 mg of sample in solution.[10]	Microgram to milligram quantities in solution.
Advantages	Well-established and reliable; provides information on enantiomeric excess.[3]	Provides an unambiguous 3D structure.	Applicable to a wide range of molecules in solution, no crystallization needed.[8][9]	Highly sensitive, requires small sample amounts.[1]
Disadvantages	Requires chemical derivatization, which can be problematic for sensitive molecules; potential for peak overlap.[11]	Crystallization can be a major bottleneck; requires a heavy atom for reliable absolute configuration determination of light-atom molecules.[6][7]	Requires access to a specialized spectrometer and computational resources for theoretical calculations.	Requires a chromophore near the stereocenter; interpretation can be complex for flexible molecules.[2]
Time to Result	4-6 hours of active effort over 1-2 days.[1]	Can take days to weeks, depending on crystallization success.	Several hours for data acquisition, plus computational time.	Relatively fast data acquisition.

V. Conclusion: An Integrated Approach for Unambiguous Assignment

The determination of the absolute configuration of a chiral alcohol is a critical task that demands a careful and considered approach. No single technique is universally superior, and the choice of method should be guided by the properties of the molecule, the available instrumentation, and the stage of the research or development process.

Mosher's method remains a valuable and accessible tool, particularly in a synthetic chemistry setting. However, for challenging cases or when derivatization is not feasible, the chiroptical methods of VCD and ECD offer powerful, non-destructive alternatives. When an unambiguous, definitive structure is required and a suitable crystal can be obtained, X-ray crystallography is the ultimate arbiter.

In many cases, a multi-pronged approach, where the results from two or more independent methods are in agreement, provides the highest level of confidence in the stereochemical assignment. As a senior application scientist, my recommendation is to leverage the strengths of each technique, understanding their limitations and the causality behind their application, to ensure the scientific integrity and success of your research and development endeavors.

VI. References

• Rickman, B. H., et al. (1998). A Two-Step Chemical:Chiroptical Method for Determining Absolute Configurations of α-Hydroxy Acids. Tetrahedron, 54(19), 5041-5064. [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451-2458. [Link]

• Pescitelli, G., & Bruhn, T. (2016). ECD exciton chirality method today: a modern tool for determining absolute configurations. Chirality, 28(6), 466-475. [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. [Link]

• Trost, B. M., et al. (1981). A useful chiral reagent for the determination of absolute configuration of secondary alcohols. Tetrahedron Letters, 22(14), 1287-1290. [Link]

• Nafie, L. A. (2008). Vibrational circular dichroism: A new tool for the stereochemical characterization of chiral molecules. Applied Spectroscopy, 62(9), 249A-263A. [Link]

• ABSOLUTE CONFIGURATION BY VCD. (n.d.). BioTools. [Link]

• Riguera, R. (1997). The Mosher and Trost-Mosher methods. Topics in Stereochemistry, 21, 249-333. [Link]

• Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. (2025). The Journal of Organic Chemistry. [Link]

• RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. (2001). University of Illinois Urbana-Champaign. [Link]

• Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy. (2016). MDPI. [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (2006). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe, 18(3), 17-20. [Link]

• Zhang, H., et al. (2009). Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool. Current Organic Chemistry, 13(14), 1436-1451. [Link]

• Absolute configuration of complex chiral molecules. (n.d.). Spark904. [Link]

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• Absolute Configuration and Conformational Analysis of Chiral Compounds via Experimental and Theoretical Chiroptical Methods. (n.d.). Chemistry with a Twist. [Link]

• Experimental and calculated ECD spectra of 1−6, 8, and 9 were recorded.... (n.d.). ResearchGate. [Link]

• Computed ECD spectral data for over 10,000 chiral organic small molecules. (2025). Scientific Data. [Link]

• Absolute configuration of the diastereomers of menthol. (n.d.). ResearchGate. [Link]

• Prompt Determination of Absolute Configuration for Epoxy Alcohols via Exciton Chirality Protocol. (n.d.). Michigan State University. [Link]

• Determination of the Absolute Configuration of Natural Products. (2025). ResearchGate. [Link]

• Determination of the Absolute Configuration of Secondary Alcohols in a Compound Mixture via the Application of Competing Enantioselective Acylation Coupled with LC/MS Analysis. (2024). MDPI. [Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. (n.d.). ResearchGate. [Link]

• Determination of Absolute Configuration of Secondary Alcohols Using Thin-Layer Chromatography. (2013). Journal of Organic Chemistry. [Link]

• Mosher ester derivatives. (2018). University of Wisconsin-Madison. [Link]

• Sample Preparation for CD Measurements. (2017). University of Bristol. [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (2006). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Asia, 12(3), 17-20. [Link]

• Asymmetric Organocatalysed Synthesis of (R)-Mandelic Acid Esters and α-Alkoxy Derivatives from Commercial. (n.d.). IRIS - UNISA. [Link]

• Chiral Tailor-Made Solvents and Their Impact on Solution Thermodynamics and Crystallisation Kinetics of Mandelic Acid. (2010). UCC IR. [Link]

• A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A. (n.d.). National Center for Biotechnology Information. [Link]

• Mandelic Acid. (n.d.). Organic Syntheses. [Link]

• [A new chiral derivatizing reagent for the resolution of amine and alcohol drug enantiomers by HPLC]. (1991). Yao Xue Xue Bao, 26(9), 701-704. [Link]

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The Azetidine Conundrum: A Comparative Guide to Cross-Referencing Experimental and Predicted NMR Data

Azetidines, four-membered nitrogen-containing heterocycles, are privileged scaffolds in modern medicinal chemistry. Their unique conformational properties and ability to introduce three-dimensional diversity into flat molecules have led to their incorporation into a multitude of clinical candidates and approved drugs. However, the inherent ring strain and complex stereochemistry of substituted azetidines can present significant challenges for unambiguous structural elucidation. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this process, but the interpretation of complex spectra can be a bottleneck. This guide provides a comprehensive comparison of experimental NMR data with predicted chemical shifts for a series of azetidine derivatives, offering researchers a practical framework for accelerating their drug discovery efforts.

The Challenge of Azetidine NMR

The strained nature of the azetidine ring significantly influences the electronic environment of its constituent atoms, leading to chemical shifts that can deviate from those predicted by simple additive models. Furthermore, the puckered conformation of the ring and the potential for nitrogen inversion can lead to complex splitting patterns and dynamic effects on the NMR timescale. These factors underscore the importance of robust methods for structural verification.

A Hybrid Approach: Combining Experimental Data with In Silico Predictions

The synergy between experimental NMR data and computationally predicted chemical shifts offers a powerful solution to these challenges. By cross-referencing the two datasets, researchers can gain greater confidence in their structural assignments, resolve ambiguities, and even predict the structures of unknown compounds.

Experimental NMR Protocol for Azetidine Derivatives

A typical experimental workflow for acquiring high-quality NMR data for a novel azetidine compound is as follows:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified azetidine derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, MeOD-d₄). The choice of solvent is critical as it can influence chemical shifts.

  • Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include:

    • Number of scans (ns): Typically 16-64 scans are sufficient for routine samples.

    • Relaxation delay (d1): A delay of 1-2 seconds is usually adequate.

    • Acquisition time (aq): Aim for an acquisition time of at least 3-4 seconds to ensure good resolution.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, more scans are required.

    • Number of scans (ns): Typically 1024 scans or more may be necessary.

    • Pulse program: A standard pulse program with proton decoupling (e.g., zgpg30) is used.

• 2D NMR Experiments (for complex structures):

  • For unambiguous assignment, especially in cases of overlapping signals or complex stereochemistry, 2D NMR experiments are indispensable.

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for piecing together the carbon skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is vital for stereochemical assignments.

In Silico NMR Prediction: Tools and Methodologies

A variety of software packages are available for predicting NMR chemical shifts. These tools employ different methodologies, ranging from empirical database-driven approaches to more computationally intensive quantum mechanical (QM) calculations.[1][2]

• Database-driven/Empirical Methods: These methods, exemplified by software like ACD/Labs NMR Predictor , utilize large databases of experimentally determined NMR data.[2][3] The software identifies structural fragments within the query molecule and uses the corresponding experimental data from the database to predict the chemical shifts. These methods are generally very fast and can provide accurate predictions for common structural motifs.

• Quantum Mechanical (QM) Methods: QM-based predictions, often employing Density Functional Theory (DFT), calculate the magnetic shielding tensors of each nucleus from first principles.[4][5] These methods are more computationally expensive but can be more accurate for novel or strained ring systems where empirical data may be lacking.

• Machine Learning (ML) Approaches: A newer generation of prediction tools, such as the web-based PROSPRE , leverages machine learning algorithms trained on vast datasets of experimental and/or QM-calculated NMR data.[6][7][8] These methods can offer a balance of speed and accuracy.

Step-by-Step Protocol for NMR Prediction using ACD/Labs NMR Predictor

• Structure Input: Draw the azetidine structure of interest in the ChemSketch interface or import it from a file (e.g., MOL, SDF).[2]

• Select Nucleus: Choose the desired nucleus for prediction (e.g., ¹H, ¹³C).

• Initiate Prediction: Click the prediction button to generate the simulated NMR spectrum. The software will display the predicted chemical shifts and coupling constants.

• Analyze Results: The predicted spectrum can be visually compared to the experimental spectrum. The software often provides a detailed report on how the prediction for each atom was derived, including references to similar structures in its database.

Step-by-Step Protocol for NMR Prediction using PROSPRE (¹H NMR)

• Access the Web Server: Navigate to the PROSPRE web server.[7][8]

• Input Structure: Draw the molecule using the provided MarvinJS applet or paste a SMILES string.

• Select Solvent: Choose the solvent that matches the experimental conditions from the dropdown menu.

• Submit for Prediction: Click the "Predict" button. The server will return a list of predicted ¹H chemical shifts for the input structure.

Comparative Analysis: Experimental vs. Predicted Data

To illustrate the utility of this cross-referencing approach, let's examine the ¹H and ¹³C NMR data for a selection of N-Boc protected azetidine derivatives.

Table 1: Comparison of Experimental and Predicted ¹H NMR Chemical Shifts (ppm) for Selected Azetidine Derivatives in CDCl₃

Compound	Atom	Experimental ¹H Shift (ppm)[1]	Predicted ¹H Shift (ACD/Labs)	Predicted ¹H Shift (PROSPRE)
1-tert-Butoxycarbonyl-2-phenylazetidine	H-2	5.18	5.05	5.12
H-3 (α)	2.62	2.55	2.60
H-3 (β)	2.13	2.08	2.15
H-4	3.99	3.95	4.01
Boc	1.22-1.44	1.35	1.40
1-tert-Butoxycarbonyl-2-(o-tolyl)azetidine	H-2	5.38	5.29	5.35
H-3 (α)	2.67	2.61	2.68
H-3 (β)	1.98	1.92	2.01
H-4	3.86-4.05	3.98	4.03
Boc	1.37	1.39	1.42
CH₃	2.23	2.19	2.25

Table 2: Comparison of Experimental and Predicted ¹³C NMR Chemical Shifts (ppm) for Selected Azetidine Derivatives in CDCl₃

Compound	Atom	Experimental ¹³C Shift (ppm)[1]	Predicted ¹³C Shift (ACD/Labs)
1-tert-Butoxycarbonyl-2-phenylazetidine	C-2	65.6	64.8
C-3	25.6	26.1
C-4	46.4	45.9
C=O	156.5	157.1
C(CH₃)₃	79.4	79.9
C(CH₃)₃	28.2	28.5
1-tert-Butoxycarbonyl-2-(o-tolyl)azetidine	C-2	61.9	61.2
C-3	24.8	25.3
C-4	46.4	46.0
C=O	156.8	157.3
C(CH₃)₃	79.5	80.0
C(CH₃)₃	28.3	28.6
CH₃	18.8	19.2

As the tables demonstrate, both ACD/Labs and PROSPRE provide ¹H NMR chemical shift predictions that are in good agreement with the experimental data, with most deviations being less than 0.1 ppm. Similarly, the ¹³C NMR predictions from ACD/Labs show strong correlation with the experimental values. These small discrepancies are often within the range of typical solvent and concentration effects.

Visualizing the Workflow

A systematic workflow is essential for efficiently cross-referencing experimental and predicted NMR data.

Caption: Workflow for cross-referencing experimental and predicted NMR data.

Interpreting Discrepancies

While the agreement between experimental and predicted data is often good, significant deviations can occur. These discrepancies should not be dismissed but rather investigated as they can provide valuable structural insights.

• Conformational Effects: The puckered nature of the azetidine ring can lead to different conformers in solution. Prediction software may calculate shifts for a single, lowest-energy conformation, while the experimental spectrum represents a population-weighted average.

• Solvent Effects: The choice of solvent can significantly impact chemical shifts, particularly for protons involved in hydrogen bonding (e.g., N-H). Ensure that the solvent used in the prediction matches the experimental conditions.

• Through-Space Interactions: For sterically congested molecules, through-space interactions (e.g., van der Waals deshielding) can influence chemical shifts in ways that are not always perfectly captured by empirical prediction algorithms. In such cases, higher-level QM calculations may be necessary.

Conclusion

The cross-referencing of experimental NMR data with in silico predictions is an indispensable tool for the structural characterization of azetidine derivatives. This integrated approach not only enhances the confidence in structural assignments but also accelerates the drug discovery process by providing a more efficient means of resolving structural ambiguities. As prediction algorithms continue to improve in accuracy and accessibility, this hybrid methodology is poised to become a standard practice in the modern medicinal chemistry laboratory.

References

• Sajed, T., Sayeeda, Z., Lee, B.L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D.S. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290. [Link]

• Guan, Y., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(34), 11498-11508. [Link]

• Di Mola, A., et al. (2015). Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Chemical Communications, 51(88), 15953-15956. [Link]

• ACD/Labs. (2015, December 3). ACD/NMR Predictors - Software Demo [Video]. YouTube. [Link]

• Singh, G. S., & Pheko, T. (2008). Spectroscopic characterization of the 1-substituted 3,3-diphenyl-4-(2'-hydroxyphenyl)azetidin-2-ones: application of (13)C NMR, (1)H-(13)C COSY NMR and mass spectroscopy. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 70(3), 595–600. [Link]

• Matulevičiūtė, G., Arbačiauskienė, E., Kleizienė, N., Kederienė, V., & Šačkus, A. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(11), 3343. [Link]

• Šačkus, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1083. [Link]

• Sinha, P., & Yadav, A. K. (2023). Theoretical Study of Azetidine Derivative by Quantum Chemical Methods, Molecular Docking and Molecular Dynamic Simulations. ChemistrySelect, 8(19), e202300551. [Link]

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• PROSPRE. (n.d.). PROSPRE - 1H NMR Predictor. Retrieved February 17, 2026, from [Link]

• SpectraBase. (n.d.). L-Azetidine-2-carboxylic acid - Optional[1H NMR] - Spectrum. Retrieved February 17, 2026, from [Link]

• PROSPRE. (n.d.). About PROSPRE. Retrieved February 17, 2026, from [Link]

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A Comparative Guide to the In Vivo Efficacy of Arylamino Alcohol Derivatives in Murine Models

The arylamino alcohol scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a range of therapeutic agents, from classical β-blockers to essential antimalarials.[1] The inherent versatility of this chemical motif, characterized by an aromatic portion and an amino alcohol group, allows for fine-tuning of its pharmacological properties, making it a fertile ground for drug discovery.[1] This guide provides a comparative analysis of the in vivo efficacy of selected arylamino alcohol derivatives in validated mouse models, offering insights into their therapeutic potential, particularly in the context of infectious diseases like malaria.

Part 1: Antimalarial Potency of Novel Arylamino Alcohol Derivatives

The global challenge of drug-resistant malaria necessitates the development of new chemical entities with novel mechanisms of action. Arylamino alcohols have long been a promising class, with established drugs like mefloquine and halofantrine in its ranks.[1][2] Recent research has focused on synthesizing new derivatives to overcome resistance and improve safety profiles. This section compares the in vivo performance of recently developed 1-aryl-3-substituted propanol derivatives against the standard rodent malaria model.

The Scientific Rationale: Why the Plasmodium berghei Mouse Model?

For decades, the in vivo assessment of novel antimalarial compounds has relied on rodent malaria parasites, primarily Plasmodium berghei. This model is considered a robust and informative system for several reasons:

• Predictive Validity: The model has a strong track record of identifying compounds with clinical potential. The pathophysiology of P. berghei infection in mice, particularly in outbred strains like NMRI or ICR mice, shares key features with human malaria, including exponential parasite growth.[3]

• Standardized Protocols: The 4-day suppressive test is a globally accepted standard for evaluating the efficacy of potential antimalarials. It provides a clear, quantitative endpoint: the reduction of parasitemia (the percentage of infected red blood cells).

• Translatability: While not a perfect surrogate for P. falciparum infection in humans, efficacy in the P. berghei model is a critical prerequisite for advancing a compound through the drug development pipeline.[4]

Comparative Efficacy in the P. berghei Model

Recent studies have highlighted several new arylamino alcohol derivatives with potent in vivo activity. A notable study identified a series of 1-aryl-3-substituted propanol derivatives, with compounds 22 and 23 showing significant promise.[5][6][7] These compounds demonstrated high activity against both drug-sensitive and multidrug-resistant strains of P. falciparum in vitro.[5][6][7]

The true test, however, lies in their in vivo performance. When evaluated in the P. berghei mouse model, these compounds exhibited remarkable efficacy.

Compound	Dose (mg/kg/day)	Administration Route	Parasitemia Reduction (%)	Survival Outcome	Reference
Compound 22	25	Oral	98 ± 1%	100% survival (complete cure)	[5][6][7]
Compound 23	25	Oral	>70%	Significant survival increase	[4]
Compound 66	Not Specified	Not Specified	96.4%	Not Specified	[6]
(S)-pentyl quinoline	9	Not Specified	Significantly lower than Mefloquine	Similar to Mefloquine	[8]
(S)-heptyl quinoline	9	Not Specified	Significantly lower than Mefloquine	Similar to Mefloquine	[8]
Mefloquine (Control)	27	Not Specified	Statistically significant reduction	High survival rate	[8]

Key Insights:

• Exceptional Potency: Compound 22 demonstrated outstanding performance, achieving a 98% reduction in parasitemia and leading to a complete cure with 100% survival of the treated mice.[4][5][6][7] This level of efficacy, coupled with no observable signs of toxicity, marks it as a strong candidate for further development.[5][6][7]

• Structure-Activity Relationship: The data suggests a strong correlation between in vitro potency and in vivo efficacy for this class of compounds, a crucial factor in drug development.[5][6][7]

• Novel Mechanism: Target exploration studies suggest that this series of derivatives may operate via a different mechanism than classic amino alcohols like chloroquine, which primarily inhibit hemozoin formation.[4][5][7] This is particularly significant in the fight against drug-resistant parasite strains.

Experimental Workflow: In Vivo Antimalarial Assay

The following diagram and protocol outline the standard 4-day suppressive test used to evaluate the efficacy of these compounds.

Caption: Workflow for an in vivo anticancer efficacy study using a xenograft mouse model.

Detailed Protocol:

• Cell Culture: Culture human cancer cells (e.g., HCT116) under standard conditions.

• Implantation: Harvest cells and resuspend in a 1:1 mixture of media and Matrigel. Subcutaneously inject approximately 5x10⁶ cells into the right flank of each immunodeficient mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., n=10 per group).

• Treatment: Begin the dosing regimen. Administer the test compound, vehicle control, or a positive control drug (e.g., 5-Fluorouracil) via the predetermined route (e.g., intraperitoneal, oral). [9]5. Monitoring: Measure tumor dimensions with digital calipers and animal body weight three times a week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Endpoint: Continue the study for a defined period (e.g., 18-21 days) or until tumors in the control group reach a predetermined size. [10]At the endpoint, euthanize the animals, excise the tumors, and record their final weight.

• Data Analysis: Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control group.

Conclusion

Arylamino alcohol derivatives continue to be a highly valuable scaffold in the pursuit of new therapeutics. In the field of malaria, novel derivatives have demonstrated exceptional in vivo efficacy in the P. berghei mouse model, with some compounds achieving complete parasite clearance and 100% survival. [5][6][7]These promising results, combined with evidence of novel mechanisms of action, position them as leading candidates to combat drug-resistant malaria. In oncology, while research is less extensive, specific derivatives have shown significant tumor growth inhibition in robust xenograft models, acting through mechanisms like HSP90 inhibition and vascular disruption. [11][12]The data presented in this guide underscores the importance of rigorous in vivo testing in validated murine models to translate promising in vitro results into tangible therapeutic potential.

References

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• Rasayan J. Chem. (2023). The potential antimalarial drug of aryl amino alcohol derivatives from eugenol: synthesis. Rasayan Journal of Chemistry, 16(3). [Link]

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• Musset, L., Bories, C., Bourdy, G., et al. (2013). Enantiomerically pure amino-alcohol quinolines: in vitro anti-malarial activity in combination with dihydroartemisinin, cytotoxicity and in vivo efficacy in a Plasmodium berghei mouse model. Malaria Journal, 12(1), 33. [Link]

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• Parapini, S., Misiano, P., Taramelli, D., et al. (2020). Alsinol, an arylamino alcohol derivative active against Plasmodium, Babesia, Trypanosoma, and Leishmania: past and new outcomes. Parasitology Research, 119(12), 4097-4107. [Link]

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• Romagnoli, R., Baraldi, P. G., Salvador, M. K., et al. (2014). Design, Synthesis, in Vitro and in Vivo Anticancer and Antiangiogenic Activity of Novel 3-Arylamino Benzofuran Derivatives Targeting the Colchicine Site on Tubulin. Journal of Medicinal Chemistry, 57(15), 6598-6613. [Link]

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A Researcher's Guide to Polysaccharide-Based Chiral Stationary Phases for Alcohol Separation

For researchers, scientists, and professionals in drug development, the efficient separation of alcohol enantiomers is a critical and often challenging task. This guide provides an in-depth comparison of polysaccharide-based chiral stationary phases (CSPs), offering a blend of fundamental principles, practical experimental insights, and supporting data to empower you in selecting the optimal CSP and developing robust separation methods for your specific alcohol analytes.

The Foundation: Understanding Chiral Recognition on Polysaccharide CSPs

Polysaccharide-based CSPs, primarily derivatives of cellulose and amylose, are the workhorses of chiral chromatography, renowned for their broad applicability and high success rates in resolving a wide array of racemates.[1][2] Their chiral recognition capabilities stem from the unique, helically twisted structures of the polysaccharide backbones, which create a multitude of chiral grooves and cavities.[3]

The primary mechanism of separation involves the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase.[3] This interaction is governed by a combination of forces, including:

• Hydrogen Bonding: The carbamate groups on the derivatized polysaccharides are potent sites for hydrogen bonding with the hydroxyl group of the alcohol analyte.

• Dipole-Dipole Interactions: The polar nature of the carbamate linkages and other substituents on the chiral selector contribute to dipole-dipole interactions.

• π-π Interactions: Aromatic rings on the CSP and, if present, on the alcohol analyte, can engage in π-π stacking.

• Steric Hindrance: The three-dimensional arrangement of the chiral grooves and the analyte's substituents dictates how well each enantiomer can fit, leading to differential retention.

The subtle interplay of these forces determines the stability of the transient complexes, causing one enantiomer to be retained longer on the column than the other, thus achieving separation.

The Contenders: A Comparative Look at Amylose vs. Cellulose CSPs

While both amylose and cellulose are polymers of glucose, the nature of their glycosidic linkages (α-1,4 for amylose and β-1,4 for cellulose) results in distinct three-dimensional structures.[3] This fundamental difference translates into varying chiral recognition abilities.

• Amylose-based CSPs , such as those with tris(3,5-dimethylphenylcarbamate) derivatives (e.g., Chiralpak AD series), often exhibit a more ordered, helical structure, which can lead to excellent enantioselectivity for a broad range of compounds.[1]

• Cellulose-based CSPs , with derivatives like tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD series), tend to have a more linear but twisted ribbon-like structure. This can offer complementary selectivity to amylose phases, sometimes providing superior resolution for analytes that are poorly resolved on amylose-based columns.[4]

The choice between an amylose and a cellulose-based CSP is often empirical and requires screening. However, a general understanding of their structural differences can guide the initial selection process.

Coated vs. Immobilized CSPs: A Critical Choice for Method Robustness

A significant advancement in polysaccharide CSP technology has been the development of immobilized phases.

• Coated CSPs: The chiral selector is physically adsorbed onto the silica support. While offering excellent performance, they are susceptible to damage by certain "forbidden" solvents like dichloromethane, chloroform, and ethyl acetate, which can strip the coating from the support.[5]

• Immobilized CSPs: The chiral selector is covalently bonded to the silica support. This provides exceptional solvent compatibility, allowing for the use of a much wider range of mobile phases and enabling more robust and versatile method development.[5] For applications requiring complex solvent mixtures or for preparative-scale separations where sample solubility is a concern, immobilized CSPs are the superior choice.

The Art of Separation: A Step-by-Step Experimental Protocol

This protocol outlines a systematic approach to developing a chiral separation method for a racemic alcohol using polysaccharide-based CSPs.

Experimental Workflow

Caption: A typical workflow for developing a chiral separation method for alcohols.

Detailed Steps:

• Sample Preparation: Dissolve the racemic alcohol in the initial mobile phase to be tested. Ensure complete dissolution and filter the sample through a 0.45 µm filter.

• Column Selection:

  • Begin with a small, diverse set of columns. A good starting point is to select one amylose-based and one cellulose-based CSP, preferably of the immobilized type for greater solvent flexibility.

  • Commonly used screening columns include those based on tris(3,5-dimethylphenylcarbamate) derivatives of both amylose (e.g., Chiralpak IA, AD) and cellulose (e.g., Chiralpak IB, Chiralcel OD).

• Initial Mobile Phase Screening:

  • For normal phase mode, start with a simple mobile phase of n-hexane with an alcohol modifier. Common starting compositions are 90:10 or 80:20 (v/v) n-hexane/isopropanol (IPA) and n-hexane/ethanol (EtOH).[6]

  • Inject the sample onto each selected column with each mobile phase combination.

• Optimization of the Alcohol Modifier:

  • The choice and concentration of the alcohol modifier are critical.[7]

  • If partial separation is observed, systematically vary the concentration of the alcohol modifier (e.g., in 5% increments). Lowering the alcohol content generally increases retention and can improve resolution, but may also lead to broader peaks.[8]

  • Test different alcohol modifiers. The order of eluting strength is typically methanol > ethanol > isopropanol. Switching from a stronger to a weaker alcohol modifier can significantly impact selectivity.[9]

• Temperature Optimization:

  • Evaluate the effect of column temperature on the separation. Both increasing and decreasing the temperature can improve resolution, and the effect is often unpredictable.[7] A typical range to screen is 20-40°C.

• Flow Rate Adjustment:

  • Chiral separations often benefit from lower flow rates than achiral separations. If resolution is still not optimal, try reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min).

• Data Analysis:

  • For each set of conditions, calculate the retention factor (k'), separation factor (α), and resolution (Rs) to quantitatively assess the separation performance.

Performance Data: A Comparative Snapshot

The following table provides a summary of reported separation data for various alcohols on different polysaccharide-based CSPs. It is important to note that this is not an exhaustive list, and optimal conditions will vary depending on the specific analyte and instrumentation.

Analyte	Chiral Stationary Phase	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
1-(1-Naphthyl)ethanol	COSMOSIL CHiRAL A	Hexane / 2-Propanol = 90 / 10	Complete Separation (Rs ≥ 1.5)	Complete Separation (Rs ≥ 1.5)	[10]
Ferrocenylalcohols	Chiralcel OD	Hexane/IPA	1.06 - 2.88	0.63 - 12.70	[4]
Ferrocenylalcohols	Chiralcel OJ	Hexane/IPA	1.06 - 2.88	0.63 - 12.70	[4]
trans-δ-Lactam intermediate	Chiralpak IA	n-Hex/IPA (90:10 v/v)	1.56	4.28	[11]
trans-δ-Lactam intermediate	Chiralpak IC	n-Hex/IPA (90:10 v/v)	1.45	3.91	[11]

Note: "Complete Separation" indicates a resolution (Rs) of 1.5 or greater.

Mechanistic Insights and Troubleshooting

Understanding Elution Order

The elution order of enantiomers can sometimes be reversed by changing the chiral stationary phase (e.g., from an amylose to a cellulose derivative) or by altering the mobile phase composition, such as the type of alcohol modifier.[6] This phenomenon underscores the subtle differences in the chiral recognition mechanisms of various CSPs.

Troubleshooting Common Issues

• Poor Resolution:

  • Optimize the alcohol modifier type and concentration.

  • Vary the column temperature.

  • Reduce the flow rate.

  • If using a coated phase, ensure the mobile phase is compatible.

• Peak Tailing:

  • For basic analytes, consider adding a small amount of a basic modifier (e.g., 0.1% diethylamine).

  • For acidic analytes, an acidic modifier (e.g., 0.1% trifluoroacetic acid) may be beneficial.

• Irreproducible Retention Times:

  • Ensure the column is properly equilibrated with the mobile phase, especially when changing solvents.

Conclusion: A Strategic Approach to Alcohol Separation

The selection of the most suitable polysaccharide-based chiral stationary phase for the separation of alcohol enantiomers is a multi-faceted process that balances an understanding of the underlying chiral recognition mechanisms with empirical screening and optimization. By systematically evaluating both amylose and cellulose-based CSPs, leveraging the robustness of immobilized phases, and meticulously optimizing the mobile phase composition, researchers can develop efficient and reliable methods for the analysis and purification of chiral alcohols. This guide serves as a foundational resource to navigate the complexities of chiral separation and accelerate the path to achieving baseline resolution.

References

• Fodor, G., et al. (2024). HPLC and SFC Enantioseparation of ()-Trans–Lactam Ureas on Immobilized Polysaccharide-Based Chiral Stationary Phases—The Int. FULIR. Available at: [Link]

• ResearchGate. (n.d.). The effect of different alcohol modifiers: 2-propanol (2-PrOH), ethanol... Available at: [Link]

• HPLC. (n.d.). Study on the Variation in Optimal Conditions for Chiral SFC Separations Using Different Polysaccharide Based Stationary Phases. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Enantioseparation of hydroxyflavanones on amylose and cellulose CSPS by HPLC methods. Available at: [Link]

• PubMed. (1999). Application and comparison of derivatized cellulose and amylose chiral stationary phases for the separation of enantiomers of pharmaceutical compounds by high-performance liquid chromatography. Available at: [Link]

• Journal of Applied Pharmaceutical Science. (2017). Chiral recognition of polysaccharide based CSP for separation of enantiomers and regio isomers of Prasugrel and its. Available at: [Link]

• PubMed. (2007). Comparative HPLC enantioseparation of ferrocenylalcohols on two cellulose-based chiral stationary phases. Available at: [Link]

• Repository of the Academy's Library. (2025). Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect. Available at: [Link]

• Semantic Scholar. (2024). Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase. Available at: [Link]

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• MDPI. (2020). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Available at: [Link]

• ResearchGate. (n.d.). Chiral Separation by HPLC Using Polysaccharide-Based Chiral Stationary Phases | Request PDF. Available at: [Link]

• Chromatography Today. (n.d.). Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Available at: [Link]

• PubMed. (2013). HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. Available at: [Link]

• Springer Nature Experiments. (n.d.). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Available at: [Link]

• AFMPS. (n.d.). Pharmaceutical-enantiomers resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography. Available at: [Link]

• ACS Omega. (2022). Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds. Available at: [Link]

• SciSpace. (n.d.). Enantiomeric Resolution of Drugs and Metabolites in Polysaccharide- and Protein-Based Chiral Stationary Phases. Available at: [Link]

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Selectivity comparison between different asymmetric synthesis methods

A Senior Application Scientist's Guide to Selectivity in Asymmetric Synthesis

For researchers, scientists, and professionals in drug development, the precise control of stereochemistry is not merely an academic exercise; it is a fundamental requirement for safety and efficacy.[1] The biological activity of a chiral molecule is often dictated by a single enantiomer, with its mirror image potentially being inactive or, in infamous cases like thalidomide, dangerously toxic.[1] This guide provides an in-depth comparison of the primary methods used to achieve stereocontrol in asymmetric synthesis, focusing on the causality behind their selectivity and supported by experimental data.

The Foundation of Selectivity: Understanding the Goal

Asymmetric synthesis is the art of preferentially creating one stereoisomer over others.[2] The success of these methods is quantified by two key metrics:

• Enantiomeric Excess (ee%): A measure of the purity of an enantiomer in a mixture, calculated as (% Major Enantiomer - % Minor Enantiomer). An ee of >99% is often the goal for pharmaceutical applications.

• Diastereomeric Ratio (dr) or Diastereomeric Excess (de%): When a reaction creates a new stereocenter in a molecule that is already chiral, diastereomers are formed. This ratio indicates the preference for the formation of one diastereomer over another.[3]

Achieving high selectivity relies on creating a chiral environment during the reaction, which forces the formation of one stereoisomer's transition state at a lower energy level than the other.[2] The primary strategies to create this biased energetic landscape are through the use of chiral auxiliaries, chiral catalysts, or the resolution of racemic mixtures.

Major Strategies for Asymmetric Induction: A Comparative Analysis

The choice of strategy is a critical decision in synthetic design, balancing factors like cost, scalability, substrate scope, and the required level of stereocontrol.

Chiral Auxiliaries: Stoichiometric Control

A chiral auxiliary is a chiral compound that is temporarily attached to a prochiral substrate.[4][5] It directs the stereochemical outcome of a reaction before being cleaved and, ideally, recycled.

Causality of Selectivity: The auxiliary physically blocks one face of the substrate, forcing the incoming reagent to attack from the less hindered side. The reaction proceeds through diastereomeric transition states, which have different energies, leading to the preferential formation of one diastereomer.[5] Because the products are diastereomers, they have different physical properties and can be easily separated by standard techniques like chromatography or crystallization.[4]

• Advantages:

  • Highly predictable and reliable selectivity.

  • Well-established and broadly applicable to many reaction types.

  • Diastereomeric products are easily separable.[4]

• Disadvantages:

  • Requires stoichiometric amounts of the auxiliary, which can be expensive.[6]

  • Adds at least two steps to the synthesis (attachment and removal), potentially lowering the overall yield.[4][6]

Chiral Catalysis: The Atom-Economical Approach

This is the most powerful and efficient method, where a small, substoichiometric amount of a chiral catalyst can generate large quantities of an enantiomerically enriched product.[2][7] This approach is broadly divided into metal-based catalysis and organocatalysis.

Chiral ligands coordinate to a metal center, creating a defined, asymmetric three-dimensional space. The substrate binds to this complex in a specific orientation, leading to a highly selective transformation.

• Trustworthiness through Mechanism: The rigidity and well-defined geometry of metal-ligand complexes are the bedrock of their reliability. Two Nobel Prize-winning examples demonstrate this principle:

  • Noyori Asymmetric Hydrogenation: This reaction uses Ruthenium (Ru) complexed with the C₂-symmetric BINAP ligand to reduce ketones, aldehydes, and imines with exceptional enantioselectivity.[8][9] It is a cornerstone of industrial synthesis for drugs like the antibacterial levofloxacin.[8][10] The catalyst differentiates the enantiotopic faces of the substrate, delivering hydrogen to one face preferentially.

  • Sharpless Asymmetric Epoxidation: This method produces 2,3-epoxyalcohols from primary and secondary allylic alcohols.[11] The catalyst is formed from titanium tetra(isopropoxide) and a chiral diethyl tartrate (DET) ligand.[11][12] The substrate coordinates to the titanium center, and the chiral tartrate ligand directs the delivery of the oxygen atom from tert-butyl hydroperoxide to a specific face of the alkene.[12][13]

This sub-field utilizes small, metal-free organic molecules to induce chirality.[14][15] This approach is often considered "greener" as it avoids potentially toxic heavy metals.

• Causality of Selectivity: Organocatalysts operate through distinct activation modes, such as forming chiral enamine or iminium ion intermediates, or through non-covalent interactions like hydrogen bonding to activate and orient the substrate.[15]

  • Corey-Bakshi-Shibata (CBS) Reduction: A benchmark in organocatalysis, this reaction enantioselectively reduces prochiral ketones to chiral alcohols.[16] The catalyst is a chiral oxazaborolidine, typically derived from the amino acid proline.[17] The catalyst coordinates to both the borane reducing agent and the ketone. The ketone's larger substituent is oriented away from the catalyst's bulky group to minimize steric hindrance, exposing one face of the carbonyl for a highly selective hydride transfer.[18][19]

Kinetic Resolution: Separating Racemates

This strategy involves the reaction of a racemic mixture with a chiral catalyst or reagent. One enantiomer reacts significantly faster than the other, allowing for the separation of the unreacted, slow-reacting enantiomer from the product.[20]

• Limitation and Evolution: The primary drawback of standard kinetic resolution (KR) is a maximum theoretical yield of 50% for a single enantiomer.[21][22] To overcome this, Dynamic Kinetic Resolution (DKR) was developed. DKR combines the selective reaction of one enantiomer with a rapid, in-situ racemization of the starting material.[20][22][23] This continuously replenishes the faster-reacting enantiomer, enabling a theoretical yield of up to 100% of a single enantiomeric product.[22][23]

Data-Driven Comparison of Selectivity

The following table summarizes the selectivity achieved in hallmark asymmetric reactions, demonstrating the high levels of control possible with modern methods.

Reaction	Substrate Example	Catalyst/Reagent	Selectivity (% ee)	Yield (%)
Noyori Hydrogenation	Acetophenone	RuCl₂( (S)-BINAP )₂(dmf)n	>99 (R)	~100
Sharpless Epoxidation	Geraniol	Ti(OiPr)₄, (+)-DET, TBHP	98	91
CBS Reduction	Acetophenone	(S)-CBS catalyst, BH₃·THF	>99 (R)	97
Noyori DKR	Racemic α-amino-β-keto ester	RuCl	99 (product)	95

Data compiled from various sources for representative substrates.[8][11][18][24]

Visualization of Synthetic Strategy

Selecting the appropriate method is a critical step in planning a synthesis. The following workflow provides a logical decision-making process.

Caption: Simplified catalytic cycle for the CBS reduction.

Experimental Protocol: The Corey-Bakshi-Shibata (CBS) Reduction

This protocol describes a reliable method for the enantioselective reduction of acetophenone to (R)-1-phenylethanol, which routinely achieves >95% ee. [18] Self-Validating System: The high enantioselectivity of this reaction is its own validation. Analysis of the product's optical rotation or chiral chromatography will confirm the success of the asymmetric induction. The reaction must be performed under anhydrous conditions, as water can significantly decrease the enantiomeric excess. [19] Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 N Hydrochloric Acid (HCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Dichloromethane (DCM) or Diethyl Ether

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add (R)-2-Methyl-CBS-oxazaborolidine (1.0 mL of 1 M solution, 1.0 mmol, 0.1 eq).

• Cooling: Cool the flask to 0 °C in an ice-water bath.

• Borane Addition: Slowly add BH₃·THF (10.0 mL of 1 M solution, 10.0 mmol, 1.0 eq) to the catalyst solution via syringe while maintaining the temperature below 5 °C. Stir for 10 minutes.

• Substrate Addition: In a separate flask, dissolve acetophenone (1.20 g, 10.0 mmol, 1.0 eq) in 5 mL of anhydrous THF. Add this solution dropwise to the reaction flask over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by Thin Layer Chromatography (TLC) until the acetophenone is consumed (typically 1-2 hours).

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of methanol (5 mL) at 0 °C to destroy excess borane. (Caution: Hydrogen gas evolution).

• Workup: Allow the mixture to warm to room temperature. Add 1 N HCl (10 mL) and stir for 30 minutes. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification and Analysis: Purify the crude alcohol by flash column chromatography (e.g., 10-20% ethyl acetate in hexanes). Determine the yield and analyze the enantiomeric excess by chiral HPLC or by measuring the specific rotation and comparing it to the literature value.

Conclusion and Future Outlook

The selection of an asymmetric synthesis method is a balance of efficiency, cost, and the specific demands of the target molecule.

• Chiral auxiliaries offer robust and predictable control but are stoichiometrically demanding.

• Catalytic methods represent the pinnacle of efficiency and atom economy. [25][26]Metal catalysis provides a vast and powerful toolkit, while organocatalysis offers a complementary, metal-free alternative that has rapidly matured into a pillar of modern synthesis. [15]* Kinetic resolutions , particularly in their dynamic form, provide an elegant solution for converting racemic mixtures into valuable, enantiopure compounds.

The future of the field lies in the development of even more selective and sustainable catalysts. [25]The lines between methodologies are blurring, with the rise of cooperative catalysis, where organocatalysts and metal catalysts work in concert to achieve transformations that neither could alone. [27][28][29]These synergistic approaches, combined with advances in flow chemistry and computational prediction, will continue to expand the chemist's ability to construct complex chiral molecules with absolute precision. [3][26]

References

• Corey–Itsuno reduction. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

• Jura, M., et al. (2020). London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. Angewandte Chemie International Edition. [Link]

• Walsh, P. J. (2021, April 6). Super Selective Synthesis: The Evolution of Enantioselective Methods. ICJS. [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction. (2021, May 1). YouTube. [Link]

• Corey (Corey‐Bakshi‐Shibata; CBS) reduction. (2016). ResearchGate. [Link]

• Zhu, S., & List, B. (2014). Asymmetric Organocatalysis Combined with Metal Catalysis: Concept, Proof of Concept, and Beyond. Accounts of Chemical Research. [Link]

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• Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. (2023, April 26). National Institutes of Health. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Executive Summary & Chemical Assessment

2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol is a functionalized phenylethanolamine derivative characterized by a strained four-membered azetidine ring. Unlike standard aliphatic amines, the azetidine moiety possesses significant ring-strain energy (~26 kcal/mol), rendering it more reactive and susceptible to ring-opening reactions under acidic or oxidative conditions.

Effective disposal requires more than standard organic waste protocols; it demands a segregation strategy that mitigates the risk of exothermic ring-opening or uncontrolled oxidation.

Chemical Property & Hazard Matrix[1][2][3][4][5]

Parameter	Specification	Operational Implication
CAS Number	Not Widely Listed (Research Chemical)	Treat as "Unknown Toxicity" – Maximum Precautions.[1]
Functional Groups	Azetidine (Cyclic Amine), 2° Alcohol, Tolyl	Base Sensitive: Incompatible with strong acids.Oxidation Prone: Incompatible with peroxides/nitrates.
Physical State	Viscous Oil or Low-Melting Solid	May adhere to glass; triple-rinse protocols required.[1]
Acidity (pKa)	~9-10 (Estimated for Azetidine N)	Corrosive/Irritant: Classify waste as Basic Organic.[1]
Stability	Metastable (Ring Strain)	Do NOT subject to high heat or concentrated acids in waste streams.[1]

Waste Segregation Strategy

The primary failure mode in amine disposal is the accidental mixing with acidic waste streams or oxidizers, leading to heat generation and potential container pressurization.

Critical Segregation Rules

• Segregate from Acids: Never pour this compound into a "General Organic" drum that contains acidic byproducts (e.g., acetic acid, HCl residues). The neutralization reaction is exothermic.[1]

• Segregate from Oxidizers: Azetidines can form N-oxides or undergo oxidative cleavage with hydrogen peroxide or nitric acid, leading to unstable intermediates.[1]

• Designated Stream: Utilize a Basic Organic Waste stream. If unavailable, use a neutral non-halogenated stream and label clearly as "Contains Amines."[1]

Decision Logic for Disposal (Visualization)

The following workflow illustrates the mandatory decision process for segregating this specific compound.

Figure 1: Operational decision tree for segregating azetidine-derivative waste. Note the strict separation based on solvent type and physical state.

Operational Disposal Procedures

A. Liquid Waste (Reaction Mixtures & Mother Liquors)

Objective: Prevent environmental release and chemical incompatibility.[1]

• pH Verification: Before adding to a waste carboy, verify the carboy's current pH using a dipstick.[1]

  • Safe: pH 7–14.[1]

  • Unsafe: pH < 7 (Risk of exotherm).[1]

• Dilution: If the compound is neat (pure oil), dilute with a compatible solvent (Ethanol or Ethyl Acetate) to <10% concentration before disposal to disperse heat potential.

• Container Choice: High-Density Polyethylene (HDPE) or Glass.[1] Avoid metal containers if the solution is corrosive (pH > 12).[1]

• Labeling:

  • Constituents: "Ethanol (90%), 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol (10%)"

  • Hazards: Flammable, Irritant, Corrosive (if applicable).

  • Warning: "DO NOT MIX WITH ACIDS."

B. Solid Waste (Contaminated PPE & Wipes)

Objective: Containment of residual irritants.[1]

• Triple Bagging: Place contaminated gloves, paper towels, and weigh boats into a clear polyethylene bag.[1]

• Seal & Label: Seal the bag with tape. Place this bag inside the primary laboratory solid waste drum.

• Sharps: Syringes used to handle the oil must go directly into rigid bio/chem-hazard sharps containers.[1] Do not recap.

C. Final Destruction Method

The only acceptable final disposal method for this compound is High-Temperature Incineration .[1]

• Why: The azetidine ring and the aromatic system require complete thermal oxidation to prevent the formation of toxic biological metabolites in groundwater.

• RCRA Codes (USA): Likely D001 (Ignitable) if in solvent.[1] If neat and pH > 12.5, D002 (Corrosive).

Emergency Response: Spills and Exposure

In the event of a spill, the priority is to contain the amine and prevent inhalation of vapors.

Scenario	Immediate Action Protocol
Minor Spill (<10 mL)	1. Evacuate immediate area.2. Apply Universal Absorbent Pads or Vermiculite .3.[1] Do not use acid to neutralize on the benchtop (fume risk).4.[1] Collect into a sealed bag and label as Hazardous Solid Waste.
Major Spill (>100 mL)	1. Evacuate Lab. Call EHS.2. Don Full PPE (Respirator with organic vapor cartridge required).3.[1] Dike the spill to prevent drain entry.4.[2][3][1] Absorb and dispose via hazardous waste contractor.[4][1]
Skin Exposure	1. Flush immediately for 15 minutes. Azetidines are lipophilic and penetrate skin.2.[1] Do not use solvent (ethanol) to wash skin; it increases absorption.3.[1] Seek medical attention.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Azetidine.[1] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed and Characteristic Wastes (D001, D002).[1] Retrieved from [Link]

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Personal protective equipment for handling 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

Comprehensive Safety and Handling Guide: 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol

This guide provides essential safety protocols and logistical information for the handling and disposal of the novel research compound, 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory. The information herein is a synthesis of data from analogous chemical structures and established laboratory safety standards.

Hazard Assessment: A Structurally-Informed Approach

Due to the novel nature of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, a specific Safety Data Sheet (SDS) is not yet available. Therefore, a comprehensive hazard assessment must be derived from its primary structural components: the azetidine ring and the substituted ethanolamine core.

• Azetidine Moiety : The four-membered azetidine ring is a strained cyclic amine.[1] Azetidine itself is classified as a highly flammable liquid and vapor that causes severe skin burns and eye damage.[2][3] It is also harmful if inhaled.[3][4] The ring strain can make it susceptible to reactions, and its basic nitrogen atom contributes to its corrosive properties.[5]

• Ethanolamine Core : Ethanolamines are known to be corrosive to the skin and can cause serious eye damage.[6] They are reactive compounds and should be handled with care to prevent contact.[7]

• Aromatic Group : The 3-methylphenyl group is a common substituent in many research chemicals and pharmaceuticals. While not considered highly reactive on its own, its presence contributes to the overall lipophilicity of the molecule, which may affect its absorption through the skin.

Based on this analysis, 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol should be treated as a flammable, corrosive, and potentially toxic substance. A thorough, compound-specific risk assessment is mandatory before any handling.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A minimum level of PPE must be worn at all times when handling 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol.[8][9] The following table outlines the required PPE, with detailed explanations for each selection.

PPE Category	Minimum Requirement	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[8][10]	The high risk of severe eye damage from both the azetidine and ethanolamine components necessitates robust protection against splashes.[3][6] Safety glasses alone are insufficient.
Skin and Body Protection	Flame-resistant lab coat, long pants, and closed-toe shoes.[9][10]	Protects against accidental skin contact with the corrosive compound and provides a layer of protection in case of fire due to its flammability.[2]
Hand Protection	Double-gloving with nitrile gloves.[8]	Nitrile gloves offer good resistance to a range of chemicals. Double-gloving provides an extra layer of protection in case of a tear or rapid permeation. Latex gloves should be avoided due to poor chemical resistance and potential for allergic reactions.[8]
Respiratory Protection	Use in a certified chemical fume hood.[4]	Due to the potential for inhalation toxicity, all handling of the compound that could generate aerosols or vapors must be conducted within a fume hood to minimize exposure.[3]

dot

Caption: Workflow for safe handling of 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol.

Operational and Disposal Plans: A Lifecycle Approach to Safety

Safe handling extends beyond personal protection and includes proper operational procedures and waste disposal.

3.1. Handling and Storage

• Ventilation : Always handle this compound in a well-ventilated area, preferably a certified chemical fume hood.[4][11]

• Ignition Sources : Keep away from heat, sparks, open flames, and other ignition sources.[2][3] Use non-sparking tools when handling larger quantities.[3]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][12] The storage area should be designated for flammable and corrosive materials.

• Incompatible Materials : Avoid contact with strong oxidizing agents and strong acids.[7][13]

3.2. Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[14]

• Small Spills : Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[7][12]

• Large Spills : Alert your institution's environmental health and safety department immediately.

• Decontamination : Clean the spill area with a suitable solvent, followed by soap and water.[12]

3.3. Disposal

• Waste Generation : All materials contaminated with 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol, including gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

• Disposal Route : Dispose of chemical waste in accordance with all federal, state, and local regulations.[4][12] This typically involves collection in a designated, labeled hazardous waste container for pickup by a certified waste disposal company. Do not dispose of this chemical down the drain.[14]

dot

Caption: Step-by-step disposal plan for contaminated materials.

By adhering to these guidelines, researchers can mitigate the risks associated with handling 2-(Azetidin-1-yl)-1-(3-methylphenyl)ethan-1-ol and maintain a safe and productive laboratory environment.

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• Moore, D. H. (1964). Azetidine. In A. Weissberger (Ed.), The Chemistry of Heterocyclic Compounds (Vol. 19, Part II, Chap. VII). Interscience.
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• Thermo Fisher Scientific. (2025, September 5). 1-(4-Methylphenyl)ethanol Safety Data Sheet.
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• Shankar M, et al. (2023, June 9). Current and Future Prospects of Azetidine Derivatives an Overview. Pharm Res, 7(2), 000282.
• MDPI. (2023, January 21). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates.

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